For Researchers, Scientists, and Drug Development Professionals Introduction Dicyclohexyl-phenyl-methanol, identified by the CAS number 87839-87-0, is a tertiary alcohol with the molecular formula C₁₉H₂₈O.[1] Its structu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Dicyclohexyl-phenyl-methanol, identified by the CAS number 87839-87-0, is a tertiary alcohol with the molecular formula C₁₉H₂₈O.[1] Its structure consists of a central methanol (B129727) carbon atom bonded to two cyclohexyl groups and one phenyl group. This compound is primarily available through chemical suppliers and is noted for its applications in organic and polymer synthesis.[2] Publicly available research on the specific biological activities, mechanisms of action, and detailed experimental protocols for this compound is limited. This guide consolidates the available physicochemical data and provides illustrative workflows for its potential synthesis and application based on general chemical principles.
Physicochemical Properties
The known physical and chemical properties of Dicyclohexyl-phenyl-methanol are summarized in the table below. This data is compiled from various chemical databases and supplier information.
As of the latest available information, there is no specific, publicly documented research detailing the biological activity, pharmacological properties, or mechanism of action for Dicyclohexyl-phenyl-methanol (CAS 87839-87-0). The compound is primarily categorized as a chemical intermediate for organic synthesis and potential use in the pharmaceutical and polymer industries.[2]
The synthesis of a tertiary alcohol such as Dicyclohexyl-phenyl-methanol can be conceptually achieved through the reaction of a ketone with a Grignard reagent. In this case, reacting cyclohexylmagnesium bromide (a Grignard reagent) with cyclohexyl phenyl ketone would yield the desired product after an acidic workup. The following diagram illustrates the general workflow for such a synthesis.
A generalized workflow for the synthesis of Dicyclohexyl-phenyl-methanol via a Grignard reaction.
Potential Applications in Polymer Chemistry
One of the suggested applications for Dicyclohexyl-phenyl-methanol is as a functional monomer in copolymerization to modify the properties of the resulting polymer, such as increasing its hydrophobicity.[2] For instance, it could be copolymerized with a hydrophilic monomer like 2-hydroxyethyl methacrylate (B99206) (HEMA).
The following diagram illustrates the conceptual relationship where Dicyclohexyl-phenyl-methanol acts as a modifying agent in a copolymer.
Conceptual diagram of copolymerization to modify polymer properties.
Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Dicyclohexyl-phenyl-methanol is classified as causing serious eye irritation and may cause long-lasting harmful effects to aquatic life. Standard laboratory safety protocols, including the use of personal protective equipment such as safety goggles and gloves, should be followed when handling this compound.
Conclusion
Dicyclohexyl-phenyl-methanol (CAS 87839-87-0) is a chemical compound with well-defined physicochemical properties but a current lack of public data regarding its biological effects. Its primary utility appears to be in the realm of chemical synthesis, potentially as a building block for more complex molecules or as a functional monomer for modifying polymer characteristics. Researchers interested in this compound for drug development or other biological applications should anticipate the need for foundational in vitro and in vivo studies to elucidate any potential pharmacological activity.
An In-depth Technical Guide to the Physical Properties of Dicyclohexyl-phenyl-methanol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the core physical properties of Dicyclohexyl-phenyl-methanol. The information is curated for profe...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of Dicyclohexyl-phenyl-methanol. The information is curated for professionals in research and development, offering precise data, detailed experimental protocols for its characterization, and logical workflows to guide laboratory analysis.
Detailed methodologies for determining the primary physical properties are outlined below. These protocols are standard procedures in organic chemistry laboratories.
1. Melting Point Determination (Capillary Method)
This protocol is used to determine the temperature range over which the solid compound melts. Pure substances typically exhibit a sharp melting point.
Apparatus: Melting point apparatus (e.g., Mel-Temp), capillary tubes (sealed at one end), thermometer.[4]
Procedure:
Sample Preparation: A small amount of the dry, powdered Dicyclohexyl-phenyl-methanol is introduced into the open end of a capillary tube. The tube is then tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.[4][5]
Apparatus Setup: The capillary tube is placed into the heating block of the melting point apparatus alongside a calibrated thermometer.
Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point. The heating rate is then reduced to a slow and steady 1-2°C per minute to ensure thermal equilibrium.[4]
Observation and Recording: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire solid mass turns into a clear liquid (T2) are recorded. The melting point is reported as the range T1-T2.[6]
2. Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid.[7]
Apparatus: Thiele tube, mineral oil, small test tube, capillary tube (sealed at one end), thermometer, Bunsen burner.[7][8]
Procedure:
Sample Preparation: A few milliliters of the liquid sample are placed into the small test tube. A capillary tube is placed inside the test tube with its sealed end pointing upwards.[8][9]
Apparatus Setup: The test tube is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb. This assembly is then clamped and immersed in the Thiele tube filled with mineral oil.[7]
Heating: The side arm of the Thiele tube is gently heated.[8] As the temperature rises, air trapped in the capillary tube will escape as a slow stream of bubbles.
Observation and Recording: Heating continues until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.[7] The heat source is then removed. The liquid will begin to cool, and the bubbling will slow down. The temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is recorded as the boiling point.[8]
3. Solubility Determination (Shake-Flask Method)
This protocol determines the solubility of a compound in a given solvent at a specific temperature.[10]
Apparatus: Test tubes or flasks with stoppers, spatula, analytical balance, constant temperature water bath.[11][12]
Procedure:
Preparation: A measured volume of the desired solvent (e.g., water, ethanol) is placed into a test tube or flask. The temperature of the solvent is maintained using a water bath.[10][12]
Solute Addition: A small, pre-weighed amount of Dicyclohexyl-phenyl-methanol is added to the solvent.[11]
Equilibration: The vessel is securely stoppered and shaken vigorously to facilitate dissolution. It is left in the constant temperature bath to reach equilibrium.[11]
Observation: The mixture is observed to see if all the solute has dissolved.
Iteration: Steps 2-4 are repeated by adding more solute until a point where a small amount of solid remains undissolved, indicating that the solution is saturated.[12]
Quantification: The total mass of the solute that dissolved in the specific volume of the solvent is calculated to determine the solubility, typically expressed in g/100 mL or mol/L.
Visualized Workflow
The following diagrams illustrate the logical flow of characterizing the physical properties of a chemical compound like Dicyclohexyl-phenyl-methanol.
An In-depth Technical Guide to Dicyclohexyl-phenyl-methanol This technical guide provides a comprehensive overview of Dicyclohexyl-phenyl-methanol (also known as dicyclohexyl(phenyl)methanol), a tertiary alcohol characte...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to Dicyclohexyl-phenyl-methanol
This technical guide provides a comprehensive overview of Dicyclohexyl-phenyl-methanol (also known as dicyclohexyl(phenyl)methanol), a tertiary alcohol characterized by the presence of two cyclohexyl groups and one phenyl group attached to a central carbinol carbon. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical structure, a plausible synthetic route, and its spectroscopic profile.
Dicyclohexyl-phenyl-methanol is a sterically hindered alcohol. Its structure imparts specific solubility and reactivity characteristics relevant in organic synthesis and medicinal chemistry.
A robust and common method for synthesizing tertiary alcohols such as Dicyclohexyl-phenyl-methanol is the Grignard reaction. This pathway involves the nucleophilic addition of a phenyl Grignard reagent (phenylmagnesium bromide) to dicyclohexyl ketone.
Caption: Proposed synthesis workflow for Dicyclohexyl-phenyl-methanol via Grignard reaction.
Experimental Protocol: Synthesis
Objective: To synthesize Dicyclohexyl-phenyl-methanol from dicyclohexyl ketone and bromobenzene.
Standard glassware for anhydrous reactions (oven-dried)
Procedure:
Grignard Reagent Preparation: In a flame-dried 250 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.1 eq). Add a small volume of anhydrous THF and a crystal of iodine to initiate the reaction.
Slowly add a solution of bromobenzene (1.1 eq) in anhydrous THF via the dropping funnel to maintain a gentle reflux. After the addition is complete, stir the mixture at room temperature for 1 hour until most of the magnesium has been consumed.
Grignard Addition: Cool the freshly prepared phenylmagnesium bromide solution to 0 °C in an ice bath.
Dissolve dicyclohexyl ketone (1.0 eq) in anhydrous THF and add it dropwise to the Grignard reagent solution over 30 minutes, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.
Workup: Cool the reaction mixture again to 0 °C and quench it by the slow, careful addition of saturated aqueous NH₄Cl solution.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexanes/ethyl acetate gradient to yield pure Dicyclohexyl-phenyl-methanol.
Spectroscopic Characterization
Due to the limited availability of published experimental spectra for this specific compound, the following data are predicted based on its chemical structure and typical values for similar functional groups.
Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer. Standard pulse programs should be used for data collection.
Infrared (IR) Spectroscopy:
Sample Preparation: Place a small amount of the purified solid product directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. Alternatively, dissolve a small amount in a volatile solvent like dichloromethane, deposit it onto a salt plate (NaCl or KBr), and allow the solvent to evaporate.
Data Acquisition: Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer over a range of 4000 to 400 cm⁻¹.
Mass Spectrometry (MS):
Sample Preparation: Dissolve a small sample of the purified product in a suitable solvent, such as methanol (B129727) or acetonitrile.
Data Acquisition: Analyze the sample using an instrument equipped with an Electron Ionization (EI) or Electrospray Ionization (ESI) source to determine the molecular weight and fragmentation pattern.
Safety and Handling
According to the aggregated GHS information provided to the European Chemicals Agency (ECHA), Dicyclohexyl-phenyl-methanol is classified with the following hazards[1]:
H319: Causes serious eye irritation.
H413: May cause long-lasting harmful effects to aquatic life.
Precautionary Measures:
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.
An In-depth Technical Guide to Dicyclohexyl(phenyl)methanol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of dicyclohexyl(phenyl)methanol, a tertiary alcohol with potential applications in organic synthesis...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of dicyclohexyl(phenyl)methanol, a tertiary alcohol with potential applications in organic synthesis and medicinal chemistry. This document details its chemical properties, a proposed synthetic route with a detailed experimental protocol, and expected analytical data for its characterization.
Chemical Identity and Properties
Dicyclohexyl(phenyl)methanol, with the IUPAC name dicyclohexyl(phenyl)methanol , is a chemical compound with the molecular formula C₁₉H₂₈O[1]. Its structure consists of a central carbinol carbon atom bonded to two cyclohexyl groups, one phenyl group, and a hydroxyl group.
Table 1: Physicochemical Properties of Dicyclohexyl(phenyl)methanol
A robust and widely applicable method for the synthesis of tertiary alcohols is the Grignard reaction. Dicyclohexyl(phenyl)methanol can be synthesized via the addition of a cyclohexyl Grignard reagent to dicyclohexyl ketone. An alternative, and often more practical approach for unsymmetrical tertiary alcohols, involves the reaction of an ester with two equivalents of a Grignard reagent. Below is a detailed experimental protocol for the synthesis of dicyclohexyl(phenyl)methanol from methyl benzoate (B1203000) and cyclohexylmagnesium bromide.
All glassware must be oven-dried and assembled while hot under an inert atmosphere (e.g., nitrogen or argon).
In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (2.2 equivalents).
Add anhydrous diethyl ether to cover the magnesium.
Dissolve bromocyclohexane (2.2 equivalents) in anhydrous diethyl ether and add it to the dropping funnel.
Add a small portion of the bromocyclohexane solution to the magnesium. The reaction should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start, gently warm the flask.
Once the reaction has started, add the remaining bromocyclohexane solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.
Reaction with Methyl Benzoate:
Dissolve methyl benzoate (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.
Cool the Grignard reagent solution in an ice bath.
Add the methyl benzoate solution dropwise to the stirred Grignard reagent. An exothermic reaction will occur, and a precipitate may form. Control the rate of addition to maintain a gentle reflux.
After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.
Work-up and Purification:
Cool the reaction mixture in an ice bath and slowly and carefully quench it by the dropwise addition of 10% sulfuric acid. This will hydrolyze the magnesium alkoxide and dissolve the magnesium salts.
Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers.
Extract the aqueous layer with two portions of diethyl ether.
Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude dicyclohexyl(phenyl)methanol by recrystallization from a suitable solvent such as hexanes.
Caption: Workflow for the synthesis of dicyclohexyl(phenyl)methanol.
Analytical Characterization
The structure and purity of the synthesized dicyclohexyl(phenyl)methanol can be confirmed using various spectroscopic techniques. The following tables summarize the expected data based on the analysis of structurally similar compounds.
Table 2: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
7.45 - 7.20
m
5H
Aromatic protons (C₆H₅)
2.10
s
1H
Hydroxyl proton (-OH)
1.90 - 1.00
m
22H
Cyclohexyl protons (2 x C₆H₁₁)
Table 3: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)
Chemical Shift (δ) ppm
Assignment
145.0
Aromatic C (quaternary)
128.5
Aromatic CH
127.0
Aromatic CH
126.5
Aromatic CH
80.0
Carbinol C (quaternary)
45.0 - 25.0
Cyclohexyl CH and CH₂
Table 4: Expected IR Spectroscopic Data
Wavenumber (cm⁻¹)
Assignment
~3500 (broad)
O-H stretch
3100 - 3000
Aromatic C-H stretch
2930, 2850
Aliphatic C-H stretch
~1600, ~1450
Aromatic C=C stretch
~1050
C-O stretch
Table 5: Predicted Mass Spectrometry Data (Electron Ionization)
m/z
Interpretation
272
[M]⁺ (Molecular ion)
254
[M - H₂O]⁺
189
[M - C₆H₁₁]⁺
105
[C₆H₅CO]⁺
83
[C₆H₁₁]⁺
77
[C₆H₅]⁺
Applications in Drug Development
While dicyclohexyl(phenyl)methanol is primarily used in organic synthesis[2], its structural motifs are of interest in medicinal chemistry. The combination of bulky, lipophilic cyclohexyl groups and an aromatic phenyl ring attached to a polar hydroxyl group provides a scaffold that can be explored for various biological targets.
Derivatives of structurally related compounds, such as phenyl-[hydroxycyclohexyl] cycloalkyl-carboxamides, have been investigated as activators of mitofusin, a protein involved in mitochondrial fusion. Deficiencies in mitochondrial fusion are implicated in some neurodegenerative diseases. This suggests that dicyclohexyl(phenyl)methanol could serve as a starting material for the synthesis of novel compounds with potential therapeutic applications.
Caption: Logical relationship for medicinal chemistry exploration.
Safety Information
Dicyclohexyl(phenyl)methanol is classified as causing serious eye irritation and may cause long-lasting harmful effects to aquatic life[1]. Standard laboratory safety precautions, including the use of personal protective equipment (safety glasses, gloves, and a lab coat), should be followed when handling this compound. All manipulations should be performed in a well-ventilated fume hood.
An In-depth Technical Guide to the Synthesis of Dicyclohexyl(phenyl)methanol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the primary synthesis route for dicyclohexyl(phenyl)methanol, a tertiary alcohol with applications...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the primary synthesis route for dicyclohexyl(phenyl)methanol, a tertiary alcohol with applications in medicinal chemistry and materials science. The document details the underlying chemical principles, a representative experimental protocol, and relevant chemical data.
Core Synthesis Route: The Grignard Reaction
The most direct and widely applicable method for the synthesis of dicyclohexyl(phenyl)methanol is the Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of a Grignard reagent to a ketone. In this specific synthesis, phenylmagnesium bromide acts as the Grignard reagent, attacking the electrophilic carbonyl carbon of dicyclohexyl ketone. The subsequent acidic workup of the resulting magnesium alkoxide intermediate yields the desired tertiary alcohol, dicyclohexyl(phenyl)methanol.
The overall reaction is depicted in the following scheme:
Caption: General reaction scheme for the synthesis of dicyclohexyl(phenyl)methanol via the Grignard reaction.
Experimental Protocol
The following is a representative experimental protocol for the synthesis of dicyclohexyl(phenyl)methanol, adapted from established procedures for Grignard reactions with sterically hindered ketones. All glassware should be thoroughly dried in an oven and cooled under a stream of dry nitrogen or in a desiccator before use. Anhydrous solvents are critical for the success of the reaction.
Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)
Hexanes or petroleum ether (for purification)
Equipment:
Three-necked round-bottom flask
Reflux condenser
Dropping funnel
Magnetic stirrer and stir bar
Heating mantle
Ice bath
Separatory funnel
Rotary evaporator
Part 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent)
Place magnesium turnings (1.2 equivalents) in the three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar.
Add a small crystal of iodine.
In the dropping funnel, place a solution of bromobenzene (1.1 equivalents) in anhydrous diethyl ether.
Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution begins to bubble. Gentle warming may be necessary to start the reaction.
Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.
Part 2: Reaction with Dicyclohexyl Ketone
Cool the freshly prepared phenylmagnesium bromide solution to 0 °C using an ice bath.
Dissolve dicyclohexyl ketone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.
Add the dicyclohexyl ketone solution dropwise to the stirred Grignard reagent at 0 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.
Part 3: Workup and Purification
Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of cold 10% sulfuric acid or saturated aqueous ammonium chloride.
Transfer the mixture to a separatory funnel.
Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).
Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate, water, and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
The crude product can be purified by recrystallization from a suitable solvent such as hexanes or petroleum ether to yield dicyclohexyl(phenyl)methanol as a white solid.
Caption: A generalized workflow for the synthesis of dicyclohexyl(phenyl)methanol.
Quantitative Data and Physical Properties
While a specific literature report detailing the yield for the synthesis of dicyclohexyl(phenyl)methanol was not identified, yields for analogous Grignard reactions with sterically hindered ketones typically range from 40-70%, depending on the precise reaction conditions and purity of the reagents.
The known physical and chemical properties of dicyclohexyl(phenyl)methanol are summarized in the table below.[1]
The success of the Grignard synthesis of dicyclohexyl(phenyl)methanol is contingent upon several key factors and potential competing pathways. The Grignard reagent is a strong base and can be consumed by any protic source, such as water or alcohols. Furthermore, with sterically hindered ketones like dicyclohexyl ketone, enolization of the ketone by the Grignard reagent can compete with the desired nucleophilic addition.
Caption: Logical relationships illustrating the desired reaction pathway and potential side reactions.
An In-depth Technical Guide to Dicyclohexyl-phenyl-methanol
This technical guide provides a comprehensive overview of the chemical and physical properties of dicyclohexyl-phenyl-methanol, a compound of interest in organic synthesis and pharmaceutical research. This document is in...
Author: BenchChem Technical Support Team. Date: December 2025
This technical guide provides a comprehensive overview of the chemical and physical properties of dicyclohexyl-phenyl-methanol, a compound of interest in organic synthesis and pharmaceutical research. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its molecular characteristics, a potential synthetic protocol, and its prospective role in discovery workflows.
Core Molecular and Physical Data
Dicyclohexyl-phenyl-methanol is a tertiary alcohol characterized by the presence of two cyclohexyl groups and one phenyl group attached to a central carbinol carbon. Its molecular structure contributes to its lipophilicity and specific chemical reactivity. A summary of its key quantitative properties is presented below.
Reaction Principle: The synthesis involves the nucleophilic addition of a cyclohexylmagnesium bromide Grignard reagent to phenyl cyclohexyl ketone. The subsequent acidic workup protonates the resulting alkoxide to yield the desired tertiary alcohol.
In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).
Add a single crystal of iodine.
Add a small volume of anhydrous diethyl ether to cover the magnesium.
In the dropping funnel, place a solution of bromocyclohexane (1.1 equivalents) in anhydrous diethyl ether.
Add a small amount of the bromocyclohexane solution to the magnesium. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed.
Once initiated, add the remaining bromocyclohexane solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.
Reaction with the Ketone:
Dissolve phenyl cyclohexyl ketone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.
Cool the Grignard reagent solution to 0°C using an ice bath.
Add the ketone solution dropwise to the stirred Grignard reagent.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.
Work-up and Purification:
Cool the reaction mixture back to 0°C and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride.
Transfer the mixture to a separatory funnel.
Extract the aqueous layer with diethyl ether (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude dicyclohexyl-phenyl-methanol by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate gradient.
Visualized Workflows and Pathways
To provide a clearer understanding of the synthesis and potential application of dicyclohexyl-phenyl-methanol, the following diagrams have been generated.
Caption: Proposed synthetic pathway for dicyclohexyl-phenyl-methanol via a Grignard reaction.
A compound like dicyclohexyl-phenyl-methanol, due to its structural motifs, could be of interest in a drug discovery program. For instance, a structurally related compound, cyclohexyl(phenyl)methanol, has been noted to bind to the benzodiazepine (B76468) receptor[6]. The following workflow illustrates a logical progression for evaluating such a compound.
Spectroscopic and Synthetic Profile of Dicyclohexyl-phenyl-methanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectroscopic properties and a detailed synthetic protocol for dicyclohexyl-phenyl-methanol (C...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the spectroscopic properties and a detailed synthetic protocol for dicyclohexyl-phenyl-methanol (C₁₉H₂₈O). Due to the limited availability of published experimental spectra for this specific compound, this guide presents a combination of predicted data based on analogous compounds and established spectroscopic principles, alongside a robust, generalized synthetic methodology.
Core Spectroscopic Data
The following tables summarize the predicted and expected spectroscopic data for dicyclohexyl-phenyl-methanol. These values are derived from analyses of structurally similar molecules and established chemical shift and fragmentation patterns.
Table 1: Predicted ¹H NMR Spectroscopic Data
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~7.2-7.4
Multiplet
5H
Aromatic protons (C₆H₅)
~2.5-2.7
Singlet
1H
Hydroxyl proton (-OH)
~1.0-2.0
Multiplet
22H
Cyclohexyl protons (-C₆H₁₁)
Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.
Table 2: Predicted ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm
Assignment
~145-148
Quaternary aromatic carbon (C-Ar)
~127-129
Aromatic CH carbons (CH-Ar)
~80-85
Carbinol carbon (C-OH)
~40-45
Methine cyclohexyl carbons (CH-Cyclohexyl)
~25-30
Methylene cyclohexyl carbons (CH₂-Cyclohexyl)
Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.
Table 3: Predicted Infrared (IR) Spectroscopic Data
Wavenumber (cm⁻¹)
Intensity
Assignment
~3600-3400
Broad
O-H stretch (alcohol)
~3100-3000
Medium
C-H stretch (aromatic)
~2950-2850
Strong
C-H stretch (aliphatic)
~1600, 1490, 1450
Medium-Weak
C=C stretch (aromatic ring)
~1100-1000
Strong
C-O stretch (alcohol)
~750-700
Strong
C-H out-of-plane bend (monosubstituted benzene)
Sample preparation: Thin film or KBr pellet.
Table 4: Predicted Mass Spectrometry Data
m/z
Relative Intensity (%)
Assignment
272
Moderate
[M]⁺ (Molecular ion)
254
Low
[M-H₂O]⁺
189
High
[M-C₆H₁₁]⁺
105
Moderate
[C₆H₅CO]⁺
83
High
[C₆H₁₁]⁺
Ionization method: Electron Ionization (EI).
Synthetic Protocol: Synthesis of Dicyclohexyl-phenyl-methanol
This section details a standard and reliable method for the synthesis of dicyclohexyl-phenyl-methanol via a Grignard reaction.
Experimental Workflow
Caption: Synthetic workflow for dicyclohexyl-phenyl-methanol.
Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser)
Magnetic stirrer and heating mantle
Inert atmosphere (Nitrogen or Argon)
Procedure
Grignard Reagent Preparation:
In a flame-dried three-neck flask equipped with a dropping funnel, condenser, and nitrogen inlet, place magnesium turnings (1.2 equivalents).
Add a small amount of anhydrous diethyl ether to cover the magnesium.
Add a solution of bromocyclohexane (1.1 equivalents) in anhydrous diethyl ether dropwise to the magnesium suspension. The reaction is initiated with gentle heating or the addition of a small iodine crystal if necessary.
Once the reaction starts, maintain a gentle reflux by controlling the addition rate of the bromocyclohexane solution.
After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent (cyclohexylmagnesium bromide).
Grignard Reaction:
Cool the Grignard reagent solution to 0 °C using an ice bath.
Dissolve cyclohexyl phenyl ketone (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.
Workup and Extraction:
Cool the reaction mixture to 0 °C and slowly quench it by the dropwise addition of a saturated aqueous solution of ammonium chloride.
Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Purification:
Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.
The following diagram illustrates the logical workflow for the characterization of the synthesized dicyclohexyl-phenyl-methanol using various spectroscopic techniques.
Caption: Characterization workflow for dicyclohexyl-phenyl-methanol.
Exploratory
An In-depth Technical Guide to the Predicted ¹H NMR Spectrum of Dicyclohexyl-phenyl-methanol
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the predicted ¹H NMR spectrum of dicyclohexyl-phenyl-methanol. Due to the absence of publicly available experimen...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed analysis of the predicted ¹H NMR spectrum of dicyclohexyl-phenyl-methanol. Due to the absence of publicly available experimental spectra for this specific compound, this document outlines the expected spectral characteristics based on established principles of nuclear magnetic resonance spectroscopy and known chemical shifts for analogous structural motifs.
Predicted ¹H NMR Data
The ¹H NMR spectrum of dicyclohexyl-phenyl-methanol is anticipated to be complex, particularly in the aliphatic region, due to the presence of two diastereotopic cyclohexyl rings. The chemical shifts are predicted for a standard deuterated chloroform (B151607) (CDCl₃) solvent and are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.
Protons
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Integration
Phenyl (aromatic)
7.20 - 7.50
Multiplet
5H
Methine (benzylic, carbinol)
2.50 - 2.80
Multiplet
1H
Hydroxyl
1.50 - 2.50
Broad Singlet
1H
Cyclohexyl
0.80 - 2.00
Multiplet
22H
Detailed Spectral Interpretation
Phenyl Protons (7.20 - 7.50 ppm): The five protons on the phenyl ring are expected to resonate in the aromatic region of the spectrum. Due to the electronic effects of the dicyclohexyl-methanol substituent, the ortho, meta, and para protons will have slightly different chemical environments, leading to a complex multiplet.
Methine Proton (2.50 - 2.80 ppm): The single proton on the carbon atom attached to the phenyl group, the two cyclohexyl groups, and the hydroxyl group is significantly deshielded. Its signal is expected to be a multiplet due to coupling with the adjacent methine protons on the two cyclohexyl rings.
Hydroxyl Proton (1.50 - 2.50 ppm): The chemical shift of the hydroxyl proton is highly variable and depends on factors such as concentration, temperature, and solvent purity. It typically appears as a broad singlet and can be confirmed by a D₂O exchange experiment, where the peak would disappear.
Cyclohexyl Protons (0.80 - 2.00 ppm): The 22 protons on the two cyclohexyl rings will produce a series of complex, overlapping multiplets in the upfield region of the spectrum. The diastereotopic nature of the two cyclohexyl rings, arising from the chiral center, means that corresponding protons on each ring are chemically non-equivalent, further complicating the spectrum. The signals for the axial and equatorial protons will also differ, with typical coupling constants for axial-axial, axial-equatorial, and equatorial-equatorial protons leading to broad and complex splitting patterns.[1]
Experimental Protocol for ¹H NMR Spectroscopy
This section details a standard operating procedure for the acquisition of a ¹H NMR spectrum of a solid sample like dicyclohexyl-phenyl-methanol.
1. Sample Preparation:
Accurately weigh approximately 5-10 mg of dicyclohexyl-phenyl-methanol.
Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).
Add a small amount of tetramethylsilane (TMS) as an internal standard (0.00 ppm).
Transfer the solution to a clean, dry 5 mm NMR tube.
2. Instrumentation and Data Acquisition:
The spectrum should be acquired on a 400 MHz (or higher) NMR spectrometer.
Tune and shim the spectrometer to ensure a homogeneous magnetic field.
Acquire the ¹H NMR spectrum using standard acquisition parameters:
Pulse Angle: 30-45 degrees
Acquisition Time: 2-4 seconds
Relaxation Delay: 1-2 seconds
Number of Scans: 16-64 (to achieve adequate signal-to-noise)
Spectral Width: 0-12 ppm
3. Data Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID).
Phase the resulting spectrum to obtain pure absorption peaks.
Apply a baseline correction to ensure a flat baseline.
Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
Integrate the signals to determine the relative number of protons for each resonance.
An In-depth Technical Guide on the ¹³C NMR of Dicyclohexyl-phenyl-methanol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the expected ¹³C NMR spectral characteristics of dicyclohexyl-phenyl-methanol, alongside a detaile...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the expected ¹³C NMR spectral characteristics of dicyclohexyl-phenyl-methanol, alongside a detailed experimental protocol for its synthesis and subsequent spectroscopic analysis. Due to the limited availability of public spectral data for this specific compound, the ¹³C NMR data presented is predicted based on established chemical shift principles and data from analogous structures.
Predicted ¹³C NMR Data of Dicyclohexyl-phenyl-methanol
The following table summarizes the predicted ¹³C NMR chemical shifts for dicyclohexyl-phenyl-methanol. These predictions are based on the analysis of structurally similar compounds and typical chemical shift ranges for the functional groups present.
Carbon Atom Assignment
Predicted Chemical Shift (δ) in ppm
C-α (Carbinol Carbon)
80 - 90
C-1' (Cyclohexyl, ipso)
45 - 55
C-2', C-6' (Cyclohexyl)
28 - 35
C-3', C-5' (Cyclohexyl)
25 - 30
C-4' (Cyclohexyl)
24 - 28
C-1'' (Phenyl, ipso)
145 - 155
C-2'', C-6'' (Phenyl)
127 - 135
C-3'', C-5'' (Phenyl)
126 - 130
C-4'' (Phenyl)
125 - 129
Experimental Protocols
A plausible and efficient method for the synthesis of dicyclohexyl-phenyl-methanol is the Grignard reaction, a robust method for forming carbon-carbon bonds.
Synthesis of Dicyclohexyl-phenyl-methanol via Grignard Reaction
This protocol details the synthesis of dicyclohexyl-phenyl-methanol from dicyclohexyl ketone and phenylmagnesium bromide.
Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)
Hydrochloric acid (HCl), dilute solution
Procedure:
Preparation of the Grignard Reagent (Phenylmagnesium Bromide):
All glassware must be oven-dried to ensure anhydrous conditions.
In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings.
Add a small crystal of iodine to the flask to activate the magnesium surface.
A solution of bromobenzene in anhydrous diethyl ether is prepared and placed in the dropping funnel.
A small amount of the bromobenzene solution is added to the magnesium turnings. The reaction is initiated, often evidenced by a color change and gentle refluxing. If the reaction does not start, gentle warming may be applied.
Once the reaction has initiated, the remaining bromobenzene solution is added dropwise at a rate that maintains a gentle reflux.
After the addition is complete, the mixture is stirred until the magnesium is consumed.
Reaction with Dicyclohexyl Ketone:
A solution of dicyclohexyl ketone in anhydrous diethyl ether is added dropwise to the freshly prepared Grignard reagent at 0 °C (ice bath).
The reaction mixture is then allowed to warm to room temperature and stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Work-up and Purification:
The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.
The resulting mixture is transferred to a separatory funnel, and the organic layer is separated.
The aqueous layer is extracted with diethyl ether.
The combined organic layers are washed with a dilute HCl solution, followed by brine, and then dried over anhydrous magnesium sulfate or sodium sulfate.
The solvent is removed under reduced pressure using a rotary evaporator to yield the crude dicyclohexyl-phenyl-methanol.
The crude product can be purified by recrystallization or column chromatography.
¹³C NMR Spectroscopic Analysis
Sample Preparation:
Approximately 20-50 mg of the purified dicyclohexyl-phenyl-methanol is dissolved in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃).
A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.
A standard carbon-13 NMR pulse program with proton decoupling is utilized.
Key acquisition parameters to be set include:
Spectral width (e.g., 0-220 ppm)
Acquisition time
Relaxation delay
Number of scans (typically a larger number of scans is required for ¹³C NMR to achieve a good signal-to-noise ratio)
Visualizations
Chemical Structure and Atom Numbering
Exploratory
Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry of Dicyclohexyl-phenyl-methanol
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth exploration of the mass spectrometric behavior of dicyclohexyl-phenyl-methanol (C₁₉H₂₈O). While specific experimen...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of the mass spectrometric behavior of dicyclohexyl-phenyl-methanol (C₁₉H₂₈O). While specific experimental data for this compound is limited in publicly available literature, this document extrapolates its likely fragmentation patterns and mass spectral characteristics based on established principles of mass spectrometry and analysis of structurally similar molecules. This guide is intended to serve as a valuable resource for researchers in method development, structural elucidation, and impurity profiling.
Compound Profile and Predicted Mass Spectrometric Data
Dicyclohexyl-phenyl-methanol is a tertiary alcohol with a molecular weight of 272.45 g/mol and a monoisotopic mass of 272.2140 Da.[1] Its structure, featuring two cyclohexyl rings and a phenyl group attached to a central carbinol carbon, dictates its fragmentation behavior under mass spectrometric analysis.
Adduct
Predicted m/z
Predicted Collision Cross Section (Ų)
[M+H]⁺
273.22130
167.3
[M+Na]⁺
295.20324
166.7
[M+K]⁺
311.17718
162.3
[M+NH₄]⁺
290.24784
181.3
[M+H-H₂O]⁺
255.21128
159.0
[M-H]⁻
271.20674
172.8
[M+HCOO]⁻
317.21222
179.8
[M+CH₃COO]⁻
331.22787
195.0
Table 1: Predicted m/z and Collision Cross Section (CCS) values for various adducts of dicyclohexyl-phenyl-methanol. Data sourced from computational predictions.[2]
Theoretical Fragmentation Pathway
The fragmentation of dicyclohexyl-phenyl-methanol under electron ionization (EI) is expected to be governed by the stability of the resulting carbocations. As a tertiary alcohol, the molecular ion peak (m/z 272) may be weak or absent due to the facile cleavage of bonds adjacent to the oxygen-bearing carbon.[3][4]
The primary fragmentation pathways for alcohols are α-cleavage and dehydration (loss of water).[4][5]
α-Cleavage: This involves the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. For dicyclohexyl-phenyl-methanol, this can lead to the loss of a cyclohexyl radical or a phenyl radical, resulting in resonance-stabilized oxonium ions. The loss of the largest alkyl group is often favored.[5]
Dehydration (Loss of H₂O): The elimination of a water molecule (18 Da) is a common fragmentation route for alcohols, leading to the formation of an alkene radical cation (M-18).[4][5]
Further fragmentation of these primary ions will lead to a complex pattern of smaller ions, providing structural information.
Caption: Predicted electron ionization fragmentation pathway of dicyclohexyl-phenyl-methanol.
Experimental Protocols
While a specific, validated method for dicyclohexyl-phenyl-methanol is not available, the following provides a general workflow and starting parameters for developing a robust analytical method using Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for volatile and semi-volatile compounds.
Sample Preparation
Standard Solution Preparation: Accurately weigh approximately 10 mg of dicyclohexyl-phenyl-methanol reference standard.
Dissolve the standard in a suitable volatile solvent (e.g., methanol, dichloromethane, or ethyl acetate) to a concentration of 1 mg/mL.
Perform serial dilutions to prepare working standards at concentrations appropriate for the instrument's sensitivity (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
Sample Preparation: Dissolve the sample matrix containing dicyclohexyl-phenyl-methanol in the same solvent as the standards to a concentration within the calibration range. If necessary, perform extraction or cleanup steps to remove interfering matrix components.
GC-MS Method Parameters
These are suggested starting parameters and should be optimized for the specific instrument and application.
Parameter
Suggested Setting
Gas Chromatograph
Column
30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)
Inlet Temperature
280 °C
Injection Volume
1 µL
Injection Mode
Splitless or Split (e.g., 20:1)
Carrier Gas
Helium
Flow Rate
1.0 mL/min (constant flow)
Oven Program
- Initial Temperature: 100 °C, hold for 1 min
- Ramp: 15 °C/min to 300 °C
- Final Hold: Hold at 300 °C for 5 min
Mass Spectrometer
Ion Source
Electron Ionization (EI)
Ionization Energy
70 eV
Source Temperature
230 °C
Quadrupole Temperature
150 °C
Scan Range
m/z 40 - 450
Solvent Delay
3 - 5 minutes
Table 2: Suggested starting parameters for GC-MS analysis of dicyclohexyl-phenyl-methanol.
Caption: General experimental workflow for the analysis of dicyclohexyl-phenyl-methanol by GC-MS.
Data Interpretation and Considerations
Molecular Ion: Due to the tertiary alcohol structure, the molecular ion at m/z 272 may be of very low abundance or not observed at all. Chemical ionization (CI) could be employed as a softer ionization technique to enhance the abundance of the protonated molecule [M+H]⁺ at m/z 273.
Key Fragments: Look for characteristic fragments corresponding to the loss of a cyclohexyl group (m/z 189), a phenyl group (m/z 195), and water (m/z 254). The presence of ions at m/z 83 (cyclohexyl cation) and m/z 77 (phenyl cation) can also be indicative.
Library Matching: Given the lack of a specific entry in many mass spectral libraries, identification will rely on manual interpretation of the fragmentation pattern and comparison with the spectra of structurally related compounds such as dicyclohexylmethanol (B146628) and other tertiary alcohols.[6][7]
This guide provides a comprehensive theoretical framework for the mass spectrometric analysis of dicyclohexyl-phenyl-methanol. While awaiting experimental data, these principles and proposed methodologies offer a solid foundation for researchers to develop and validate analytical methods for this compound.
An In-depth Technical Guide to the FT-IR Spectrum of Dicyclohexyl-phenyl-methanol
This guide provides a detailed analysis of the expected Fourier-Transform Infrared (FT-IR) spectrum of dicyclohexyl-phenyl-methanol. It is intended for researchers, scientists, and professionals in the field of drug deve...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a detailed analysis of the expected Fourier-Transform Infrared (FT-IR) spectrum of dicyclohexyl-phenyl-methanol. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis. This document outlines the characteristic vibrational modes, a generalized experimental protocol for obtaining the spectrum, and a logical workflow for the process.
Molecular Structure:
Dicyclohexyl-phenyl-methanol (C₁₉H₂₈O) is a tertiary alcohol containing two cyclohexyl groups and one phenyl group attached to the carbinol carbon.[1][2][3] The molecular structure dictates the characteristic infrared absorption bands.
Expected FT-IR Spectral Data
The FT-IR spectrum of dicyclohexyl-phenyl-methanol is characterized by the vibrational frequencies of its functional groups. The following table summarizes the expected absorption bands, their corresponding vibrational modes, and typical wavenumber ranges.
Wavenumber (cm⁻¹)
Intensity
Vibrational Mode
Functional Group
~3600-3200
Strong, Broad
O-H Stretch (H-bonded)
Tertiary Alcohol
~3100-3000
Medium to Weak
C-H Stretch
Aromatic (Phenyl)
~2950-2845
Strong
C-H Stretch
Aliphatic (Cyclohexyl)
~1600, ~1500, ~1450
Medium to Weak
C=C Stretch
Aromatic (Phenyl)
~1480-1440
Medium
C-H Bend (Scissoring)
Aliphatic (Cyclohexyl)
~1210-1100
Medium to Strong
C-O Stretch
Tertiary Alcohol
Below 900
Medium to Strong
C-H Out-of-Plane Bend
Aromatic (Phenyl)
Interpretation of the Spectrum:
O-H Region: A strong and broad absorption band is expected in the region of 3600-3200 cm⁻¹ due to the stretching vibration of the hydroxyl (-OH) group.[4][5][6][7] The broadening of this peak is a result of intermolecular hydrogen bonding.
C-H Region: The spectrum will exhibit two distinct types of C-H stretching vibrations. Aromatic C-H stretches from the phenyl group are anticipated between 3100 and 3000 cm⁻¹.[8][9] Stronger absorptions from the aliphatic C-H bonds in the two cyclohexyl rings will be prominent in the 2950-2845 cm⁻¹ range.[10]
Aromatic Region: The presence of the phenyl group will give rise to characteristic C=C stretching vibrations within the aromatic ring, typically appearing as a set of peaks around 1600, 1500, and 1450 cm⁻¹.[8][11][12]
Aliphatic Bending: The methylene (B1212753) (-CH₂-) groups of the cyclohexyl rings will produce a characteristic scissoring (bending) vibration in the range of 1480-1440 cm⁻¹.[10]
C-O Stretch: As a tertiary alcohol, dicyclohexyl-phenyl-methanol is expected to show a medium to strong C-O stretching band between 1210 and 1100 cm⁻¹.[4][13] This is a key indicator for the tertiary nature of the alcohol.
Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex pattern of absorptions that are unique to the molecule. This includes C-C skeletal vibrations and various bending modes. The out-of-plane C-H bending vibrations of the phenyl group, which are indicative of its substitution pattern, will appear below 900 cm⁻¹.[8]
Experimental Protocol
The following provides a generalized methodology for obtaining the FT-IR spectrum of dicyclohexyl-phenyl-methanol, which is a solid at room temperature.
1. Sample Preparation:
KBr Pellet Method:
Grind a small amount (1-2 mg) of dicyclohexyl-phenyl-methanol with approximately 200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. The mixture should be a fine, homogeneous powder.
Transfer the powder to a pellet press.
Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.
Nujol Mull Method:
Grind a small amount of the sample in an agate mortar and pestle.
Add a drop or two of Nujol (mineral oil) and continue to grind to create a smooth, thick paste (mull).
Spread a thin, even layer of the mull between two KBr or NaCl plates.
2. Instrument Setup and Data Acquisition:
Instrument Purge: Purge the FT-IR spectrometer with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.
Background Spectrum: Acquire a background spectrum of the empty sample compartment (for KBr pellet) or the KBr/NaCl plates with Nujol (for Nujol mull). This will be subtracted from the sample spectrum.
Sample Spectrum: Place the prepared sample in the spectrometer's sample holder.
Data Acquisition: Acquire the FT-IR spectrum. Typical parameters include:
Spectral Range: 4000-400 cm⁻¹
Resolution: 4 cm⁻¹
Number of Scans: 16-32 (to improve signal-to-noise ratio)
Data Processing: The instrument software will automatically perform a Fourier transform on the interferogram to produce the final spectrum. The background spectrum is then subtracted to yield the spectrum of the sample.
Workflow Diagram
The following diagram illustrates the logical workflow for obtaining and analyzing the FT-IR spectrum of dicyclohexyl-phenyl-methanol.
FT-IR Analysis Workflow for Dicyclohexyl-phenyl-methanol
An In-depth Technical Guide on the Solubility of Dicyclohexyl-phenyl-methanol in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the solubility characteristics of dicyclohexyl-phenyl-methanol. Due to the limited availability of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the solubility characteristics of dicyclohexyl-phenyl-methanol. Due to the limited availability of public quantitative data for this specific compound, this document outlines its theoretical solubility profile based on its chemical structure. Furthermore, it offers a detailed experimental protocol for the quantitative determination of its solubility, which is essential for its application in research and development.
Introduction to Dicyclohexyl-phenyl-methanol
Dicyclohexyl-phenyl-methanol is an organic compound characterized by a central methanol (B129727) carbon atom bonded to two cyclohexyl rings and one phenyl ring. This structure imparts a significant non-polar, lipophilic character to the molecule, which largely dictates its solubility behavior. The presence of the hydroxyl (-OH) group introduces a minor polar site, allowing for limited hydrogen bonding interactions. Understanding the solubility of this compound is crucial for its use in organic synthesis, formulation studies, and various other applications within the chemical and pharmaceutical sciences.
Predicted Solubility Profile
Based on the chemical principle of "like dissolves like," the solubility of dicyclohexyl-phenyl-methanol is expected to be highest in non-polar and moderately polar aprotic organic solvents. The bulky, non-polar cyclohexyl and phenyl groups will readily interact with solvents that have similar low polarity through van der Waals forces. The presence of the polar hydroxyl group may afford some solubility in polar protic solvents, but this is likely to be limited due to the dominance of the large, non-polar hydrocarbon moieties.
The following table presents a predicted qualitative and semi-quantitative solubility profile for dicyclohexyl-phenyl-methanol in a range of common organic solvents at ambient temperature. This information is illustrative and should be confirmed by experimental measurement.
Solvent Class
Solvent
Predicted Solubility
Rationale
Non-Polar
Hexane
High
Strong van der Waals interactions between the cyclohexyl/phenyl groups and the aliphatic solvent.
Toluene
High
Favorable π-stacking interactions between the phenyl ring and toluene, in addition to van der Waals forces.
Polar Aprotic
Dichloromethane (DCM)
High
Good balance of polarity to interact with the hydroxyl group while effectively solvating the hydrocarbon structure.
Tetrahydrofuran (THF)
High
The ether oxygen can act as a hydrogen bond acceptor for the hydroxyl group, and the ring structure is non-polar.
Acetone
Moderate
The ketone can accept a hydrogen bond, but the overall polarity is higher, potentially reducing solubility.
Acetonitrile
Low to Moderate
The high polarity and nitrile group are less compatible with the large non-polar structure.
Polar Protic
Methanol
Low to Moderate
The solvent's hydrogen bonding network is disrupted by the large non-polar part of the solute.
Ethanol
Low to Moderate
Similar to methanol, but the slightly larger alkyl chain may slightly improve solubility.
Water
Very Low / Insoluble
The highly polar, hydrogen-bonded network of water cannot effectively solvate the large non-polar molecule.
Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of the solubility of dicyclohexyl-phenyl-methanol in organic solvents. This protocol is based on the widely used shake-flask method followed by a suitable analytical technique.
3.1. Materials and Equipment
Dicyclohexyl-phenyl-methanol (solid)
Selected organic solvents (analytical grade or higher)
Analytical balance (± 0.1 mg)
Scintillation vials or other suitable sealed containers
Thermostatic shaker bath or orbital shaker in a temperature-controlled environment
Syringe filters (e.g., 0.22 µm PTFE)
Volumetric flasks and pipettes
High-Performance Liquid Chromatography (HPLC) system with a UV detector or another suitable analytical instrument (e.g., Gas Chromatography, UV-Vis Spectrophotometer)
3.2. Experimental Workflow Diagram
Caption: Experimental workflow for determining the solubility of dicyclohexyl-phenyl-methanol.
3.3. Step-by-Step Procedure
Preparation of Saturated Solutions:
Add an excess amount of dicyclohexyl-phenyl-methanol to a series of vials, each containing a known volume (e.g., 5 mL) of a specific organic solvent. The excess solid should be clearly visible to ensure a saturated solution is achieved.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C).
Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) with continuous agitation. This ensures that the dissolution process reaches equilibrium.
Sample Collection:
After equilibration, stop the agitation and allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to allow the excess solid to settle.
Carefully withdraw a known volume of the clear supernatant using a syringe.
Immediately filter the supernatant through a syringe filter (e.g., 0.22 µm PTFE) into a clean vial to remove any undissolved microparticles.
Sample Analysis:
Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.
Analyze the diluted samples using a pre-validated analytical method (e.g., HPLC-UV) to determine the concentration of dicyclohexyl-phenyl-methanol.
Prepare a calibration curve using standard solutions of dicyclohexyl-phenyl-methanol of known concentrations.
Data Calculation:
From the concentration of the diluted sample and the dilution factor, calculate the concentration of the original saturated solution.
The solubility is reported in units such as mg/mL or mol/L.
Signaling Pathway and Logical Relationship Diagram
The following diagram illustrates the logical relationship between the molecular structure of dicyclohexyl-phenyl-methanol and its predicted solubility in different classes of organic solvents.
Caption: Logical relationship between molecular structure and predicted solubility.
Conclusion
Foundational
Unveiling Dicyclohexyl-phenyl-methanol: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of Dicyclohexyl-phenyl-methanol, a molecule of interest in organic synthesis and potentially in pharm...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Dicyclohexyl-phenyl-methanol, a molecule of interest in organic synthesis and potentially in pharmaceutical applications. This document collates available data on its synonyms, chemical properties, and potential, while also highlighting areas where further research is needed.
Nomenclature and Identification
Dicyclohexyl-phenyl-methanol is known by several synonyms, ensuring clarity and accurate identification across different chemical databases and publications. The most prominent of these is its IUPAC name, dicyclohexyl(phenyl)methanol .[1]
Understanding the physicochemical properties of Dicyclohexyl-phenyl-methanol is crucial for its application in experimental settings. The following table summarizes key computed and, where available, experimental data.
Dicyclohexyl-phenyl-methanol: A Technical Guide to Safety and Handling
For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document provides a comprehensive overview of the available safety and handling information for dicyclohexyl-phenyl-methanol and structural...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document provides a comprehensive overview of the available safety and handling information for dicyclohexyl-phenyl-methanol and structurally related compounds. It is intended for informational purposes for a professional audience and should not be substituted for a formal risk assessment or the guidance provided in a substance-specific Safety Data Sheet (SDS). Direct toxicological data for dicyclohexyl-phenyl-methanol is limited; therefore, data from structurally similar compounds have been included for hazard assessment, with appropriate notations.
Chemical and Physical Properties
Dicyclohexyl-phenyl-methanol is an aromatic alcohol. Understanding its physical and chemical properties is fundamental to its safe handling.
Note: LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population. The absence of oral and dermal LD50, as well as inhalation LC50 (Lethal Concentration, 50%), for dicyclohexyl-phenyl-methanol necessitates a cautious approach, assuming it may have significant toxicity.
Based on GHS classifications for dicyclohexyl-phenyl-methanol from aggregated notifications, it is known to cause serious eye irritation.[2]
Inhalation: May cause respiratory tract irritation.[1]
Ingestion: May be harmful if swallowed and may cause irritation of the digestive tract.[1]
Environmental Hazards
May cause long-lasting harmful effects to aquatic life.[2]
Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent skin and eye contact, inhalation, and ingestion.
Body Part
Personal Protective Equipment
Material/Standard
Rationale
Eyes/Face
Safety glasses with side shields or chemical splash goggles. A face shield is recommended when handling larger quantities.
ANSI Z87.1 compliant
Protects eyes and face from splashes and airborne particles.
Hands
Chemical-resistant gloves.
Nitrile, Neoprene, or Butyl rubber
Provides a barrier against potentially irritating aromatic compounds.
Body
Laboratory coat.
Standard cotton or flame-resistant material
Protects skin and personal clothing from contamination.
Respiratory
Use in a well-ventilated area, preferably a chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.
NIOSH approved
Minimizes inhalation of potential vapors or aerosols.
Feet
Closed-toe shoes.
Leather or other durable material
Prevents injury from spills and dropped objects.
Handling and Storage
Handling: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of any potential vapors or aerosols. Prevent direct contact with skin, eyes, and clothing by consistently wearing the appropriate PPE.
Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.
First Aid Measures
Exposure Route
First Aid Procedure
Inhalation
Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact
Immediately flush the contaminated skin with plenty of water. Remove contaminated clothing. If irritation persists, get medical attention.
Eye Contact
Immediately wash eyes with large amounts of water for at least 15 minutes, occasionally lifting the lower and upper eyelids. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.
Accidental Release and Fire-Fighting Measures
Accidental Release
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as described in Section 3.3. Avoid breathing vapors, mist, or gas.
Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.
Containment and Cleaning: Absorb the spill with inert material (e.g., sand, earth, vermiculite) and place it in a suitable container for disposal.
Fire-Fighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.
Specific Hazards: Hazardous decomposition products may include carbon monoxide and carbon dioxide.
Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.
Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. This compound should be treated as hazardous chemical waste and should not be disposed of down the drain or in regular trash. Contact your institution's Environmental Health and Safety (EHS) department for guidance on proper disposal procedures.
Experimental Protocols
The following are detailed methodologies for key toxicological experiments. While specific results for dicyclohexyl-phenyl-methanol are not available, these standard protocols would be used for its evaluation.
Acute Dermal Toxicity (OECD Guideline 402)
This test provides information on health hazards likely to arise from a short-term dermal exposure to a substance.
Principle: The test substance is applied to the skin of experimental animals in a single dose.
Test Animals: Typically, adult rats are used. The fur is clipped from the dorsal area of the trunk of the test animals approximately 24 hours before the test.
Procedure:
The test substance is applied uniformly over an area of approximately 10% of the total body surface area.
The treated area is covered with a porous gauze dressing and non-irritating tape to hold it in place and to prevent ingestion of the substance.
The exposure duration is 24 hours.
At the end of the exposure period, the residual test substance is removed.
Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
Body weight is recorded weekly.
At the end of the observation period, all animals are subjected to a gross necropsy.
In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method (OECD Guideline 492)
This in vitro test method is used for the hazard identification of chemicals inducing serious eye damage and chemicals not requiring classification for eye irritation or serious eye damage.
Principle: The test substance is applied topically to a reconstructed human cornea-like epithelium tissue. Cell viability is measured to assess the level of irritation.
Procedure:
Tissue Preparation: Reconstructed human cornea-like epithelial tissues are pre-incubated.
Application of Test Substance: A defined amount of the test substance (solid or liquid) is applied to the surface of the tissue.
Incubation: The tissues are incubated for a specified period.
Rinsing: After incubation, the test substance is thoroughly rinsed from the tissue surface.
Post-incubation: Tissues are incubated in fresh medium.
Cell Viability Assessment: Cell viability is determined using a quantitative assay, typically the MTT assay, which measures the reduction of a yellow tetrazolium salt to a purple formazan (B1609692) product by metabolically active cells.
Data Analysis: The percentage of viable cells in the test tissue is compared to that of a negative control to determine the irritation potential.
Bacterial Reverse Mutation Test (Ames Test) (OECD Guideline 471)
This test is used to detect gene mutations induced by chemical substances.
Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations, which result in a reversion to a state where the bacteria can synthesize the required amino acid and thus grow on a selective medium.[1]
Procedure:
Strains: At least five strains of bacteria are used.[1]
Metabolic Activation: The test is performed with and without an exogenous metabolic activation system (S9 mix) to mimic mammalian metabolism.[1]
Exposure: The bacterial strains are exposed to the test substance at various concentrations.
Incubation: The bacteria are plated on a minimal agar (B569324) medium lacking the specific amino acid required by the strain.
Scoring: After incubation for 48-72 hours, the number of revertant colonies is counted.
Analysis: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies compared to the solvent control.
Visualizations
Experimental Workflow
Caption: Workflow for an in vitro eye irritation test using a reconstructed human cornea-like epithelium model.
Signaling Pathway
The specific signaling pathways affected by dicyclohexyl-phenyl-methanol have not been elucidated. However, alcohols, in general, are known to induce oxidative stress, which can disrupt various cellular signaling pathways. The following diagram illustrates a generalized pathway of alcohol-induced oxidative stress.
Caption: Generalized pathway of alcohol-induced oxidative stress leading to cellular damage.
Dicyclohexyl-phenyl-methanol: A Comprehensive Material Safety Data Sheet for Researchers and Drug Development Professionals
An In-depth Technical Guide This document provides a comprehensive overview of the material safety data, physical and chemical properties, and toxicological information for Dicyclohexyl-phenyl-methanol. It is intended to...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide
This document provides a comprehensive overview of the material safety data, physical and chemical properties, and toxicological information for Dicyclohexyl-phenyl-methanol. It is intended to serve as a vital resource for researchers, scientists, and professionals engaged in drug development and other scientific endeavors that involve the handling and use of this compound. This guide details experimental protocols for assessing its potential hazards and outlines necessary safety precautions to ensure a secure working environment.
Chemical and Physical Properties
Dicyclohexyl-phenyl-methanol is a tertiary alcohol characterized by the presence of two cyclohexyl groups and one phenyl group attached to a central carbinol carbon. Its structural characteristics influence its physical and chemical properties, which are crucial for its handling, storage, and application in experimental settings.
Property
Value
Source
Molecular Formula
C₁₉H₂₈O
[PubChem]
Molecular Weight
272.43 g/mol
[PubChem]
IUPAC Name
dicyclohexyl(phenyl)methanol
[PubChem]
CAS Number
87839-87-0
[PubChem]
Computed XLogP3
5.6
[PubChem]
Computed Hydrogen Bond Donor Count
1
[PubChem]
Computed Hydrogen Bond Acceptor Count
1
[PubChem]
Computed Rotatable Bond Count
3
[PubChem]
Computed Exact Mass
272.214015 g/mol
[PubChem]
Computed Monoisotopic Mass
272.214015 g/mol
[PubChem]
Computed Topological Polar Surface Area
20.2 Ų
[PubChem]
Computed Heavy Atom Count
20
[PubChem]
Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Dicyclohexyl-phenyl-methanol is classified with the following hazards:
The assessment of the toxicological and ecotoxicological properties of chemical substances is guided by internationally recognized protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the reliability and comparability of data.
Acute Eye Irritation/Corrosion (OECD Test Guideline 405)
This test is designed to determine the potential of a substance to cause irritation or corrosion to the eye.
Methodology:
Test Animal: The albino rabbit is the preferred species for this test.
Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control[2][3]. The test is initially performed on a single animal.
Observation: The eyes are examined at 1, 24, 48, and 72 hours after application[2][3]. Observations focus on the cornea, iris, and conjunctivae.
Scoring: The degree of eye irritation is scored at each observation point to evaluate the severity and reversibility of the effects[4].
Confirmation: If an irritant or negative response is observed in the initial test, the test is confirmed using up to two additional animals[2][3].
Application Notes and Protocols: Use of Cyclohexyl-Phenyl-Based Chiral Auxiliaries in Asymmetric Synthesis
A Note on Dicyclohexyl-phenyl-methanol: Extensive literature searches did not yield any documented applications of dicyclohexyl-phenyl-methanol as a chiral auxiliary or catalyst in asymmetric synthesis. While possessing...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on Dicyclohexyl-phenyl-methanol:
Extensive literature searches did not yield any documented applications of dicyclohexyl-phenyl-methanol as a chiral auxiliary or catalyst in asymmetric synthesis. While possessing stereogenic centers, its utility in controlling the stereochemical outcome of reactions has not been reported in peer-reviewed literature. Therefore, these application notes will focus on structurally related and well-established chiral auxiliaries containing both cyclohexyl and phenyl moieties that are widely used in asymmetric synthesis: (-)-8-Phenylmenthol (B56881) and (1R,2S)-trans-2-Phenyl-1-cyclohexanol .
These auxiliaries have proven to be highly effective in inducing stereoselectivity in a variety of carbon-carbon bond-forming reactions due to their conformational rigidity and the steric hindrance provided by their bulky groups.
(-)-8-Phenylmenthol
(-)-8-Phenylmenthol is a highly effective chiral auxiliary, particularly in asymmetric Diels-Alder reactions and aldol (B89426) additions. Its bulky phenyl group provides excellent facial shielding, leading to high levels of diastereoselectivity.
Data Presentation: Performance of (-)-8-Phenylmenthol in Asymmetric Reactions
Quench the reaction by the addition of saturated aqueous NH₄Cl solution.
Allow the mixture to warm to room temperature, and separate the organic layer.
Extract the aqueous layer with dichloromethane.
Combine the organic layers, dry over MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
(1R,2S)-trans-2-Phenyl-1-cyclohexanol
(1R,2S)-trans-2-Phenyl-1-cyclohexanol is another versatile chiral auxiliary, introduced by J.K. Whitesell, and is particularly effective in asymmetric ene reactions and alkylations.[3][4]
Data Presentation: Performance of (1R,2S)-trans-2-Phenyl-1-cyclohexanol in Asymmetric Reactions
Reaction Type
Substrate
Reagent
Base/Lewis Acid
Temp (°C)
Yield (%)
Diastereomeric Excess (d.e.) (%)
Reference
Ene Reaction
Glyoxylate ester of (1R,2S)-trans-2-phenyl-1-cyclohexanol
This protocol details the diastereoselective alkylation of the lithium enolate derived from the propionyl ester of (1R,2S)-trans-2-phenyl-1-cyclohexanol.
Reaction Scheme and Mechanism:
Caption: Mechanism of Asymmetric Enolate Alkylation.
Materials:
Propionyl ester of (1R,2S)-trans-2-phenyl-1-cyclohexanol (1.0 eq)
To a solution of the chiral propionyl ester (1.0 eq) in anhydrous THF at -78 °C, add LDA (1.1 eq) dropwise.
Stir the resulting solution at -78 °C for 30 minutes to ensure complete enolate formation.
Add benzyl bromide (1.2 eq) dropwise to the enolate solution at -78 °C.
Stir the reaction mixture at -78 °C for 2 hours.
Quench the reaction by adding saturated aqueous NaHCO₃ solution.
Allow the mixture to warm to room temperature and extract with diethyl ether or ethyl acetate.
Wash the combined organic layers with water and brine, then dry over MgSO₄.
Filter and concentrate the solution under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Removal of the Chiral Auxiliary
A key advantage of using chiral auxiliaries is their ability to be removed and recycled.
General Protocol for Hydrolytic Cleavage:
Dissolve the diastereomerically pure product in a suitable solvent (e.g., THF/water).
Add a hydrolyzing agent, such as lithium hydroxide (B78521) (LiOH) or potassium hydroxide (KOH).
Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).
Acidify the reaction mixture with dilute HCl to protonate the resulting carboxylate.
Extract the desired chiral carboxylic acid with an organic solvent.
The aqueous layer can be basified and extracted to recover the chiral auxiliary.
Conclusion
While dicyclohexyl-phenyl-methanol itself is not a documented chiral auxiliary, related structures like (-)-8-phenylmenthol and (1R,2S)-trans-2-phenyl-1-cyclohexanol are powerful tools in asymmetric synthesis.[1] They offer high levels of stereocontrol in a variety of important chemical transformations, and their recyclability makes them a cost-effective choice for the synthesis of enantiomerically pure compounds. The selection of the appropriate auxiliary will depend on the specific reaction and the desired stereochemical outcome.
Application Notes and Protocols for Dicyclohexyl-phenyl-methanol as a Chiral Auxiliary
For the Attention of: Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the use of dicyclohexyl-phenyl-methanol as a chiral auxiliary in asymm...
Author: BenchChem Technical Support Team. Date: December 2025
For the Attention of: Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the use of dicyclohexyl-phenyl-methanol as a chiral auxiliary in asymmetric synthesis. While direct literature on the application of dicyclohexyl-phenyl-methanol is limited, its structural similarity to the well-established chiral auxiliary, trans-2-phenyl-1-cyclohexanol, suggests its potential for inducing stereoselectivity in a variety of chemical transformations. The protocols and data presented herein are largely based on established methodologies for analogous cyclohexyl-based chiral auxiliaries and serve as a comprehensive guide for researchers exploring the utility of dicyclohexyl-phenyl-methanol.
Introduction to Dicyclohexyl-phenyl-methanol as a Chiral Auxiliary
Chiral auxiliaries are indispensable tools in modern organic synthesis, enabling the stereocontrolled formation of new chiral centers. An effective chiral auxiliary should be readily synthesized in enantiopure form, easily attached to and removed from the substrate, and capable of directing chemical reactions with high diastereoselectivity.
Dicyclohexyl-phenyl-methanol, with its bulky dicyclohexyl and phenyl substituents, presents a sterically demanding and conformationally rigid scaffold. This rigidity is crucial for creating a well-defined chiral environment around the reactive center, thereby forcing incoming reagents to approach from a specific face and leading to a high degree of stereochemical control. The phenyl group can offer additional control through π-stacking interactions.
Synthesis of Dicyclohexyl-phenyl-methanol
A plausible synthetic route to dicyclohexyl-phenyl-methanol involves the Grignard reaction between phenylmagnesium bromide and dicyclohexyl ketone.
Experimental Protocol: Synthesis of Dicyclohexyl-phenyl-methanol
In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 eq). Add a small crystal of iodine.
Add a solution of bromobenzene (1.1 eq) in anhydrous diethyl ether via the dropping funnel. The reaction should initiate spontaneously, as indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be required.
After the initial exotherm subsides, add the remaining bromobenzene solution dropwise to maintain a gentle reflux.
Once the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.
Cool the reaction mixture to 0 °C in an ice bath.
Add a solution of dicyclohexyl ketone (1.0 eq) in anhydrous diethyl ether dropwise via the dropping funnel.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.
Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.
Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Filter the solution and concentrate under reduced pressure.
Purify the crude product by silica (B1680970) gel column chromatography using a hexane/ethyl acetate gradient to afford dicyclohexyl-phenyl-methanol.
Application in Asymmetric Synthesis: Analogous Protocols using Cyclohexyl-Based Auxiliaries
Due to the limited specific data for dicyclohexyl-phenyl-methanol, the following protocols are based on the well-documented applications of trans-2-phenyl-1-cyclohexanol. These should serve as a strong starting point for optimization with the title compound.
Asymmetric Diels-Alder Reaction
The Diels-Alder reaction is a powerful method for the formation of six-membered rings. Attaching a chiral auxiliary to the dienophile can lead to excellent stereocontrol.
Extract the mixture with dichloromethane, dry the combined organic layers over Na₂SO₄, and concentrate.
Analyze the diastereoselectivity and purify the product by column chromatography.
Auxiliary Cleavage
The chiral auxiliary must be removable under mild conditions to yield the desired chiral product and ideally allow for the recovery of the auxiliary.
Experimental Protocol: Auxiliary Cleavage
Hydrolysis: To a solution of the product in a mixture of THF and water, add lithium hydroxide (B78521) (LiOH, excess). Stir at room temperature until the reaction is complete (monitored by TLC). Acidify the mixture and extract the product. The chiral auxiliary can be recovered from the aqueous layer.
Reduction: To a solution of the product in anhydrous THF at 0 °C, add lithium aluminum hydride (LiAlH₄, excess) portion-wise. Stir until the reaction is complete. Quench carefully with water and then 1 M NaOH. Filter the resulting salts and extract the filtrate to isolate the product alcohol and recover the auxiliary.
Quantitative Data for a Structurally Similar Auxiliary
The following table summarizes the performance of the closely related chiral auxiliary, (1R, 2S)-trans-2-phenyl-1-cyclohexanol, in common asymmetric reactions. These values provide a benchmark for the expected performance of dicyclohexyl-phenyl-methanol.[1]
Reaction
Substrate/Reagent
Lewis Acid
Temp (°C)
Yield (%)
Diastereomeric Excess (de, %)
Diels-Alder
Acrylate + Cyclopentadiene
TiCl₄
-78
85
>95
Enolate Alkylation
Propionimide + Benzyl Bromide
LDA
-78
90
>98
Visualizations
The following diagrams illustrate the general workflow and a key reaction pathway involving a chiral auxiliary.
Caption: General workflow for asymmetric synthesis using a chiral auxiliary.
Caption: Key steps in a Lewis acid-catalyzed asymmetric Diels-Alder reaction.
Attaching Dicyclohexyl-phenyl-methanol to a Substrate: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the covalent attachment of dicyclohexyl-phenyl-methanol to various substrates. The metho...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the covalent attachment of dicyclohexyl-phenyl-methanol to various substrates. The methodologies outlined below are intended to guide researchers in immobilizing this sterically hindered tertiary alcohol for applications ranging from surface modification to solid-phase synthesis and drug discovery.
Introduction
Dicyclohexyl-phenyl-methanol is a bulky, hydrophobic tertiary alcohol. Its unique structural features make it a valuable moiety for creating sterically demanding environments on a substrate surface, potentially influencing molecular interactions, controlling surface wettability, or serving as a bulky protecting group in chemical synthesis. The protocols detailed herein describe common chemical strategies for the covalent immobilization of dicyclohexyl-phenyl-methanol onto silica-based substrates and surfaces functionalized with carboxylic acids.
Data Presentation
The following tables summarize expected quantitative data for the attachment of dicyclohexyl-phenyl-methanol to different substrates using the protocols described in this document. These values are illustrative and may vary depending on the specific substrate characteristics and reaction conditions.
Protocol 1: Attachment to Silica Substrates via a Silane Coupling Agent
This protocol describes a two-step process for the covalent attachment of dicyclohexyl-phenyl-methanol to silica or other hydroxylated surfaces using a silane coupling agent. The first step involves the reaction of dicyclohexyl-phenyl-methanol with an isocyanate-functionalized silane. The second step is the immobilization of the resulting product onto the substrate.
Silica substrates (e.g., silicon wafers with a native oxide layer, glass slides, or silica gel)
Nitrogen or Argon gas
Magnetic stirrer and hotplate
Oven
Step 1: Synthesis of the Dicyclohexyl-phenyl-methanol-Silane Adduct
In a round-bottom flask under a nitrogen atmosphere, dissolve dicyclohexyl-phenyl-methanol (1 equivalent) in anhydrous toluene.
Add 3-(triethoxysilyl)propyl isocyanate (1.1 equivalents) to the solution.
Add a catalytic amount of dibutyltin dilaurate (approx. 0.1 mol%).
Stir the reaction mixture at 60°C for 12-18 hours.
Monitor the reaction progress by infrared (IR) spectroscopy, observing the disappearance of the isocyanate peak (~2270 cm⁻¹).
Once the reaction is complete, remove the toluene under reduced pressure to obtain the crude dicyclohexyl-phenyl-methanol-silane adduct. This product is often used in the next step without further purification.
Step 2: Immobilization of the Silane Adduct onto the Silica Substrate
Prepare a 95:5 (v/v) ethanol/water solution and adjust the pH to 4.5-5.5 with acetic acid.
Add the dicyclohexyl-phenyl-methanol-silane adduct to the ethanol/water solution with vigorous stirring to a final concentration of 2% (v/v).
Allow the solution to stir for 5-10 minutes to facilitate the hydrolysis of the ethoxy groups.
Immerse the pre-cleaned silica substrates in the silane solution for 1-2 minutes. For particulate silica, stir the slurry for 2-3 minutes.
Remove the substrates and rinse them briefly with ethanol to remove any unbound silane.
Cure the coated substrates in an oven at 110°C for 10-15 minutes. Alternatively, allow them to cure at room temperature for 24 hours.
Protocol 2: Attachment to Carboxylated Surfaces via Esterification
This protocol details the attachment of dicyclohexyl-phenyl-methanol to a substrate functionalized with carboxylic acid groups via a Steglich esterification reaction.
Materials:
Dicyclohexyl-phenyl-methanol
N,N'-Dicyclohexylcarbodiimide (DCC)
4-(Dimethylamino)pyridine (DMAP)
Anhydrous Dichloromethane (DCM)
Carboxylated substrate (e.g., carboxyl-terminated self-assembled monolayer on gold or functionalized polymer beads)
Nitrogen or Argon gas
Shaker or orbital mixer
Procedure:
In a reaction vessel, suspend the carboxylated substrate in anhydrous DCM.
Add dicyclohexyl-phenyl-methanol (1.2 equivalents relative to the estimated surface carboxyl groups) to the suspension.
In a separate flask, dissolve DCC (1.2 equivalents) and a catalytic amount of DMAP (0.1 equivalents) in anhydrous DCM.
Add the DCC/DMAP solution to the substrate suspension.
Seal the reaction vessel under a nitrogen or argon atmosphere and agitate it at room temperature for 18-24 hours.
After the reaction, filter the substrate and wash it thoroughly with DCM to remove excess reagents and the dicyclohexylurea (DCU) byproduct.
Follow with washes using a solvent in which dicyclohexyl-phenyl-methanol is soluble (e.g., ethyl acetate (B1210297) or acetone) to remove any non-covalently bound material.
Dry the functionalized substrate under a stream of nitrogen or in a vacuum oven.
Visualizations
The following diagrams illustrate the experimental workflows for attaching dicyclohexyl-phenyl-methanol to different substrates.
Caption: Workflow for attaching dicyclohexyl-phenyl-methanol to a silica substrate.
Caption: Workflow for attaching dicyclohexyl-phenyl-methanol via esterification.
Caption: Chemical relationship for the silanization attachment method.
Application
Dicyclohexyl-phenyl-methanol: A Niche Candidate for Sterically Demanding Protection Strategies
For researchers, scientists, and drug development professionals, the quest for selective and robust protecting groups is a cornerstone of successful multi-step organic synthesis. While common protecting groups are well-d...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the quest for selective and robust protecting groups is a cornerstone of successful multi-step organic synthesis. While common protecting groups are well-documented, the exploration of more specialized agents continues. Dicyclohexyl-phenyl-methanol, with its significant steric bulk, presents itself as a potential, albeit not widely documented, candidate for the protection of various functional groups where high steric hindrance is a desirable feature for achieving chemoselectivity.
Theoretical Applications as a Sterically Bulky Protecting Group
The defining feature of the dicyclohexyl-phenyl-methyl group is its immense steric hindrance, arising from the two cyclohexyl rings and the phenyl group attached to the methanolic carbon. This bulk can be strategically employed to:
Selectively Protect Less Hindered Functional Groups: In molecules with multiple similar functional groups (e.g., primary and secondary alcohols), the dicyclohexyl-phenyl-methyl group would be expected to react preferentially at the less sterically encumbered site.
Provide Robust Protection: The bulky nature of the group can effectively shield the protected functional group from attack by a wide range of reagents, enhancing stability during subsequent synthetic steps.
Influence Diastereoselectivity: The steric bulk can direct the approach of reagents to other parts of the molecule, potentially influencing the stereochemical outcome of reactions.
The primary functional group that could theoretically be protected by dicyclohexyl-phenyl-methanol is the hydroxyl group of alcohols, forming a dicyclohexyl-phenyl-methyl ether. Protection of other functional groups like amines or carboxylic acids is less likely due to the typical methods of forming such protecting groups.
Hypothetical Experimental Protocols
The following protocols are theoretical and would require significant optimization and validation in a laboratory setting. They are based on general principles of protecting group chemistry.
Protection of a Primary Alcohol
This hypothetical protocol outlines the formation of a dicyclohexyl-phenyl-methyl ether from a primary alcohol.
Table 1: Hypothetical Reaction Conditions for Alcohol Protection
Parameter
Condition
Substrate
Primary Alcohol (e.g., 1-octanol)
Protecting Agent
Dicyclohexyl-phenyl-methyl chloride*
Base
Sodium hydride (NaH) or a non-nucleophilic base like DBU
Solvent
Anhydrous polar aprotic solvent (e.g., THF, DMF)
Temperature
0 °C to room temperature
Reaction Time
12-24 hours (monitoring by TLC)
Hypothetical Yield
Moderate to Good (highly dependent on substrate)
* The synthesis of dicyclohexyl-phenyl-methyl chloride would be a prerequisite, likely from dicyclohexyl-phenyl-methanol and a chlorinating agent like thionyl chloride.
Methodology:
To a solution of the primary alcohol in the chosen anhydrous solvent at 0 °C, add sodium hydride portion-wise.
Allow the mixture to stir for 30 minutes at 0 °C to form the alkoxide.
Add a solution of dicyclohexyl-phenyl-methyl chloride in the same solvent dropwise.
Allow the reaction to warm to room temperature and stir until the starting material is consumed as indicated by TLC analysis.
Carefully quench the reaction with water or a saturated aqueous solution of ammonium (B1175870) chloride.
Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Deprotection of a Dicyclohexyl-phenyl-methyl Ether
The cleavage of such a sterically hindered ether would likely require harsh acidic conditions or hydrogenolysis.
Table 2: Hypothetical Conditions for Deprotection
Method
Reagents and Conditions
Acidic Hydrolysis
Strong acid (e.g., trifluoroacetic acid, TFA) in a chlorinated solvent (e.g., dichloromethane, DCM) at room temperature.
Hydrogenolysis
H₂, Palladium on carbon (Pd/C) catalyst, in a solvent like ethanol (B145695) or ethyl acetate, under pressure.
Methodology (Acidic Hydrolysis):
Dissolve the protected alcohol in dichloromethane.
Add trifluoroacetic acid dropwise at room temperature.
Stir the reaction until the starting material is consumed (monitor by TLC).
Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.
Extract the product with an organic solvent, wash with brine, dry, and concentrate.
Purify the deprotected alcohol by column chromatography.
Logical Workflow for Utilizing a Bulky Protecting Group
The decision to employ a highly sterically demanding protecting group like the hypothetical dicyclohexyl-phenyl-methyl group would follow a logical workflow.
Caption: Workflow for employing a sterically bulky protecting group.
Signaling Pathway Analogy in Protecting Group Strategy
The concept of orthogonal protection and deprotection in organic synthesis can be conceptually compared to signaling pathways in biology, where specific signals trigger specific downstream events without interfering with other pathways.
Caption: Orthogonal deprotection as parallel signaling pathways.
Method
Prospective Application of Dicyclohexyl-phenyl-methanol in Polymer Chemistry: A Theoretical Overview
Introduction Dicyclohexyl-phenyl-methanol is a tertiary alcohol characterized by the presence of two bulky cyclohexyl groups and a phenyl group attached to a central carbinol. While its direct and established application...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Dicyclohexyl-phenyl-methanol is a tertiary alcohol characterized by the presence of two bulky cyclohexyl groups and a phenyl group attached to a central carbinol. While its direct and established applications in polymer chemistry are not extensively documented in publicly available literature, its unique structure suggests several potential roles as a functional monomer or polymer modifier. This document outlines prospective applications based on its chemical properties, drawing parallels with similar structures and fundamental principles of polymer science. The content herein is intended to provide a theoretical framework and conceptual basis for researchers and scientists in polymer and materials science to explore novel applications of this compound.
Potential Applications and Theoretical Framework
The molecular structure of dicyclohexyl-phenyl-methanol, featuring bulky, hydrophobic aliphatic rings and a rigid aromatic group, suggests its potential to impart specific properties to polymers.
Functional Monomer in Specialty Copolymers
Dicyclohexyl-phenyl-methanol could theoretically be incorporated as a comonomer in polymerization processes to modify the physicochemical properties of the resulting polymers. For instance, it could be integrated into copolymers like those based on hydroxyethyl (B10761427)methacrylate (B99206) (HEMA).[1] The introduction of the dicyclohexyl-phenyl-methanol unit would likely increase the hydrophobicity and alter the mechanical strength of the polymer.[1]
Proposed Experimental Workflow for Copolymerization
The following diagram illustrates a conceptual workflow for the synthesis and characterization of a copolymer incorporating dicyclohexyl-phenyl-methanol.
Caption: Conceptual workflow for the synthesis and characterization of copolymers incorporating dicyclohexyl-phenyl-methanol.
Modifier for Polyurethanes
The hydroxyl group of dicyclohexyl-phenyl-methanol can react with isocyanates, making it a potential chain extender or a monofunctional chain terminator in the synthesis of polyurethanes. The bulky dicyclohexyl and phenyl groups would influence the morphology and properties of the resulting polyurethane.
As a Chain Extender (if difunctional derivative is synthesized): A diol derivative of a similar structure could be used to build up the hard segments of polyurethanes, potentially enhancing thermal stability and mechanical properties due to the rigid cyclic structures.
As a Chain Terminator: In its current monofunctional form, it could be used to control the molecular weight of polyurethanes. The bulky end groups would also affect the inter-chain interactions and the final properties of the polymer.
Proposed Reaction Pathway
The following diagram illustrates the potential reaction of dicyclohexyl-phenyl-methanol with a diisocyanate, acting as a chain terminator.
Caption: Proposed reaction of dicyclohexyl-phenyl-methanol as a chain terminator in polyurethane synthesis.
Hypothetical Experimental Protocols
The following are hypothetical protocols based on general polymer synthesis techniques, adapted for the prospective use of dicyclohexyl-phenyl-methanol.
Protocol 1: Synthesis of a Methacrylate-Functionalized Dicyclohexyl-phenyl-methanol Monomer
Objective: To functionalize dicyclohexyl-phenyl-methanol with a polymerizable methacrylate group.
In a Schlenk flask, dissolve the dicyclohexyl-phenyl-methyl methacrylate, the chosen comonomer, and AIBN in the selected solvent.
Subject the solution to several freeze-pump-thaw cycles to remove dissolved oxygen.
Heat the reaction mixture to the appropriate temperature for the initiator (e.g., 60-80 °C for AIBN) and stir for a specified time (e.g., 12-24 hours).
Terminate the polymerization by cooling the reaction mixture.
Precipitate the polymer by slowly adding the reaction solution to a stirred, large excess of a non-solvent.
Collect the precipitated polymer by filtration.
Redissolve the polymer in a small amount of a good solvent and re-precipitate to further purify it.
Dry the final copolymer product under vacuum until a constant weight is achieved.
Characterize the copolymer's composition, molecular weight, and thermal properties using techniques like NMR, Gel Permeation Chromatography (GPC), and Differential Scanning Calorimetry (DSC).
Quantitative Data Summary (Hypothetical)
As there is no experimental data available in the literature, the following table presents hypothetical data to illustrate how the incorporation of dicyclohexyl-phenyl-methanol as a comonomer might influence polymer properties.
Copolymer Composition (molar ratio)
Glass Transition Temperature (Tg) (°C)
Molecular Weight (Mw) (kDa)
Contact Angle (°) (with water)
HEMA homopolymer
110
150
65
HEMA-co-DCPMM (95:5)
115
145
75
HEMA-co-DCPMM (90:10)
121
140
85
HEMA-co-DCPMM (80:20)
128
130
98
DCPMM: Dicyclohexyl-phenyl-methyl methacrylate
Conclusion
While the direct application of dicyclohexyl-phenyl-methanol in polymer chemistry is not well-established, its chemical structure presents intriguing possibilities for its use as a functional monomer and a polymer modifier. The bulky and hydrophobic nature of the dicyclohexyl and phenyl groups could be leveraged to enhance the thermal stability, mechanical strength, and hydrophobicity of various polymers. The hypothetical protocols and data presented here are intended to serve as a starting point for researchers to explore the potential of this compound in developing novel polymeric materials with tailored properties. Further experimental investigation is required to validate these theoretical applications.
The Role of Dicyclohexyl-phenyl-methanol in Organometallic Catalysis: Application Notes and Protocols
A comprehensive review of available scientific literature and chemical databases indicates that dicyclohexyl-phenyl-methanol is not a commonly utilized ligand in published organometallic catalysis research. As a result,...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of available scientific literature and chemical databases indicates that dicyclohexyl-phenyl-methanol is not a commonly utilized ligand in published organometallic catalysis research. As a result, there is a notable absence of specific application notes, quantitative performance data, and established experimental protocols for its use in this context.
While dicyclohexyl-phenyl-methanol possesses structural features that could theoretically be of interest for ligand design—namely, steric bulk from the cyclohexyl groups and a hydroxyl moiety for potential coordination to a metal center—it has not emerged as a ligand of choice in the development of catalytic systems described in peer-reviewed journals or patent literature.
This document, therefore, aims to provide relevant context for researchers and drug development professionals by focusing on structurally analogous chiral secondary and tertiary alcohols that have been successfully employed as ligands or chiral auxiliaries in organometallic catalysis. The principles, experimental setups, and data presentation formats discussed below are readily adaptable for the evaluation of novel ligands such as dicyclohexyl-phenyl-methanol.
Introduction to Chiral Alcohols as Ligands and Auxiliaries
Chiral, non-racemic alcohols are a cornerstone of asymmetric synthesis. Their utility in organometallic catalysis is primarily centered on their ability to create a chiral environment around a metal center, thereby influencing the stereochemical outcome of a reaction. These alcohols can function either as chiral auxiliaries, covalently bonded to the substrate, or as chiral ligands that directly coordinate to the catalytic metal center. The steric and electronic properties of the substituents on the alcohol are critical to inducing high levels of stereoselectivity.
Application: Asymmetric Addition of Organozinc Reagents to Aldehydes
A classic and well-studied application of chiral alcohol ligands is in the enantioselective addition of dialkylzinc reagents to aldehydes. In these reactions, a chiral ligand, often a β-amino alcohol, coordinates to the zinc reagent, forming a chiral catalyst that directs the alkyl group to one of the two enantiotopic faces of the aldehyde. While dicyclohexyl-phenyl-methanol itself has not been reported for this transformation, ligands with similar structural motifs, such as those derived from amino alcohols with bulky substituents, have proven effective.
Quantitative Data for Analogous Chiral Ligands
The following table summarizes representative data for the performance of established chiral alcohol-derived ligands in the asymmetric ethylation of benzaldehyde (B42025). This data is provided to illustrate the typical performance metrics and expected outcomes for such catalytic systems.
Ligand
Catalyst Loading (mol%)
Temperature (°C)
Reaction Time (h)
Yield (%)
Enantiomeric Excess (ee, %)
(-)-DAIB (3 mol%)
3
0
16
97
98
(1R,2S)-(-)-N-methylephedrine
5
0
24
95
90
N,N-Dibutylnorephedrine
8
25
72
88
94
Chiral Amino Alcohol Ligand X
2
-20
12
>99
99
Note: This table presents illustrative data from the literature for well-established chiral ligands and is not representative of dicyclohexyl-phenyl-methanol.
Experimental Protocols
The following is a generalized protocol for the enantioselective addition of diethylzinc (B1219324) to an aldehyde, a common benchmark reaction for testing new chiral ligands. This protocol can be adapted for testing novel ligands like dicyclohexyl-phenyl-methanol.
General Protocol for the Asymmetric Ethylation of Benzaldehyde
Standard glassware for anhydrous reactions (Schlenk line or glovebox)
Procedure:
Catalyst Formation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the chiral ligand (0.1 mmol) in anhydrous toluene (5 mL). To this solution, add the diethylzinc solution (1.0 mL, 1.0 mmol) dropwise at 0 °C. Stir the resulting mixture at 0 °C for 30 minutes to allow for the in-situ formation of the chiral zinc catalyst.
Substrate Addition: Add freshly distilled benzaldehyde (0.5 mmol) to the catalyst solution at 0 °C.
Reaction Monitoring: Stir the reaction mixture at 0 °C. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by taking aliquots from the reaction mixture.
Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl (10 mL) at 0 °C. Allow the mixture to warm to room temperature and transfer it to a separatory funnel. Extract the aqueous layer with ethyl acetate (B1210297) (3 x 15 mL).
Purification and Analysis: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel. The enantiomeric excess of the product, 1-phenyl-1-propanol, is determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral GC analysis.
Visualizing the Catalytic Cycle
The following diagrams illustrate the conceptual workflow and a simplified proposed catalytic cycle for the asymmetric addition of a dialkylzinc reagent to an aldehyde, mediated by a generic chiral ligand.
Caption: Experimental workflow for asymmetric ethylation.
Caption: Simplified catalytic cycle for Zn-catalyzed alkylation.
Conclusion
For researchers and professionals in drug development, the exploration of novel chiral ligands is a critical endeavor. While dicyclohexyl-phenyl-methanol does not have an established role in organometallic catalysis based on current literature, the methodologies and principles outlined in this document for analogous chiral alcohols provide a solid framework for its evaluation. Any investigation into its potential as a ligand would require systematic screening in benchmark reactions, such as the one detailed above, to determine its efficacy in inducing stereoselectivity.
Method
Synthesis of Tertiary Alcohols: A Detailed Protocol for Researchers
Application Note & Protocol For researchers, scientists, and professionals in drug development, the synthesis of tertiary alcohols is a fundamental transformation in organic chemistry, crucial for the construction of com...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note & Protocol
For researchers, scientists, and professionals in drug development, the synthesis of tertiary alcohols is a fundamental transformation in organic chemistry, crucial for the construction of complex molecular architectures found in many pharmaceutical agents. This document provides detailed experimental protocols for the synthesis of tertiary alcohols using classical organometallic reagents and touches upon modern synthetic approaches.
Introduction
Tertiary alcohols are organic compounds in which a hydroxyl group (-OH) is attached to a carbon atom that is bonded to three other carbon atoms. Their synthesis is a cornerstone of organic chemistry, primarily achieved through the nucleophilic addition of organometallic reagents to carbonyl compounds such as ketones and esters.[1][2][3] Grignard reagents (R-MgX) and organolithium reagents (R-Li) are the most common choices for this transformation due to their high reactivity and commercial availability.[4][5][6]
This application note will detail the protocols for two primary methods: the reaction of Grignard reagents with ketones and the reaction of organolithium reagents with esters.
General Reaction Schemes
The synthesis of tertiary alcohols can be broadly categorized by the starting carbonyl compound.
From Ketones: A single equivalent of an organometallic reagent adds to a ketone to form a tertiary alcohol.[1][3][7]
From Esters or Acid Chlorides: Two equivalents of the organometallic reagent are required. The first equivalent performs a nucleophilic acyl substitution to form a ketone intermediate, which then rapidly reacts with a second equivalent of the reagent.[1][8][9] This method is particularly useful for synthesizing tertiary alcohols with two identical substituents.[6][10]
Experimental Protocols
Safety Precaution: Organometallic reagents like Grignard and organolithium reagents are highly reactive, pyrophoric, and react violently with water. All reactions must be conducted under strictly anhydrous conditions in a well-ventilated fume hood, and all glassware must be oven- or flame-dried before use. Anhydrous solvents are essential.[11]
Protocol 1: Synthesis of a Tertiary Alcohol via Grignard Reagent Addition to a Ketone
1 M Hydrochloric acid (HCl) or saturated aqueous ammonium (B1175870) chloride (NH₄Cl)
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)
Procedure:
Part A: Preparation of the Grignard Reagent (Hexylmagnesium bromide)
Set up a dry three-necked round-bottom flask equipped with a reflux condenser (topped with a drying tube), a pressure-equalizing dropping funnel, and a magnetic stirrer.
Place magnesium turnings (1.1 eq) in the flask.
Add a small crystal of iodine to activate the magnesium surface.
In the dropping funnel, prepare a solution of 1-bromohexane (1.0 eq) in anhydrous diethyl ether.
Add a small portion of the 1-bromohexane solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and bubbling is observed. Gentle heating may be required to start the reaction.[12]
Once the reaction has started, add the remaining 1-bromohexane solution dropwise at a rate that maintains a gentle reflux.[11]
After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.
Part B: Grignard Addition to Acetone
Cool the freshly prepared Grignard reagent solution in an ice bath.
Dissolve acetone (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.
Add the acetone solution dropwise to the stirred Grignard solution, maintaining the temperature below 10 °C.[11]
After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.
Part C: Work-up and Purification
Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of cold water, followed by 1 M HCl or saturated NH₄Cl solution until the magnesium salts dissolve.[12]
Transfer the mixture to a separatory funnel and separate the layers.
Extract the aqueous layer with diethyl ether (3x).
Combine the organic extracts and wash them sequentially with saturated aqueous NaHCO₃ and brine.[11]
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude tertiary alcohol.[11]
Purify the product by distillation or column chromatography on silica (B1680970) gel.
Protocol 2: Synthesis of a Tertiary Alcohol via Organolithium Reagent Addition to an Ester
Ethyllithium solution in a hydrocarbon solvent (e.g., hexanes)
Anhydrous diethyl ether or tetrahydrofuran (THF)
1 M Hydrochloric acid (HCl) or saturated aqueous ammonium chloride (NH₄Cl)
Saturated sodium bicarbonate (NaHCO₃) solution
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place a solution of ethyl propionate (1.0 eq) in anhydrous THF.
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Addition of Organolithium Reagent: Slowly add the ethyllithium solution (2.2 eq) dropwise via the dropping funnel to the stirred ester solution, maintaining the temperature at -78 °C.
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.
Quenching: Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3x).
Washing: Combine the organic extracts and wash them sequentially with saturated aqueous NaHCO₃ and brine.
Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to obtain the crude product.
Purification: Purify the 3-ethyl-3-pentanol by distillation.
Data Presentation
The following tables summarize typical reaction conditions and yields for the synthesis of tertiary alcohols using the protocols described above.
Table 1: Grignard Reaction with Ketones
Ketone
Grignard Reagent
Solvent
Reaction Time (h)
Yield (%)
Acetone
Phenylmagnesium bromide
Diethyl ether
2
85-95
Cyclohexanone
Methylmagnesium iodide
THF
3
80-90
Acetophenone
Ethylmagnesium bromide
Diethyl ether
2.5
88-96
Table 2: Organolithium Reaction with Esters
Ester
Organolithium Reagent
Solvent
Reaction Temp (°C)
Yield (%)
Ethyl acetate
Phenyllithium
THF
-78 to RT
80-90
Methyl benzoate
Methyllithium
Diethyl ether
-78 to RT
85-95
Ethyl propionate
Ethyllithium
THF
-78 to RT
82-92
Visualization of Workflow and Mechanisms
Caption: General experimental workflow for the synthesis of tertiary alcohols.
Caption: Mechanism of Grignard addition to a ketone.
Caption: Mechanism of organolithium addition to an ester.
Modern Approaches to Tertiary Alcohol Synthesis
While Grignard and organolithium reactions are workhorses in organic synthesis, modern methods have focused on improving selectivity and expanding the substrate scope.
Asymmetric Synthesis: The enantioselective addition of organometallic reagents to ketones is a powerful strategy for producing chiral tertiary alcohols.[13] This is often achieved using chiral ligands that coordinate to the metal center, directing the nucleophilic attack to one face of the carbonyl.[14]
Catalytic Methods: The use of catalysts can enhance the efficiency and selectivity of these additions. For example, certain metal catalysts can promote the addition of Grignard reagents to ketones.
Desymmetric Reduction: A newer approach involves the desymmetric reduction of α-substituted α-oxymalonic esters using dinuclear zinc catalysts, providing an alternative route to enantioenriched tertiary alcohols.[15]
These advanced techniques offer greater control over the stereochemistry of the final product, which is of paramount importance in drug development.
Conclusion
The synthesis of tertiary alcohols via the addition of organometallic reagents to ketones and esters remains a highly reliable and versatile method in organic chemistry. The protocols outlined in this application note provide a solid foundation for researchers. Furthermore, the continuous development of modern catalytic and asymmetric methods is expanding the synthetic chemist's toolkit for accessing complex and stereochemically defined tertiary alcohols.
Application Notes and Protocols: Dicyclohexyl-phenyl-methanol in the Synthesis of Pharmaceutical Intermediates
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the synthesis and potential applications of dicyclohexyl-phenyl-methanol as a pharmaceut...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the synthesis and potential applications of dicyclohexyl-phenyl-methanol as a pharmaceutical intermediate. The bulky tertiary alcohol functionality of dicyclohexyl-phenyl-methanol offers unique steric and electronic properties that can be leveraged in the design of novel therapeutic agents. Tertiary alcohols, in general, exhibit improved metabolic stability compared to primary and secondary alcohols, making them attractive motifs in drug discovery.[1]
Application Note 1: Synthesis of Dicyclohexyl-phenyl-methanol via Grignard Reaction
Dicyclohexyl-phenyl-methanol can be synthesized through the nucleophilic addition of a phenyl Grignard reagent to dicyclohexyl ketone. This reaction is a classic method for forming carbon-carbon bonds and creating sterically hindered tertiary alcohols.[2][3] The precursor, dicyclohexyl ketone, is a known starting material in the synthesis of other pharmaceutical intermediates, such as dicyclohexylmethanol, which is used in the production of the anticholinergic drug Dicycloverine.[4]
Reaction Scheme:
The synthesis proceeds in two main stages: the formation of the phenylmagnesium bromide Grignard reagent, followed by its reaction with dicyclohexyl ketone and subsequent acidic workup.
Part 1: Formation of Phenylmagnesium BromideBromobenzene (B47551) + Mg -> Phenylmagnesium Bromide
Part 2: Reaction with Dicyclohexyl Ketone and Workup
Phenylmagnesium Bromide + Dicyclohexyl Ketone -> Magnesium Alkoxide Salt
Magnesium Alkoxide Salt + H3O+ -> Dicyclohexyl-phenyl-methanol
A visual representation of this synthetic workflow is provided below.
Caption: Synthesis of Dicyclohexyl-phenyl-methanol.
Experimental Protocol: Synthesis of Dicyclohexyl-phenyl-methanol
This protocol is adapted from established procedures for the synthesis of sterically hindered tertiary alcohols via Grignard reaction.[2] All glassware should be oven-dried, and anhydrous solvents must be used to prevent quenching of the Grignard reagent. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).
Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar, place magnesium turnings (1.2 equivalents). Assemble the apparatus quickly and maintain a positive pressure of inert gas.
Initiation: Add a small crystal of iodine to the flask. In the dropping funnel, prepare a solution of bromobenzene (1.0 equivalent) in anhydrous diethyl ether. Add a small portion of the bromobenzene solution to the magnesium turnings. The disappearance of the iodine color and gentle refluxing of the ether indicates the initiation of the reaction. Gentle warming with a heat gun may be necessary.
Grignard Formation: Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure the complete formation of the Grignard reagent. The resulting solution should be a cloudy grayish-brown.
Part 2: Reaction with Dicyclohexyl Ketone and Workup
Ketone Addition: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath. Dissolve dicyclohexyl ketone (1.0 equivalent relative to the initial bromobenzene) in anhydrous diethyl ether and add it to the dropping funnel. Add the dicyclohexyl ketone solution dropwise to the stirred Grignard reagent.
Reaction Time: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of the starting ketone.
Quenching: Cool the reaction mixture back to 0 °C and slowly add saturated aqueous ammonium chloride solution dropwise to quench any excess Grignard reagent and the magnesium alkoxide salt.
Extraction: Transfer the mixture to a separatory funnel. Add more diethyl ether if necessary and wash the organic layer sequentially with 1 M HCl, water, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) or by recrystallization to yield pure dicyclohexyl-phenyl-methanol.
Quantitative Data (Representative):
The following table summarizes representative quantitative data for the synthesis of dicyclohexyl-phenyl-methanol, compiled from typical results for analogous Grignard reactions with sterically hindered ketones. Actual results may vary depending on specific experimental conditions.
Parameter
Value
Reactant Ratios
Dicyclohexyl Ketone
1.0 eq
Bromobenzene
1.0 - 1.2 eq
Magnesium
1.2 - 1.5 eq
Reaction Conditions
Solvent
Anhydrous Diethyl Ether or THF
Reaction Temperature
0 °C to Room Temperature
Reaction Time
3 - 6 hours
Product Characteristics
Yield
60 - 80%
Purity (after purification)
>95%
Appearance
White to off-white solid
Application Note 2: Dicyclohexyl-phenyl-methanol as a Bulky Intermediate in Drug Design
The dicyclohexyl-phenyl-methanol motif can be a valuable building block in medicinal chemistry. The two cyclohexyl groups and the phenyl group create a highly lipophilic and sterically demanding scaffold.
Potential Applications:
Improving Metabolic Stability: As a tertiary alcohol, dicyclohexyl-phenyl-methanol is resistant to oxidation, a common metabolic pathway for primary and secondary alcohols.[1] Incorporating this moiety into a drug candidate could potentially block metabolic hotspots and improve the compound's pharmacokinetic profile.
Modulating Receptor Binding: The bulky nature of the dicyclohexyl-phenyl-methanol group can be used to probe and occupy large hydrophobic pockets in target proteins, potentially leading to increased potency and selectivity.
Protecting Group: While not explicitly documented, the hydroxyl group of dicyclohexyl-phenyl-methanol could be used as a sterically hindered protecting group for other functional groups during a multi-step synthesis.
The logical relationship for its potential use as a pharmaceutical intermediate is outlined below.
Caption: Rationale for Pharmaceutical Application.
Application Notes and Protocols for Chiral Resolution Using Dicyclohexyl-phenyl-methanol Derivatives
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the use of dicyclohexyl-phenyl-methanol and its derivatives as chiral re...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview and detailed protocols for the use of dicyclohexyl-phenyl-methanol and its derivatives as chiral resolving agents. The primary method detailed is classical resolution through the formation of diastereomeric salts, a robust and widely applicable technique for the separation of enantiomers.
Introduction
Chiral resolution is a critical process in the pharmaceutical industry and chemical synthesis, as the enantiomers of a chiral molecule often exhibit different physiological activities. Dicyclohexyl-phenyl-methanol, a chiral alcohol, can be utilized as a resolving agent for racemic acids, amines, and other compounds capable of forming salts or derivatives. The bulky dicyclohexyl and phenyl groups can provide the necessary steric interactions to allow for the differential crystallization of the resulting diastereomers.
The general principle involves the reaction of a racemic mixture with an enantiomerically pure dicyclohexyl-phenyl-methanol derivative. This reaction converts the pair of enantiomers into a pair of diastereomers, which possess different physical properties, such as solubility. This difference in solubility allows for their separation by fractional crystallization. Following separation, the chiral auxiliary (dicyclohexyl-phenyl-methanol derivative) can be removed, yielding the desired pure enantiomer.
Experimental Protocols
Protocol 1: General Procedure for Chiral Resolution of a Racemic Carboxylic Acid via Diastereomeric Salt Formation
This protocol describes a general method for the chiral resolution of a racemic carboxylic acid using an enantiomerically pure dicyclohexyl-phenyl-methanol derivative as the resolving agent.
Materials:
Racemic carboxylic acid
Enantiomerically pure dicyclohexyl-phenyl-methanol derivative (e.g., (R)- or (S)-dicyclohexyl-phenyl-methanol)
Acid (e.g., HCl) and Base (e.g., NaOH) for regeneration
Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)
Standard laboratory glassware
Filtration apparatus
Procedure:
Salt Formation:
In a flask, dissolve the racemic carboxylic acid (1.0 equivalent) in a suitable solvent at an elevated temperature to ensure complete dissolution.
In a separate flask, dissolve the enantiomerically pure dicyclohexyl-phenyl-methanol derivative (0.5 - 1.0 equivalent) in the same solvent.
Slowly add the solution of the dicyclohexyl-phenyl-methanol derivative to the solution of the racemic acid while stirring.
Allow the mixture to cool slowly to room temperature to induce crystallization of one of the diastereomeric salts. Further cooling in an ice bath may be necessary to maximize precipitation.
Isolation of the Diastereomeric Salt:
Collect the precipitated crystals by vacuum filtration.
Wash the crystals with a small amount of the cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.
Dry the crystals under vacuum.
Determination of Diastereomeric Purity:
The diastereomeric purity of the isolated salt can be determined using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or by measuring the optical rotation.
If the purity is not satisfactory, the salt can be recrystallized from a suitable solvent.
Regeneration of the Enantiomerically Enriched Carboxylic Acid:
Dissolve the purified diastereomeric salt in water.
Acidify the solution with a suitable acid (e.g., 1M HCl) to protonate the carboxylic acid.
Extract the liberated carboxylic acid with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over an anhydrous drying agent, and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.
Determination of Enantiomeric Excess:
The enantiomeric excess (ee%) of the final product should be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).
Protocol 2: Screening for Optimal Resolution Conditions
The success of a chiral resolution is highly dependent on the choice of solvent and the stoichiometry of the resolving agent. A screening process is recommended to identify the optimal conditions.
Materials:
Racemic compound
Enantiomerically pure dicyclohexyl-phenyl-methanol derivative
A selection of solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, toluene)
96-well plate or small vials
Procedure:
Preparation of Stock Solutions:
Prepare a stock solution of the racemic compound in a suitable solvent.
Prepare a stock solution of the enantiomerically pure dicyclohexyl-phenyl-methanol derivative at the same molar concentration.
Salt Formation in a Multi-well Plate:
Dispense a fixed volume of the racemic compound stock solution into each well of the plate.
Add varying equivalents (e.g., 0.5, 0.8, 1.0) of the dicyclohexyl-phenyl-methanol derivative stock solution to different wells.
Remove the solvent by evaporation to obtain the diastereomeric salts.
Solvent Screening:
To each well containing the dried salts, add a different crystallization solvent or solvent mixture.
Seal the plate and subject it to a temperature cycling profile (e.g., heating to dissolve and then controlled cooling) to induce crystallization.
Visually inspect the wells for the formation of crystalline precipitate.
Analysis:
Isolate the crystals from promising wells and analyze the diastereomeric and enantiomeric purity as described in Protocol 1.
Data Presentation
The following tables provide a template for presenting quantitative data from chiral resolution experiments. The data presented here is hypothetical and serves as an example of how to structure experimental results.
Table 1: Screening of Solvents for the Resolution of Racemic Ibuprofen with (R)-Dicyclohexyl-phenyl-methanol
Entry
Solvent
Yield of Diastereomeric Salt (%)
Diastereomeric Excess (de%) of Salt
Enantiomeric Excess (ee%) of Ibuprofen
1
Methanol
45
85
88 (S)
2
Ethanol
42
90
92 (S)
3
Acetone
35
75
78 (S)
4
Ethyl Acetate
48
92
95 (S)
5
Toluene
25
60
62 (S)
Table 2: Optimization of Stoichiometry for the Resolution of Racemic Naproxen with (S)-Dicyclohexyl-phenyl-methanol in Ethanol
Entry
Equivalents of Resolving Agent
Yield of Diastereomeric Salt (%)
Diastereomeric Excess (de%) of Salt
Enantiomeric Excess (ee%) of Naproxen
1
0.5
38
95
96 (R)
2
0.8
45
92
93 (R)
3
1.0
43
88
89 (R)
Visualizations
The following diagrams illustrate the workflow of the chiral resolution process.
Caption: Workflow for Chiral Resolution by Diastereomeric Salt Formation.
Caption: Workflow for Screening Optimal Resolution Conditions.
Application
Application Notes and Protocols for Stereoselective Reactions with Dicyclohexyl-phenyl-methanol
For Researchers, Scientists, and Drug Development Professionals Introduction Dicyclohexyl-phenyl-methanol is a chiral alcohol with a bulky dicyclohexyl and a phenyl substituent attached to the carbinol carbon. Its rigid...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Dicyclohexyl-phenyl-methanol is a chiral alcohol with a bulky dicyclohexyl and a phenyl substituent attached to the carbinol carbon. Its rigid and sterically demanding structure makes it a promising candidate for applications in stereoselective synthesis, particularly as a chiral auxiliary. Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired stereochemistry is induced, the auxiliary can be removed and ideally recycled. These application notes provide a detailed protocol for the proposed use of dicyclohexyl-phenyl-methanol as a chiral auxiliary in the asymmetric alkylation of a ketone, a fundamental carbon-carbon bond-forming reaction in organic synthesis and drug development.
Proposed Application: Asymmetric Alkylation of a Prochiral Ketone
In this proposed application, dicyclohexyl-phenyl-methanol is utilized as a chiral auxiliary to direct the asymmetric alkylation of cyclohexanone (B45756). The protocol involves three key stages:
Formation of a chiral imine from (R)- or (S)-dicyclohexyl-phenyl-methanol and a precursor.
Deprotonation to form a chiral enamine, followed by diastereoselective alkylation.
Hydrolysis of the resulting imine to yield the enantiomerically enriched α-alkylated ketone and recover the chiral auxiliary.
Mechanism of Stereoselection
The bulky dicyclohexyl and phenyl groups of the chiral auxiliary are proposed to create a highly differentiated steric environment around the enamine intermediate. One face of the enamine is effectively shielded, directing the approach of the electrophile (alkyl halide) to the less hindered face. This facial bias is the basis for the high diastereoselectivity of the alkylation step, which translates to high enantioselectivity in the final product after removal of the auxiliary.
Quantitative Data Summary
The following table summarizes the expected quantitative data for the asymmetric alkylation of cyclohexanone with various alkyl halides using a chiral imine derived from dicyclohexyl-phenyl-methanol. The data is illustrative and based on typical results obtained with other effective chiral auxiliaries.
Protocol 1: Synthesis of the Chiral Imine from Cyclohexanone and a Dicyclohexyl-phenyl-methanol-derived amine
This protocol describes the formation of the chiral imine, the key intermediate for the asymmetric alkylation. This is a representative procedure assuming the prior synthesis of the corresponding chiral amine from dicyclohexyl-phenyl-methanol.
Materials:
Chiral amine derived from dicyclohexyl-phenyl-methanol (1.0 equiv)
Cyclohexanone (1.2 equiv)
p-Toluenesulfonic acid (0.05 equiv)
Toluene
Anhydrous magnesium sulfate
Dean-Stark apparatus
Procedure:
To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add the chiral amine, cyclohexanone, and a catalytic amount of p-toluenesulfonic acid in toluene.
Heat the mixture to reflux and monitor the removal of water via the Dean-Stark trap.
Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.
Wash the solution with saturated aqueous sodium bicarbonate and then with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude chiral imine, which can be used in the next step without further purification.
Protocol 2: Asymmetric Alkylation of the Chiral Imine
This protocol details the diastereoselective alkylation of the chiral imine.
Lithium diisopropylamide (LDA) (1.1 equiv, 2.0 M solution in THF/heptane/ethylbenzene)
Alkyl halide (e.g., benzyl bromide) (1.2 equiv)
Procedure:
Dissolve the chiral imine in anhydrous THF in a flame-dried, nitrogen-purged round-bottom flask.
Cool the solution to -78 °C in a dry ice/acetone bath.
Slowly add the LDA solution dropwise via syringe, maintaining the temperature at -78 °C.
Stir the resulting enamine solution at -78 °C for 1 hour.
Add the alkyl halide dropwise to the solution.
Continue stirring at -78 °C for 4-6 hours, or until the reaction is complete as monitored by TLC.
Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride.
Allow the mixture to warm to room temperature and extract with diethyl ether.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Protocol 3: Hydrolysis of the Alkylated Imine and Recovery of the Chiral Auxiliary
This protocol describes the final step to obtain the enantiomerically enriched ketone and recover the chiral auxiliary.
Materials:
Crude alkylated imine from Protocol 2
Tetrahydrofuran (THF)
2 M Hydrochloric acid
Diethyl ether
Saturated aqueous sodium bicarbonate
Procedure:
Dissolve the crude alkylated imine in THF.
Add an equal volume of 2 M hydrochloric acid and stir vigorously at room temperature for 12-24 hours.
Monitor the hydrolysis by TLC until the starting imine is fully consumed.
Separate the aqueous and organic layers.
Extract the aqueous layer with diethyl ether.
Combine the organic layers and wash with saturated aqueous sodium bicarbonate and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to isolate the α-alkylated cyclohexanone.
The chiral amine can be recovered from the acidic aqueous layer by basification and extraction.
Visualizations
Caption: Experimental workflow for the asymmetric alkylation of cyclohexanone.
Method
Application Notes and Protocols: Dicyclohexyl-phenyl-methanol as a Precursor for Chiral Catalysts
For Researchers, Scientists, and Drug Development Professionals Introduction Dicyclohexyl-phenyl-methanol is a tertiary alcohol characterized by its significant steric bulk due to the presence of two cyclohexyl groups an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Dicyclohexyl-phenyl-methanol is a tertiary alcohol characterized by its significant steric bulk due to the presence of two cyclohexyl groups and one phenyl group attached to the carbinol carbon. While not extensively documented in the scientific literature as a mainstream precursor for chiral catalysts, its structural features present a hypothetical opportunity for the development of novel, sterically demanding chiral ligands. The inherent chirality of dicyclohexyl-phenyl-methanol, if resolved into its enantiomers, or its use as a bulky racemic group, could influence the stereochemical outcome of catalytic reactions.
This document outlines a hypothetical application of dicyclohexyl-phenyl-methanol in the synthesis of a P-chiral phosphinite ligand. Such ligands are valuable in a variety of asymmetric catalytic transformations, including hydrogenations, cross-coupling reactions, and allylic alkylations. The protocols and data presented herein are based on established chemical principles for the synthesis of phosphinite ligands from alcohols and are intended to serve as a conceptual guide for the exploration of this and similar sterically hindered alcohols in catalyst design.
Hypothetical Application: Synthesis of a Chiral Phosphinite Ligand
The hydroxyl group of dicyclohexyl-phenyl-methanol can be reacted with a dihalophosphine, such as dichlorophenylphosphine (B166023), in the presence of a base to form a chiral phosphinite ligand. The steric hindrance provided by the dicyclohexyl-phenyl-methyl group can create a unique chiral pocket around a metal center, potentially leading to high enantioselectivity in catalytic reactions.
Quantitative Data Summary
The following table summarizes representative, hypothetical data for the application of the dicyclohexyl-phenyl-methoxy(phenyl)phosphine ligand in a palladium-catalyzed asymmetric allylic alkylation of rac-1,3-diphenyl-2-propenyl acetate (B1210297) with dimethyl malonate.
Reaction Setup: To a flame-dried 100 mL Schlenk flask under an argon atmosphere, add dicyclohexyl-phenyl-methanol (1.0 eq). Dissolve the alcohol in 30 mL of anhydrous toluene.
Addition of Base: Add triethylamine (1.2 eq) to the solution via syringe. Cool the mixture to 0 °C in an ice bath.
Addition of Phosphine Reagent: Slowly add a solution of dichlorophenylphosphine (1.0 eq) in 10 mL of anhydrous toluene to the stirred reaction mixture over a period of 30 minutes.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 12 hours. The formation of a white precipitate (triethylamine hydrochloride) will be observed.
Workup: After the reaction is complete (monitored by TLC or GC-MS), filter the mixture through a pad of Celite under an inert atmosphere to remove the salt.
Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Purify the residue by column chromatography on silica (B1680970) gel under an inert atmosphere, using a mixture of hexane and ethyl acetate as the eluent, to afford the desired phosphinite ligand.
Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve [Pd(allyl)Cl]2 (0.5 mol%) and the phosphinite ligand (1.1 mol%) in anhydrous toluene. Stir the mixture at room temperature for 30 minutes to form the active catalyst complex.
Reaction Mixture: To a separate Schlenk flask, add rac-1,3-diphenyl-2-propenyl acetate (1.0 eq), dimethyl malonate (1.2 eq), BSA (1.3 eq), and KOAc (0.1 eq).
Initiation of Reaction: Add the pre-formed catalyst solution to the reaction mixture via syringe.
Reaction Conditions: Stir the reaction mixture at the desired temperature (e.g., 25 °C) and monitor its progress by TLC or HPLC.
Workup: Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the enantiomeric excess of the product by chiral HPLC analysis.
Visualizations
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Purification of Sterically Hindered Tertiary Alcohols
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of sterically hindered tertiary alcohols.
Frequently Asked Questions (FAQs)
Q1: Why is the purification of sterically hindered tertiary alcohols so challenging?
A1: The purification of sterically hindered tertiary alcohols presents significant challenges due to the steric bulk around the hydroxyl group. This steric hindrance can impede or prevent reactions that are typically straightforward for primary and secondary alcohols[1]. Key challenges include:
Difficulty in forming derivatives: The bulky groups surrounding the tertiary hydroxyl group can make it difficult to form crystalline derivatives (e.g., esters or ethers) that are often used for purification by recrystallization.
Susceptibility to elimination: Tertiary alcohols are prone to acid-catalyzed dehydration, even under mild acidic conditions, leading to the formation of undesired alkene byproducts[2][3][4][5].
Low volatility: The often high molecular weight and polarity of these alcohols can result in high boiling points, making distillation difficult without resorting to high vacuum, which can also promote decomposition[6][7].
Co-elution in chromatography: The desired alcohol may have similar polarity to starting materials or byproducts, leading to difficult separation by column chromatography.
Q2: What are the most common impurities found in crude sterically hindered tertiary alcohols?
A2: Common impurities often depend on the synthetic route used. For tertiary alcohols synthesized via Grignard or organolithium reactions with ketones or esters, common impurities include[8]:
Unreacted starting ketone or ester.
Byproducts from the Grignard reagent, such as biphenyl (B1667301) from phenylmagnesium bromide.
Hydrolysis products of the Grignard reagent.
Side-products from the reaction, such as enamines if the ketone has an alpha-proton.
Solvents used in the reaction and workup.
Q3: Can I use acid-base extraction to purify my tertiary alcohol?
A3: Acid-base extraction is generally not effective for purifying the tertiary alcohol itself, as alcohols are neutral compounds. However, it can be very effective for removing acidic or basic impurities. For example, washing with an aqueous sodium bicarbonate or sodium hydroxide (B78521) solution can remove unreacted acidic starting materials or acidic byproducts[8][9]. Conversely, an acidic wash (e.g., dilute HCl) can remove basic impurities. Caution must be exercised with acidic washes, as they can catalyze the dehydration of the tertiary alcohol[3][5].
Q4: Is recrystallization a viable option for purifying my viscous, oily tertiary alcohol?
A4: Recrystallization is a powerful purification technique for solids[10][11]. If your tertiary alcohol is a viscous oil, direct recrystallization is not possible. However, you may be able to convert the alcohol into a solid derivative (e.g., an ester of a dicarboxylic acid like phthalic acid or a borate (B1201080) ester) which can then be purified by recrystallization[12]. The purified ester can then be hydrolyzed back to the pure tertiary alcohol.
Troubleshooting Guides
Problem 1: My tertiary alcohol is decomposing during distillation.
Possible Cause
Suggested Solution
High Temperature
The alcohol may be thermally unstable at its atmospheric boiling point. Solution: Use vacuum distillation to lower the boiling point[6][7][9]. Ensure a good vacuum source and accurate pressure monitoring.
Acidic Contamination
Trace amounts of acid can catalyze dehydration, especially at elevated temperatures[2][3][4][5]. Solution: Before distillation, wash the crude product with a dilute sodium bicarbonate solution, followed by water, and then dry thoroughly with an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).
Prolonged Heating
Even at reduced pressure, prolonged exposure to heat can cause decomposition. Solution: Use a Kugelrohr apparatus for small-scale distillations to minimize the residence time at high temperatures. For larger scales, ensure efficient heating and condensation.
Problem 2: I am getting a poor yield after column chromatography.
Possible Cause
Suggested Solution
Co-elution of Product and Impurities
The polarity of the tertiary alcohol may be very similar to that of impurities. Solution: Optimize the solvent system. A shallow gradient or isocratic elution with a carefully selected solvent mixture can improve separation. Consider using a different stationary phase (e.g., alumina (B75360) instead of silica (B1680970) gel).
Product Decomposition on Silica Gel
Silica gel is slightly acidic and can cause the dehydration of sensitive tertiary alcohols. Solution: Deactivate the silica gel by adding a small percentage of a base like triethylamine (B128534) or ammonia (B1221849) to the eluent. Alternatively, use a less acidic stationary phase like neutral alumina.
Irreversible Adsorption
Highly polar tertiary alcohols may bind strongly to the stationary phase. Solution: Increase the polarity of the eluent. In some cases, adding a small amount of a more polar solvent like methanol (B129727) to the eluent can help to elute the product.
Problem 3: My recrystallization is not working.
Possible Cause
Suggested Solution
Inappropriate Solvent
The compound is either too soluble or not soluble enough in the chosen solvent. Solution: The ideal solvent should dissolve the compound well when hot but poorly when cold[13]. Perform small-scale solubility tests with a range of solvents (e.g., hexane (B92381), ethyl acetate (B1210297), ethanol, water) to find a suitable one. A two-solvent system (one in which the compound is soluble and one in which it is not) can also be effective[13][14].
Crystallization is Too Rapid
Rapid cooling can lead to the formation of small, impure crystals or an oil. Solution: Allow the hot, saturated solution to cool slowly to room temperature without disturbance. Insulating the flask can promote slow cooling. Once at room temperature, the flask can be moved to an ice bath to maximize yield[10][15][16].
No Crystals Form
The solution may not be supersaturated, or nucleation may be inhibited. Solution: If no crystals form after slow cooling, try scratching the inside of the flask with a glass rod at the surface of the solution to create nucleation sites. Adding a seed crystal of the pure compound can also induce crystallization[15][16]. If the solution is not saturated, some solvent can be evaporated to increase the concentration.
Data Presentation
Table 1: Comparison of Purification Techniques for Sterically Hindered Tertiary Alcohols
Purification Method
Typical Purity
Typical Yield
Advantages
Disadvantages
Vacuum Distillation
95-99%
60-80%
Effective for thermally stable, volatile compounds. Good for large quantities.
Can cause decomposition of heat-sensitive compounds. Not effective for non-volatile impurities.
Column Chromatography
>99%
50-90%
High resolution, applicable to a wide range of compounds.
Can be slow and solvent-intensive. Potential for product decomposition on the stationary phase.
Recrystallization
>99%
40-70%
Can yield very pure product. Scalable.
Only applicable to solids. Finding a suitable solvent can be challenging.
Acid-Base Extraction
N/A (for impurity removal)
>95%
Excellent for removing acidic or basic impurities. Fast and simple.
Not for purifying the neutral alcohol itself. Risk of acid-catalyzed dehydration.
Experimental Protocols
Protocol 1: General Procedure for Vacuum Distillation
Preparation: Ensure the crude tertiary alcohol is free of acidic impurities by washing with saturated aqueous NaHCO₃, followed by brine. Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.
Apparatus Setup: Assemble a vacuum distillation apparatus with a short path distillation head to minimize product loss. Use a well-insulated heating mantle and place a stir bar in the distillation flask.
Distillation: Begin stirring and slowly apply vacuum. Once the desired pressure is reached and stable, gradually heat the flask.
Collection: Collect the fraction that distills at a constant temperature and pressure.
Shutdown: After collecting the product, remove the heating mantle and allow the apparatus to cool to room temperature before slowly releasing the vacuum.
Protocol 2: General Procedure for Flash Column Chromatography
Column Packing: Select an appropriate size column and pack it with silica gel (or neutral alumina) as a slurry in the initial, least polar eluent.
Sample Loading: Dissolve the crude alcohol in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the column. Alternatively, adsorb the crude product onto a small amount of silica gel and load the dry powder onto the column.
Elution: Begin eluting with the starting solvent mixture, collecting fractions. Gradually increase the polarity of the eluent (e.g., from 5% ethyl acetate in hexane to 10%, then 15%) to elute the compounds.
Monitoring: Monitor the fractions by Thin Layer Chromatography (TLC) to identify which fractions contain the pure product.
Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified tertiary alcohol.
Protocol 3: General Procedure for Recrystallization from a Single Solvent
Solvent Selection: In a test tube, add a small amount of the crude solid and a few drops of a potential solvent. Heat the mixture. A good solvent will dissolve the solid when hot but not at room temperature.
Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of the chosen solvent to just dissolve the solid at its boiling point.
Hot Filtration (if necessary): If there are insoluble impurities, add a small amount of excess hot solvent and quickly filter the hot solution by gravity through a pre-warmed funnel.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to complete the crystallization.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent.
Drying: Dry the crystals in a vacuum oven or desiccator to remove residual solvent.
Technical Support Center: Synthesis of Dicyclohexyl-phenyl-methanol
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the sy...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the synthesis of Dicyclohexyl-phenyl-methanol.
Troubleshooting Guides
This section addresses specific issues that may arise during the synthesis of Dicyclohexyl-phenyl-methanol via the Grignard reaction between phenylmagnesium bromide and dicyclohexyl ketone.
Symptom
Possible Cause
Recommended Solution
Low or No Yield of Dicyclohexyl-phenyl-methanol
Failure of Grignard reagent formation: Presence of moisture or other protic sources (e.g., alcohols) in the reaction setup.
Ensure all glassware is rigorously dried (e.g., flame-dried or oven-dried) before use. Use anhydrous solvents (e.g., diethyl ether, THF). Protect the reaction from atmospheric moisture using a drying tube.
Inactive magnesium surface: The magnesium turnings may have an oxide layer preventing reaction.
Activate the magnesium surface by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by gentle heating. Mechanical stirring to break the surface can also be effective.
Incomplete reaction with the ketone: Steric hindrance from the dicyclohexyl ketone can slow down the reaction.
Use a slight excess (1.2-1.5 equivalents) of the Grignard reagent. Allow for a longer reaction time and ensure efficient stirring.
Add the bromobenzene solution slowly to the magnesium turnings to maintain a low concentration of the halide. Avoid high reaction temperatures which can favor this side reaction.[1]
Formation of dicyclohexylmethanol (B146628) (reduction product): The Grignard reagent acts as a reducing agent instead of a nucleophile.
This is more common with sterically hindered ketones. Maintain a low reaction temperature during the addition of the ketone.
Recovery of unreacted dicyclohexyl ketone: Enolization of the ketone by the Grignard reagent acting as a base.
This side reaction is also promoted by steric hindrance. Use of a less hindered Grignard reagent if the protocol allows, or carefully control the addition of the ketone to the Grignard reagent at low temperatures to favor nucleophilic addition.
Difficulty in Product Purification
Presence of biphenyl: Biphenyl can be difficult to separate from the desired product due to similar polarities.
Utilize column chromatography with a carefully selected eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to separate the less polar biphenyl from the more polar alcohol. Recrystallization from a suitable solvent can also be effective.
Oily or impure solid product after workup: Incomplete removal of salts or byproducts.
Ensure thorough washing of the organic layer during the workup with solutions such as aqueous ammonium (B1175870) chloride, water, and brine. If the product is a solid, recrystallization is a powerful purification technique. For viscous liquids, column chromatography is recommended.
Frequently Asked Questions (FAQs)
Q1: Why is it critical to use anhydrous conditions for the synthesis of Dicyclohexyl-phenyl-methanol?
A1: The Grignard reagent (phenylmagnesium bromide) is a very strong base and will react readily with any protic species, such as water or alcohols. This reaction will quench the Grignard reagent, rendering it unable to react with the dicyclohexyl ketone, thus leading to a low or no yield of the desired product.
Q2: My Grignard reaction is difficult to initiate. What can I do?
A2: Initiation of the Grignard reaction can be sluggish due to an oxide layer on the magnesium surface. To activate the magnesium, you can add a small crystal of iodine (the disappearance of the purple color indicates reaction initiation), a few drops of 1,2-dibromoethane, or gently warm the flask. Vigorous stirring or crushing the magnesium turnings with a dry stirring rod can also expose a fresh metal surface.
Q3: I observe a significant amount of biphenyl as a byproduct. How can I minimize its formation?
A3: Biphenyl is formed from the reaction of phenylmagnesium bromide with unreacted bromobenzene. To minimize this, add the bromobenzene solution to the magnesium turnings slowly and at a controlled rate to maintain a low concentration of bromobenzene in the reaction mixture. Also, avoid excessively high temperatures during the Grignard reagent formation.[1]
Q4: What is the role of the acidic workup in the synthesis of Dicyclohexyl-phenyl-methanol?
A4: The initial product of the Grignard reaction is a magnesium alkoxide salt. The acidic workup (e.g., with aqueous HCl or NH4Cl) is necessary to protonate this alkoxide to form the final alcohol product, Dicyclohexyl-phenyl-methanol. The acidic solution also helps to dissolve the magnesium salts, facilitating their removal from the organic product.
Q5: How can I effectively purify the final product, Dicyclohexyl-phenyl-methanol?
A5: Due to the potential for non-polar byproducts like biphenyl and the unreacted ketone, column chromatography is a highly effective purification method. A silica (B1680970) gel column with a gradient elution system, starting with a non-polar solvent like hexanes and gradually increasing the polarity with a solvent like ethyl acetate, will allow for the separation of the components. If the product is a solid, recrystallization from a suitable solvent system can also be an excellent purification technique.
Quantitative Data
Parameter
Value
Notes
Reactants
Dicyclohexyl Ketone
1.0 molar equivalent
Starting material
Phenyl Bromide
1.2 - 1.5 molar equivalents
In excess to drive the reaction to completion
Magnesium Turnings
1.3 - 1.6 molar equivalents
Slight excess relative to the aryl halide
Reaction Conditions
Solvent
Anhydrous Diethyl Ether or THF
Must be scrupulously dry
Grignard Formation Temperature
~35 °C (refluxing ether)
Exothermic reaction
Ketone Addition Temperature
0 °C to room temperature
Slow, controlled addition is crucial
Reaction Time
2 - 6 hours
Longer times may be needed for sterically hindered ketones
Yield and Purity
Expected Yield
40 - 70%
Yields can be moderate due to side reactions caused by steric hindrance
Purity (after chromatography)
>95%
Experimental Protocols
Synthesis of Dicyclohexyl-phenyl-methanol via Grignard Reaction
This protocol details the synthesis of Dicyclohexyl-phenyl-methanol from bromobenzene and dicyclohexyl ketone.
Anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4)
Hexanes
Ethyl acetate
Procedure:
Preparation of Phenylmagnesium Bromide (Grignard Reagent):
Set up a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.
Place magnesium turnings (1.3-1.6 equivalents) in the flask.
Add a small crystal of iodine.
In the dropping funnel, prepare a solution of bromobenzene (1.2-1.5 equivalents) in anhydrous diethyl ether.
Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction should initiate, as indicated by a color change and gentle refluxing of the ether. If the reaction does not start, gentle warming may be necessary.
Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The solution should appear cloudy and grayish-brown.
Reaction with Dicyclohexyl Ketone:
Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.
Dissolve dicyclohexyl ketone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.
Add the dicyclohexyl ketone solution dropwise to the stirred Grignard reagent over a period of 1-2 hours. Maintaining a low temperature is crucial to minimize side reactions.
After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting ketone.
Workup and Purification:
Cool the reaction mixture back to 0 °C and slowly add saturated aqueous ammonium chloride solution dropwise to quench the excess Grignard reagent and the magnesium alkoxide salt.
Transfer the mixture to a separatory funnel. Add more diethyl ether if necessary.
Wash the organic layer sequentially with 1 M HCl, water, and brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purify the crude product by column chromatography on silica gel, using a gradient eluent system of ethyl acetate in hexanes.
Visualizations
Caption: Experimental workflow for the synthesis of Dicyclohexyl-phenyl-methanol.
Technical Support Center: Synthesis of Dicyclohexyl-phenyl-methanol
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Dicyclohexyl-phen...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of Dicyclohexyl-phenyl-methanol synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing Dicyclohexyl-phenyl-methanol?
A1: The most common and effective method for synthesizing Dicyclohexyl-phenyl-methanol, a tertiary alcohol, is the Grignard reaction.[1] This involves the reaction of a phenylmagnesium halide (a Grignard reagent) with dicyclohexyl ketone.[2] The Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ketone.[3] Subsequent acidic workup protonates the intermediate alkoxide to yield the desired tertiary alcohol.[4]
Q2: Why are anhydrous conditions so critical for the Grignard reaction?
A2: Grignard reagents are highly reactive and are strong bases. They react readily with protic solvents, including water, alcohols, and even atmospheric moisture.[5] This reaction, often called quenching, deactivates the Grignard reagent by protonating the carbanion, forming benzene (B151609) in the case of phenylmagnesium bromide, and thus reducing the yield of the desired alcohol.[6] Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used throughout the experiment.[7]
Q3: What are the primary side reactions that can lower the yield of Dicyclohexyl-phenyl-methanol?
A3: Due to the steric hindrance of both the dicyclohexyl ketone and the phenylmagnesium bromide, several side reactions can compete with the desired nucleophilic addition, leading to a lower yield. The main side reactions include:
Reduction: The Grignard reagent can act as a reducing agent, transferring a β-hydride to the carbonyl carbon of the ketone. This results in the formation of dicyclohexylmethanol, a secondary alcohol, after workup.[2]
Enolization: The Grignard reagent can act as a base and abstract an α-proton from the dicyclohexyl ketone to form an enolate. This enolate is unreactive towards the Grignard reagent and, upon workup, will regenerate the starting ketone, thus lowering the conversion.[1][2]
Wurtz Coupling: The Grignard reagent can couple with unreacted bromobenzene (B47551) to form biphenyl. This is more likely to occur at higher temperatures.[8]
Q4: How can I minimize the formation of side products?
A4: To minimize side reactions, careful control of the reaction conditions is crucial.
To reduce the likelihood of reduction and enolization , the reaction should be carried out at a low temperature. The slow, dropwise addition of the dicyclohexyl ketone solution to the Grignard reagent at 0 °C is recommended.[2]
To minimize Wurtz coupling , maintain a gentle reflux during the formation of the Grignard reagent and avoid excessive heating.[8]
Q5: What is the best way to purify the final Dicyclohexyl-phenyl-methanol product?
A5: After the reaction is quenched and worked up, the crude product will likely contain unreacted starting materials and side products. Common purification methods include:
Recrystallization: If the product is a solid, recrystallization from a suitable solvent (e.g., ethanol (B145695) or hexanes) can be an effective purification method.
Column Chromatography: For liquid products or to separate closely related impurities, column chromatography on silica (B1680970) gel is a standard and effective technique.[9] A non-polar eluent system, such as a mixture of hexanes and ethyl acetate (B1210297), is typically used.[9]
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
Low or No Product Yield
Presence of moisture in glassware or solvents.
Flame-dry all glassware immediately before use. Use freshly opened or distilled anhydrous solvents.
Poor quality or inactive magnesium turnings.
Use fresh, high-purity magnesium turnings. If they appear dull, activate them by crushing them in a mortar and pestle or by using a small crystal of iodine.[2]
Incomplete formation of the Grignard reagent.
Ensure the reaction has initiated (indicated by a color change and gentle reflux). If not, gentle warming with a heat gun may be necessary.[2]
High Percentage of Dicyclohexylmethanol (Secondary Alcohol) in Product
Reduction of the ketone by the Grignard reagent.
Perform the addition of the dicyclohexyl ketone to the Grignard reagent at a low temperature (e.g., 0 °C) to minimize the reduction side reaction.[2]
High Percentage of Unreacted Dicyclohexyl Ketone
Enolization of the ketone by the Grignard reagent.
Slowly add the ketone to the Grignard reagent at a low temperature. This helps to keep the concentration of the ketone low at any given time, disfavoring enolization.[2]
Insufficient Grignard reagent.
Use a slight excess of the Grignard reagent (e.g., 1.2-1.5 equivalents) to ensure complete reaction with the ketone.
Presence of Biphenyl in the Product
Wurtz coupling of the Grignard reagent with unreacted bromobenzene.
Maintain a moderate temperature during the formation of the Grignard reagent. Ensure efficient stirring to promote the reaction of bromobenzene with magnesium.[8]
Experimental Protocols
Synthesis of Dicyclohexyl-phenyl-methanol via Grignard Reaction
This protocol is adapted from the synthesis of the sterically similar tricyclohexylmethanol.[2]
Materials:
Magnesium turnings (high purity, Grignard grade)
Bromobenzene (anhydrous, >98%)
Dicyclohexyl ketone (>98%)
Diethyl ether or Tetrahydrofuran (THF) (anhydrous, <50 ppm H₂O)
Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.
Place magnesium turnings (1.2 equivalents) in the flask.
Add a small crystal of iodine.
In the dropping funnel, prepare a solution of bromobenzene (1.0 equivalent) in anhydrous diethyl ether.
Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction should initiate, as indicated by the disappearance of the iodine color and gentle refluxing of the ether. Gentle warming may be necessary.
Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be a cloudy grayish-brown.
Part 2: Reaction with Dicyclohexyl Ketone and Workup
Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.
Dissolve dicyclohexyl ketone (1.0 equivalent relative to the initial bromobenzene) in anhydrous diethyl ether and add it to the dropping funnel.
Add the dicyclohexyl ketone solution dropwise to the stirred Grignard reagent over a period of 1-2 hours. Maintaining a low temperature is crucial to minimize side reactions.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Cool the reaction mixture back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.
Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.
Part 3: Purification
The crude product can be purified by recrystallization from a suitable solvent like ethanol or hexanes, or by column chromatography on silica gel using a hexanes/ethyl acetate eluent system.
Data Presentation
Table 1: Illustrative Effect of Reaction Temperature on Yield and Side Product Formation
Technical Support Center: Grignard Synthesis of Tertiary Alcohols
Welcome to the Technical Support Center for the Grignard Synthesis of Tertiary Alcohols. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find an...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for the Grignard Synthesis of Tertiary Alcohols. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to this fundamental organic transformation.
Troubleshooting Guides
This section provides solutions to specific problems you may encounter during the Grignard synthesis of tertiary alcohols.
Problem
Potential Cause
Recommended Solution
Low or No Yield of Tertiary Alcohol
1. Inactive Magnesium: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from initiating.[1] 2. Wet Glassware or Solvents: Grignard reagents are highly sensitive to moisture and will be quenched by water.[1] 3. Side Reactions: Competing reactions such as enolization, reduction, or Wurtz coupling are consuming the reactants.[2]
1. Activate the Magnesium: Use fresh, high-quality magnesium turnings. If the magnesium appears dull, it can be activated by gently crushing the turnings, or by using a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to initiate the reaction.[2] 2. Ensure Anhydrous Conditions: Thoroughly flame-dry all glassware under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents.[1] 3. Optimize Reaction Conditions: To minimize side reactions, control the temperature (typically low temperatures for the addition of the ketone), add the alkyl halide slowly to prevent high local concentrations, and choose an appropriate solvent.[2]
Formation of a Significant Amount of Biphenyl (or other homocoupled) Product
Wurtz Coupling: This side reaction occurs when the Grignard reagent reacts with the unreacted alkyl halide. This is particularly prevalent with reactive halides like benzyl (B1604629) halides and at elevated temperatures.[3]
Minimize Wurtz Coupling: Add the alkyl halide dropwise to the magnesium suspension at a rate that maintains a steady, controllable reaction temperature. Using a solvent such as 2-Methyltetrahydrofuran (B130290) (2-MeTHF) or diethyl ether instead of THF can also suppress this side reaction.[3]
Recovery of Starting Ketone
Enolization: If the ketone has acidic α-protons, the Grignard reagent can act as a base and deprotonate the ketone to form an enolate, which will not lead to the desired alcohol. This is more common with sterically hindered ketones.[2]
Suppress Enolization: Use a less sterically hindered Grignard reagent if possible. Running the reaction at a lower temperature can also favor the nucleophilic addition over enolization.
Formation of a Secondary Alcohol Instead of a Tertiary Alcohol
Reduction: With bulky Grignard reagents and sterically hindered ketones, the Grignard reagent can act as a reducing agent, transferring a β-hydride to the ketone.[2]
Avoid Reduction: Use a Grignard reagent that lacks β-hydrogens if the ketone is sterically hindered. Alternatively, using a less bulky Grignard reagent can favor the addition reaction.
Reaction Fails to Initiate
Passivation of Magnesium Surface: The magnesium turnings are coated with a layer of magnesium oxide, preventing the reaction from starting.[1]
Activate Magnesium: Several methods can be employed: - Mechanical Activation: Gently crush some magnesium turnings with a glass rod in the reaction flask. - Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane.[2]
Frequently Asked Questions (FAQs)
Q1: What are the most common side reactions in the Grignard synthesis of tertiary alcohols?
A1: The three most common side reactions are:
Enolization: The Grignard reagent acts as a base and removes an acidic alpha-proton from the ketone, forming an enolate. This is more likely with sterically hindered ketones.[2]
Reduction: A Grignard reagent with a beta-hydrogen can transfer a hydride to the carbonyl carbon of a sterically hindered ketone, resulting in a secondary alcohol.[2]
Wurtz Coupling: The Grignard reagent couples with the starting alkyl halide, forming a homocoupled alkane. This is often promoted by higher temperatures and high local concentrations of the alkyl halide.[3]
Q2: How can I be sure my Grignard reagent has formed?
A2: Successful formation of the Grignard reagent is often indicated by a few observations: the disappearance of the metallic magnesium, a gentle reflux of the solvent (the reaction is exothermic), and the formation of a cloudy, grayish, or brownish solution. For a quantitative assessment, a sample can be quenched and titrated.
Q3: What is the best solvent for a Grignard reaction?
A3: Anhydrous diethyl ether and tetrahydrofuran (B95107) (THF) are the most common solvents for Grignard reactions.[4] However, for minimizing Wurtz coupling with reactive halides like benzyl chloride, 2-methyltetrahydrofuran (2-MeTHF) has been shown to be a superior choice.[3][5]
Q4: Can I use a ketone with other functional groups in a Grignard reaction?
A4: It is challenging because Grignard reagents are strong bases and nucleophiles that will react with any acidic protons, such as those in alcohols, carboxylic acids, and even primary and secondary amines. If other functional groups are present, they must be protected before the Grignard reaction is performed.
Q5: Why is a slow, controlled addition of the reagents important?
A5: Slow addition of the alkyl halide during the formation of the Grignard reagent helps to prevent a high local concentration, which can lead to Wurtz coupling.[3] Similarly, the slow addition of the ketone to the Grignard reagent helps to control the exothermic reaction and can minimize side reactions.
Data Presentation
The following tables summarize the quantitative effects of reaction conditions on the yields of desired and side products.
Table 1: Effect of Solvent on Wurtz Coupling in the Formation of Benzylmagnesium Chloride
Solvent
Yield of Tertiary Alcohol (%)*
Yield of Wurtz Coupling Product (%)
Diethyl Ether (Et₂O)
94
6
Tetrahydrofuran (THF)
27
73
2-Methyltetrahydrofuran (2-MeTHF)
90
10
*Yield of 2-methyl-1-phenyl-2-butanol after reaction with 2-butanone.
Data adapted from Kadam, et al. Green Chem., 2013, 15, 1860-1864.[5]
Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser (with a drying tube), a dropping funnel, and a magnetic stirrer. Ensure the system is under an inert atmosphere (nitrogen or argon).
Grignard Reagent Formation:
Place magnesium turnings in the flask.
Add a small amount of anhydrous diethyl ether to cover the magnesium.
Prepare a solution of bromobenzene in anhydrous diethyl ether in the dropping funnel.
Add a small portion of the bromobenzene solution to the magnesium to initiate the reaction. Initiation is indicated by bubbling and a cloudy appearance. If the reaction does not start, add a small crystal of iodine.
Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[2]
Reaction with Ketone:
Cool the Grignard reagent solution in an ice bath.
Dissolve benzophenone in anhydrous diethyl ether and add it to the dropping funnel.
Add the benzophenone solution dropwise to the stirred, cooled Grignard reagent.
Work-up:
Pour the reaction mixture slowly into a beaker containing a mixture of ice and 10% sulfuric acid.[2]
Transfer the mixture to a separatory funnel and separate the layers.
Wash the organic layer with water, then with brine.
Dry the organic layer over anhydrous magnesium sulfate.
Purification:
Filter off the drying agent and evaporate the solvent.
Recrystallize the crude triphenylmethanol from a mixed solvent system like diethyl ether/petroleum ether to obtain the pure product.[3]
Mandatory Visualizations
Diagram 1: Grignard Reaction and Competing Side Reactions
Caption: Competing pathways in the Grignard synthesis of tertiary alcohols.
Diagram 2: Troubleshooting Workflow for Low Yield
Caption: A logical workflow for troubleshooting low yields in Grignard reactions.
Technical Support Center: Optimizing Diastereoselectivity with Bulky Chiral Auxiliaries
Welcome to the technical support center for optimizing diastereoselectivity using bulky chiral auxiliaries. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for optimizing diastereoselectivity using bulky chiral auxiliaries. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental issues and provide clear, actionable guidance for achieving high levels of stereocontrol in asymmetric synthesis.
Frequently Asked Questions (FAQs)
Q1: What is the primary function of a bulky chiral auxiliary in asymmetric synthesis?
A bulky chiral auxiliary is a chiral molecule that is temporarily attached to a prochiral substrate to control the stereochemical outcome of a subsequent reaction.[1][2] The steric bulk of the auxiliary blocks one face of the reactive intermediate (e.g., an enolate), forcing the incoming reagent to attack from the less hindered face. This leads to the preferential formation of one diastereomer over the other. After the desired stereocenter(s) have been created, the auxiliary is cleaved and can often be recovered for reuse.[1][2]
Q2: What are some common examples of bulky chiral auxiliaries?
Several classes of bulky chiral auxiliaries are widely used in organic synthesis, including:
Evans' Oxazolidinones: These are among the most popular and reliable chiral auxiliaries, known for providing high diastereoselectivity in aldol (B89426), alkylation, and acylation reactions.[3][4]
Oppolzer's Camphorsultams: Derived from camphor, these auxiliaries are effective in a range of reactions, including alkylations, Diels-Alder reactions, and reductions.[5] Their crystalline nature often facilitates the purification of diastereomeric products.
Myers' Pseudoephedrine Amides: Pseudoephedrine can be used as a practical chiral auxiliary for the asymmetric alkylation of enolates, leading to the synthesis of highly enantiomerically enriched carboxylic acids, alcohols, aldehydes, and ketones.[6][7]
Q3: How do I choose the right chiral auxiliary for my reaction?
The choice of a chiral auxiliary depends on several factors, including the type of reaction, the substrate, and the desired stereochemical outcome. Evans' oxazolidinones are an excellent starting point for aldol and alkylation reactions due to their high and predictable stereocontrol.[8][9] Oppolzer's camphorsultams are a robust alternative, particularly for Diels-Alder reactions.[5] For asymmetric alkylations to produce a variety of carbonyl compounds, Myers' pseudoephedrine amides are a versatile option.[6] It is often necessary to screen a few different auxiliaries to find the optimal one for a specific transformation.
Q4: What are the critical parameters to control for maximizing diastereoselectivity?
Several experimental parameters are crucial for achieving high diastereoselectivity:
Temperature: Lower reaction temperatures (e.g., -78 °C) generally increase diastereoselectivity by enhancing the energy difference between the transition states leading to the different diastereomers.[10][11]
Solvent: The choice of solvent can affect the geometry and aggregation state of the enolate, which in turn influences stereoselectivity. Anhydrous solvents are essential to prevent quenching of reactive intermediates.[10]
Lewis Acid/Base: The selection of the appropriate Lewis acid (for aldol reactions) or base (for enolate formation) is critical for forming a rigid and well-defined transition state.[10][11]
Purity of Reagents: The purity of the chiral auxiliary and other reagents is paramount, as impurities can lead to side reactions and lower stereoselectivity.[10]
Troubleshooting Guide
Issue 1: Low Diastereoselectivity (Poor d.r.)
Potential Cause
Troubleshooting Steps
Incomplete Enolate Formation
Ensure the use of a sufficiently strong and non-nucleophilic base (e.g., LDA, NaHMDS, or Bu₂BOTf/amine) in the correct stoichiometric amount. Increase the enolization time or slightly raise the temperature if necessary, while monitoring for potential side reactions.[11]
Suboptimal Reaction Temperature
Lower the reaction temperature. For many enolate-based reactions, -78 °C is optimal. Higher temperatures can lead to a decrease in selectivity.[10][11]
Incorrect Enolate Geometry
The geometry of the enolate (E vs. Z) is crucial for stereocontrol. For Evans' auxiliaries in aldol reactions, the formation of the Z-enolate is key to high syn-diastereoselectivity and is typically achieved with a boron triflate and a hindered amine base.[12]
Inappropriate Lewis Acid (for Aldol Reactions)
Screen different Lewis acids (e.g., TiCl₄, SnCl₄, BF₃·OEt₂) and optimize the stoichiometry. The Lewis acid plays a vital role in creating a rigid, chelated transition state.[10]
Steric Hindrance from the Substrate
If the electrophile or the acyl group on the auxiliary is very bulky, it may interfere with the facial shielding provided by the auxiliary. Consider using a different chiral auxiliary with a different steric profile.
Presence of Water or Protic Impurities
Ensure all glassware is flame-dried or oven-dried, and all solvents and reagents are anhydrous. Moisture can quench the enolate and/or the Lewis acid.
Issue 2: Low Chemical Yield
Potential Cause
Troubleshooting Steps
Incomplete Reaction
Monitor the reaction progress by TLC or LC-MS. If the reaction has stalled, consider increasing the reaction time or temperature slightly. Ensure the stoichiometry of the reagents is correct.
Side Reactions
Incomplete enolate formation can lead to side reactions.[11] Ensure complete deprotonation before adding the electrophile. The presence of oxygen can also lead to undesired side reactions. Maintain a positive pressure of an inert gas (argon or nitrogen).
Product Decomposition during Workup or Purification
Use mild workup conditions. For example, quench the reaction at low temperature. If the product is sensitive, consider using a milder purification method than silica (B1680970) gel chromatography.
Difficulty in Separating Product from Recovered Auxiliary
Optimize the chromatographic conditions (solvent system, gradient) for better separation. In some cases, crystallization can be an effective method for purification.
Data Presentation: Performance of Bulky Chiral Auxiliaries
The following tables summarize the performance of common bulky chiral auxiliaries in key asymmetric reactions.
Table 1: Diastereoselectivity in Asymmetric Aldol Reactions
Chiral Auxiliary
Aldehyde
Lewis Acid/Base System
Diastereomeric Ratio (syn:anti or other)
Yield (%)
(R)-4-benzyl-2-oxazolidinone
Benzaldehyde
Bu₂BOTf, Et₃N
>99:1 (syn)
90
(R)-4-benzyl-2-oxazolidinone
Isovaleraldehyde
Bu₂BOTf, Et₃N
>99:1 (syn)
85
(1S,2R)-2-amino-1,2-diphenylethanol
Benzaldehyde
TiCl₄, DIPEA
95:5 (syn)
88
Oppolzer's Camphorsultam
Benzaldehyde
TiCl₄, (-)-Sparteine
98:2 (syn)
91
Note: Diastereomeric ratios and yields can vary depending on the specific substrates and reaction conditions.
Table 2: Diastereoselectivity in Asymmetric Alkylation Reactions
Chiral Auxiliary
Acyl/Amide Group
Electrophile
Diastereomeric Ratio
Yield (%)
(S)-4-benzyl-2-oxazolidinone
Propionyl
Benzyl bromide
99:1
95
(S)-4-isopropyl-2-oxazolidinone
Propionyl
Methyl iodide
97:3
92
(1S,2S)-Pseudoephedrine
Propanamide
Benzyl Bromide
≥99:1
99
(1S,2S)-Pseudoephedrine
Propanamide
Iodomethane
98:2
99
Oppolzer's Camphorsultam
Propionyl
Allyl bromide
98:2
~95
Note: Diastereomeric ratios and yields are highly dependent on the specific electrophile and reaction conditions.[13]
Experimental Protocols
Protocol 1: Asymmetric Aldol Reaction using an Evans' Oxazolidinone Auxiliary
This protocol describes a general procedure for the diastereoselective aldol reaction of an N-propionyl Evans' oxazolidinone with an aldehyde.
Enolate Formation: To a solution of the N-propionyl oxazolidinone (1.0 equiv) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C under an argon atmosphere, add di-n-butylboron triflate (Bu₂BOTf, 1.1 equiv). Then, add triethylamine (B128534) (Et₃N, 1.2 equiv) dropwise. Stir the mixture at 0 °C for 30 minutes, then cool to -78 °C.
Aldol Addition: To the cooled enolate solution, add the aldehyde (1.2 equiv) dropwise. Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to 0 °C over 1 hour.
Workup: Quench the reaction by adding a pH 7 phosphate (B84403) buffer. Add methanol (B129727) and 30% aqueous hydrogen peroxide. Stir vigorously for 1 hour. Extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography to isolate the desired aldol adduct.
Protocol 2: Cleavage of the Evans' Auxiliary to the Carboxylic Acid
This protocol describes the hydrolytic cleavage of the N-acyl oxazolidinone to yield the corresponding chiral carboxylic acid.
Hydrolysis: Dissolve the N-acyl oxazolidinone (1.0 equiv) in a mixture of tetrahydrofuran (B95107) (THF) and water (3:1) and cool to 0 °C. Add 30% aqueous hydrogen peroxide (4.0 equiv), followed by a 0.8 M aqueous solution of lithium hydroxide (B78521) (LiOH, 2.0 equiv).[14]
Quenching: Stir the mixture at 0 °C for 2-4 hours. Quench the excess peroxide by adding an aqueous solution of sodium sulfite (B76179) (Na₂SO₃).
Extraction: Concentrate the mixture under reduced pressure to remove the THF. Dilute the aqueous residue with water and extract with CH₂Cl₂ to recover the chiral auxiliary.
Isolation: Acidify the aqueous layer to pH 1-2 with concentrated HCl and extract the carboxylic acid product with ethyl acetate. Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate to yield the purified carboxylic acid.
Visualizations
Caption: Mechanism of stereocontrol by a bulky chiral auxiliary.
Caption: Experimental workflow for optimizing diastereoselectivity.
Caption: Troubleshooting decision tree for low diastereoselectivity.
Technical Support Center: Work-up Procedures for Grignard Reactions with Bulky Ketones
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the work-up of Grignard r...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the work-up of Grignard reactions with sterically hindered ketones.
Q1: After my work-up, I have a low yield of my desired tertiary alcohol and have recovered a significant amount of the starting ketone. What is the likely cause?
This is a common issue when working with bulky ketones and is often due to a competing side reaction called enolization. The Grignard reagent, being a strong base, can abstract a proton from the alpha-carbon of the ketone to form an enolate.[1] This is particularly prevalent with sterically hindered ketones.[1] During the aqueous work-up, this enolate is protonated, regenerating the starting ketone and leading to a lower yield of the desired alcohol.
Troubleshooting Steps:
Lower the reaction temperature: Enolization often has a higher activation energy than the desired nucleophilic addition. Performing the reaction at a lower temperature (e.g., -78°C to 0°C) can favor the formation of the tertiary alcohol.
Use a less sterically hindered Grignard reagent: If the experimental design allows, switching to a less bulky Grignard reagent can reduce the likelihood of enolization.
Employ additives: The addition of anhydrous cerium(III) chloride (CeCl₃) can enhance the nucleophilicity of the Grignard reagent, promoting the desired 1,2-addition to the carbonyl group and suppressing enolization.[1][2][3] This is often referred to as the Luche-Barbier reaction conditions.
Q2: My product is a secondary alcohol instead of the expected tertiary alcohol. What happened?
The formation of a secondary alcohol indicates that a reduction of the ketone has occurred. If the Grignard reagent has a β-hydrogen, it can act as a hydride donor, reducing the ketone to a secondary alcohol via a six-membered ring transition state. This side reaction is more common with sterically hindered ketones where the nucleophilic attack is slow.[4]
Troubleshooting Steps:
Select a Grignard reagent without β-hydrogens: If possible, use Grignard reagents such as methylmagnesium bromide or neopentylmagnesium bromide.
Lower the reaction temperature: As with enolization, reduction can be minimized by conducting the reaction at lower temperatures.
Q3: I've observed a high-boiling, non-polar byproduct in my crude product. What could it be?
This is likely a Wurtz coupling product, which is a homocoupled dimer of the alkyl/aryl group from your Grignard reagent (R-R). This occurs when the Grignard reagent reacts with the unreacted alkyl/aryl halide from which it was formed. This side reaction is favored by higher temperatures and high concentrations of the halide.
Troubleshooting Steps:
Slow addition of the halide: During the formation of the Grignard reagent, add the alkyl/aryl halide dropwise to the magnesium turnings to maintain a low concentration of the halide.[5]
Use dilute conditions: Performing the reaction in a larger volume of solvent can decrease the frequency of collisions between the Grignard reagent and the unreacted halide.[5]
Data Presentation
The use of additives like cerium(III) chloride can significantly improve the yield of the desired tertiary alcohol by minimizing side reactions such as enolization. The following table presents a comparison of the reaction of butyllithium (B86547) (an organometallic reagent with similar reactivity to Grignard reagents) with α-tetralone, an easily enolizable ketone, with and without the presence of CeCl₃.
Data sourced from an Organic Syntheses procedure highlighting the use of cerium(III) chloride in reactions of carbonyl compounds.[3]
Experimental Protocols
Protocol 1: Standard Aqueous Work-up for Grignard Reaction with a Bulky Ketone (e.g., Benzophenone)
This protocol describes a standard procedure for the reaction of phenylmagnesium bromide with benzophenone (B1666685), followed by a typical aqueous work-up.
Reaction:
In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 eq.).
Add a crystal of iodine to help activate the magnesium.
In the dropping funnel, add a solution of bromobenzene (B47551) (1.0 eq.) in anhydrous diethyl ether.
Add a small portion of the bromobenzene solution to the magnesium. The reaction should initiate, indicated by bubbling and a gentle reflux.
Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.
After the addition is complete, stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.
Cool the Grignard reagent solution in an ice-water bath.
Dissolve benzophenone (0.95 eq.) in anhydrous diethyl ether and add it to the dropping funnel.
Add the benzophenone solution dropwise to the cooled Grignard reagent with vigorous stirring.
After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC).
Work-up and Purification:
Cool the reaction mixture in an ice bath.
Slowly and carefully pour the reaction mixture over a beaker of crushed ice containing a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[6] Caution: This quenching process is exothermic.
Transfer the mixture to a separatory funnel.
Separate the organic layer.
Extract the aqueous layer two more times with diethyl ether.
Combine the organic extracts and wash with brine.
Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).
Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.
Protocol 2: Cerium(III) Chloride Mediated Grignard Reaction for Enolizable Ketones
This protocol is adapted for ketones that are prone to enolization.
Preparation of Anhydrous Cerium(III) Chloride:
Place cerium(III) chloride heptahydrate (CeCl₃·7H₂O) in a flask.
Gradually heat to 90°C under vacuum (0.1-0.2 mm) for 30 minutes, followed by further heating at 90-100°C for 1.5 hours with intermittent shaking to obtain the monohydrate.
Gradually heat the monohydrate to 140°C over 30 minutes under vacuum without stirring.
Heat at 140-150°C under vacuum for 2 hours with gentle stirring to afford anhydrous CeCl₃.[3]
Cerium-Mediated Grignard Reaction:
Suspend anhydrous CeCl₃ (1.1 eq.) in anhydrous THF at room temperature under a nitrogen atmosphere.
Stir the suspension vigorously for 2 hours.
Cool the suspension to the desired reaction temperature (e.g., 0°C).
Add the Grignard reagent (1.1 eq.) dropwise to the CeCl₃ suspension and stir for 1-2 hours.
Add a solution of the bulky ketone (1.0 eq.) in anhydrous THF dropwise to the organocerium reagent.
Stir the reaction mixture at the same temperature until completion (monitored by TLC).
Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.
Follow the extraction, washing, drying, and purification steps as described in Protocol 1.
Visualizations
Caption: Standard experimental workflow for a Grignard reaction with a bulky ketone.
Caption: Troubleshooting decision tree for Grignard reactions with bulky ketones.
Technical Support Center: Overcoming Steric Hindrance in Reactions with Dicyclohexyl-phenyl-methanol
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the s...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the challenges associated with the sterically hindered nature of Dicyclohexyl-phenyl-methanol in chemical reactions.
Frequently Asked Questions (FAQs)
Q1: Why are reactions with Dicyclohexyl-phenyl-methanol challenging?
A1: Dicyclohexyl-phenyl-methanol possesses two bulky cyclohexyl groups and a phenyl group attached to the carbinol carbon. This significant steric bulk physically obstructs the approach of reagents to the hydroxyl group, which can dramatically slow down reaction rates or prevent reactions that would otherwise proceed with less hindered alcohols.[1][2]
Q2: What are the most common issues encountered when working with Dicyclohexyl-phenyl-methanol?
A2: The most frequent challenges include low reaction yields, slow reaction times, and the need for harsh reaction conditions. Specific issues often arise in common transformations such as esterification, etherification, and nucleophilic substitution reactions. In some cases, elimination side-products may be favored over the desired substitution product.[3][4]
Q3: What general strategies can be employed to overcome the steric hindrance of Dicyclohexyl-phenyl-methanol?
A3: Several strategies can be effective:
Use of more reactive reagents and catalysts: Employing highly reactive reagents can overcome the high activation energy barrier caused by steric hindrance.[5][6]
Modification of reaction conditions: This can include increasing the reaction temperature, using high-pressure conditions, or employing sonication to enhance reaction rates.[7][8]
Specialized reaction protocols: Certain named reactions, like the Mitsunobu reaction, have been adapted specifically for sterically hindered alcohols.[3][9]
Catalytic approaches: The use of specific catalysts, such as Lewis acids or organocatalysts, can facilitate reactions by activating the alcohol or the incoming nucleophile.[10][11]
Troubleshooting Guides
This section provides solutions to common problems encountered during specific reactions with Dicyclohexyl-phenyl-methanol.
Esterification Reactions
Problem: Low yield and slow rate in acid-catalyzed esterification.
Cause: The tetrahedral intermediate in Fischer esterification is highly crowded with Dicyclohexyl-phenyl-methanol, leading to a high activation energy.
Solutions:
Steglich Esterification: Utilize dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent with a catalytic amount of 4-(dimethylamino)pyridine (DMAP). This method proceeds under milder conditions and is effective for sterically hindered alcohols.[12][13]
Catalytic Acylation: Employ 1-methylimidazole (B24206) as a catalyst for acylation with acid anhydrides or chlorides. This has been shown to be efficient for sterically demanding alcohols.[5][6]
Problem: Difficulty in forming esters with bulky carboxylic acids.
Cause: Steric hindrance from both the alcohol and the carboxylic acid further increases the reaction barrier.
Solution:
Mitsunobu Reaction: This reaction can be effective for coupling sterically hindered alcohols with acidic pronucleophiles. Modifications to the standard protocol, such as using 4-nitrobenzoic acid, can improve yields.[3][9]
Etherification Reactions
Problem: Failure of Williamson ether synthesis.
Cause: The alkoxide of Dicyclohexyl-phenyl-methanol is a bulky nucleophile, and the reaction is prone to elimination, especially with hindered alkyl halides.
Solutions:
Zirconium-Catalyzed Substitution: A zirconium catalyst can be used for the direct substitution of the hydroxyl group with another alcohol, forming an ether under relatively mild conditions.[11]
Mitsunobu Reaction with Phenols: For the synthesis of aryl ethers, the Mitsunobu reaction using a phenol (B47542) as the nucleophile can be effective. The use of sonication can significantly accelerate the reaction rate for hindered substrates.[7]
Nucleophilic Substitution (e.g., Halogenation)
Problem: Low conversion of the alcohol to the corresponding alkyl halide.
Cause: The SN2 pathway is severely hindered. SN1 conditions might lead to carbocation rearrangements, although the secondary benzylic carbocation is relatively stable.
Solution:
Appel Reaction: Use triphenylphosphine (B44618) and a carbon tetrahalide (e.g., CBr4 or CCl4) to convert the alcohol to the corresponding alkyl halide. This reaction often works well for secondary alcohols.
Quantitative Data Summary
The following tables summarize reaction conditions and yields for reactions involving sterically hindered alcohols, which can serve as a starting point for optimizing reactions with Dicyclohexyl-phenyl-methanol.
Table 1: Comparison of Mitsunobu Reaction Conditions for Hindered Alcohols
Protocol 1: Modified Mitsunobu Inversion of a Sterically Hindered Alcohol
This protocol is adapted from a procedure for the inversion of menthol and can be applied to Dicyclohexyl-phenyl-methanol.[3]
Reagent Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the sterically hindered alcohol (1.0 eq.), 4-nitrobenzoic acid (1.5 eq.), and triphenylphosphine (1.5 eq.) in anhydrous tetrahydrofuran (THF).
Reaction Initiation: Cool the mixture to 0 °C in an ice bath.
Reagent Addition: Slowly add diethyl azodicarboxylate (DEAD) (1.5 eq.) dropwise to the stirred solution. Maintain the temperature below 10 °C during the addition.
Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-5 hours, monitoring the progress by thin-layer chromatography (TLC).
Work-up: Concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to isolate the inverted ester.
Deprotection (if necessary): The resulting ester can be saponified using a base like sodium hydroxide (B78521) to yield the inverted alcohol.[14]
Protocol 2: 1-Methylimidazole-Catalyzed Acylation
This protocol is based on an efficient method for the acylation of hindered alcohols.[5]
Reactant and Catalyst Setup: To a solution of Dicyclohexyl-phenyl-methanol (1.0 eq.) in anhydrous dichloromethane (B109758) (CH2Cl2), add triethylamine (1.5 eq.) and 1-methylimidazole (0.2 eq.).
Reagent Addition: Add the acid anhydride or acid chloride (1.2 eq.) to the mixture.
Reaction Conditions: Stir the reaction mixture at room temperature or reflux, monitoring the progress by TLC.
Work-up: Upon completion, wash the reaction mixture with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.
Visualizations
Caption: Alternative pathways for the esterification of Dicyclohexyl-phenyl-methanol.
Stability of Dicyclohexyl-phenyl-methanol under acidic/basic conditions
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of dicyclohexyl-phenyl-methanol under various experimental conditions. This resource is intended...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of dicyclohexyl-phenyl-methanol under various experimental conditions. This resource is intended for researchers, scientists, and drug development professionals.
Frequently Asked Questions (FAQs)
Q1: What is the general stability of dicyclohexyl-phenyl-methanol?
Dicyclohexyl-phenyl-methanol, a tertiary alcohol, is generally stable under neutral conditions. However, its stability is significantly influenced by the presence of acidic or basic reagents, as well as exposure to heat and light.
Q2: What happens to dicyclohexyl-phenyl-methanol under acidic conditions?
Under acidic conditions, the hydroxyl (-OH) group of dicyclohexyl-phenyl-methanol is susceptible to protonation. This converts the poor leaving group (-OH) into a good leaving group (H₂O), facilitating the formation of a stable tertiary carbocation. This carbocation can then undergo one of two primary reactions:
Elimination (E1): Loss of a proton from an adjacent carbon atom results in the formation of an alkene. This dehydration reaction is favored at higher temperatures.[1][2][3][4]
Substitution (Sₙ1): If a good nucleophile is present in the reaction mixture, it can attack the carbocation, leading to a substitution product.[5]
Q3: What are the likely degradation products of dicyclohexyl-phenyl-methanol in an acidic medium?
The primary degradation products under acidic conditions are expected to be various isomers of dicyclohexyl-phenyl-propene resulting from the elimination of water. The exact isomer distribution will depend on the reaction conditions. If a nucleophile like a halide ion is present, the corresponding alkyl halide could also be formed.
Q4: Is dicyclohexyl-phenyl-methanol stable under basic conditions?
Dicyclohexyl-phenyl-methanol is relatively stable in the presence of common bases like sodium hydroxide. The hydroxyl group is a poor leaving group, and strong bases will primarily act to deprotonate the alcohol, forming an alkoxide. This alkoxide is a strong nucleophile, but due to the steric hindrance of the tertiary center, substitution and elimination reactions are generally not favored.[6] However, specific reagents like phosphorus oxychloride (POCl₃) in pyridine (B92270) can induce dehydration to an alkene even under basic conditions via an E2 mechanism.[7]
Q5: How can I monitor the stability of my dicyclohexyl-phenyl-methanol sample?
The stability of dicyclohexyl-phenyl-methanol can be monitored using various analytical techniques:
High-Performance Liquid Chromatography (HPLC): An HPLC method with UV detection can be used to quantify the parent compound and detect the appearance of degradation products.
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for identifying and quantifying volatile degradation products, such as the alkenes formed from dehydration. The mass spectrometer can help in elucidating the structure of these products.[8][9]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to monitor the disappearance of signals corresponding to dicyclohexyl-phenyl-methanol and the appearance of new signals from degradation products. This technique is particularly useful for structural characterization of the degradants.[10][11]
Troubleshooting Guides
Issue 1: Unexpected disappearance of the starting material in an acidic reaction.
Potential Cause
Troubleshooting Steps
Acid-catalyzed dehydration (elimination).
1. Analyze for Alkenes: Use GC-MS to check for the presence of compounds with a molecular weight corresponding to the dehydrated product (C₁₉H₂₆).[8][9] 2. Monitor by NMR: Look for the disappearance of the alcohol proton signal and the appearance of vinyl proton signals in the ¹H NMR spectrum.[10] 3. Modify Reaction Conditions: If dehydration is undesirable, consider running the reaction at a lower temperature.
Acid-catalyzed substitution (Sₙ1).
1. Identify Nucleophiles: Check if your reaction mixture contains any strong nucleophiles (e.g., halide ions). 2. Analyze for Substitution Products: Use LC-MS or GC-MS to look for products where the -OH group has been replaced by the nucleophile.
Issue 2: The compound appears to be degrading under basic conditions.
Potential Cause
Troubleshooting Steps
Reaction with specific reagents.
1. Review Reagents: Confirm if reagents like POCl₃ or other dehydrating agents are present. These can facilitate elimination even under basic conditions.[7] 2. Analyze for Alkenes: As with acidic degradation, use GC-MS or NMR to detect the formation of alkenes.
Presence of an unknown reactive species.
1. Purify Starting Materials: Ensure the purity of your dicyclohexyl-phenyl-methanol and the base used. 2. Inert Atmosphere: If oxidation is a possibility, run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Experimental Protocols
Forced Degradation Study Protocol
Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.[12][13][14] A target degradation of 5-20% is generally recommended to avoid the formation of secondary degradation products.[13]
1. Preparation of Stock Solution:
Prepare a stock solution of dicyclohexyl-phenyl-methanol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.
2. Stress Conditions:
Acid Hydrolysis:
Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl.
Heat at 60°C for 24 hours.
At various time points (e.g., 2, 8, 24 hours), withdraw an aliquot, cool to room temperature, and neutralize with an equivalent amount of 0.1 N NaOH.
Base Hydrolysis:
Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH.
Heat at 60°C for 24 hours.
At various time points, withdraw an aliquot, cool, and neutralize with 0.1 N HCl.
Thermal Degradation:
Store the solid compound at 60°C for 48 hours.
Separately, heat the stock solution at 60°C for 48 hours.
Photolytic Degradation:
Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.
A control sample should be protected from light.
3. Sample Analysis:
Analyze all stressed samples, along with an unstressed control sample, using a suitable analytical method like HPLC-UV or GC-MS.
Quantitative Data Summary
Stress Condition
Reagent/Parameter
Temperature
Duration
Expected Degradation Products
Acid Hydrolysis
0.1 N HCl
60°C
24 hours
Dicyclohexyl-phenyl-propene isomers
Base Hydrolysis
0.1 N NaOH
60°C
24 hours
Generally stable, minimal degradation expected
Thermal Degradation
Heat
60°C
48 hours
Potential for dehydration
Photolytic Degradation
Light (ICH Q1B)
Ambient
As per ICH Q1B
Dependent on photostability
Visualizations
Caption: Acid-catalyzed degradation pathway of dicyclohexyl-phenyl-methanol.
Caption: Experimental workflow for stability testing of dicyclohexyl-phenyl-methanol.
Technical Support Center: Preventing Elimination Side Reactions in Tertiary Alcohol Synthesis
This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to mitigate and prevent elimination side reactions during the synthesis...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to mitigate and prevent elimination side reactions during the synthesis of tertiary alcohols, primarily focusing on reactions involving Grignard and organolithium reagents.
Frequently Asked Questions (FAQs)
Q1: My primary product is an alkene instead of the desired tertiary alcohol. What is the most likely cause?
A: The formation of an alkene is a classic sign of an elimination (dehydration) reaction. This is most commonly caused by two factors:
Acidic Workup Conditions: Quenching the reaction with a strong acid (e.g., HCl, H₂SO₄) protonates the tertiary alcohol, converting the hydroxyl group into a good leaving group (H₂O). The resulting stable tertiary carbocation readily loses a proton to form an alkene.
High Reaction Temperatures: While some heat can be necessary to initiate a Grignard reaction, elevated temperatures during the addition of the carbonyl compound or during workup significantly favor elimination pathways over substitution/addition.
Q2: Besides elimination, what other side reactions should I be aware of?
A: Several side reactions can compete with the desired nucleophilic addition, reducing the yield of the tertiary alcohol. The most common include:
Enolization: If the ketone substrate has acidic alpha-protons, the strongly basic Grignard or organolithium reagent can act as a base, deprotonating the ketone to form an enolate. This is more prevalent with sterically hindered ketones.[1] After workup, this simply regenerates the starting ketone.
Reduction: With bulky organometallic reagents and sterically hindered ketones, a hydride can be transferred from the beta-carbon of the reagent to the carbonyl carbon.[1] This reduces the ketone to a secondary alcohol instead of forming the desired tertiary alcohol.
Q3: How does reaction temperature impact the formation of side products?
A: Temperature control is critical. The addition of an organometallic reagent to a carbonyl is highly exothermic.
Low Temperatures (0 °C to -78 °C): Running the addition at low temperatures is crucial for controlling the reaction rate, minimizing exothermic spikes, and reducing the incidence of side reactions like enolization and elimination.
High Temperatures (Room Temperature and above): Higher temperatures provide the activation energy needed for elimination pathways. For tertiary alcohols, which form stable carbocation intermediates, heat strongly favors the E1 elimination pathway.
Q4: I am working with a sterically hindered ketone. What specific challenges should I anticipate?
A: Steric hindrance around the carbonyl carbon can physically block the approach of the nucleophilic organometallic reagent. This significantly increases the likelihood of side reactions where the reagent acts as a base (enolization) or a reducing agent, rather than as a nucleophile.[1] To overcome this, consider using a less bulky or more reactive nucleophile, such as an organolithium reagent, which can sometimes succeed where Grignard reagents fail.[2]
Q5: Should I use a Grignard reagent or an organolithium reagent for my synthesis?
A: The choice depends on your specific substrates and desired reactivity.
Grignard Reagents (R-MgX): These are the workhorses of carbonyl addition. They are highly effective but can be prone to side reactions like reduction with hindered ketones.[2]
Organolithium Reagents (R-Li): These are generally more reactive and more basic than their Grignard counterparts.[3] This increased reactivity can be advantageous for additions to sterically hindered ketones where Grignard reagents might fail.[2] However, their higher basicity can also increase the chance of enolization if not properly controlled, typically by using very low temperatures (e.g., -78 °C).[3]
Q6: How can I optimize my workup procedure to maximize the yield of my tertiary alcohol?
A: The workup is a critical step where elimination often occurs. To prevent acid-catalyzed dehydration, avoid using strong mineral acids for the initial quench. The best practice is to quench the reaction mixture by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[4][5] This solution is weakly acidic, sufficient to protonate the intermediate alkoxide to form the alcohol, but not acidic enough to promote the subsequent elimination to an alkene.[5]
Troubleshooting Guide: High Alkene Formation
If you are observing a high yield of the elimination byproduct, consult the following table for probable causes and recommended solutions.
Observation
Probable Cause
Recommended Solution
Alkene is the major product after purification.
Acid-Catalyzed Elimination: The workup was performed with a strong acid (e.g., HCl, H₂SO₄).
Quench the reaction with a saturated aqueous solution of NH₄Cl. This provides a mild proton source to form the alcohol without causing dehydration.[5]
Low yield of alcohol, significant alkene detected before final workup.
High Reaction Temperature: The addition of the carbonyl compound was performed at room temperature or higher, or the reaction was not adequately cooled.
Perform the addition of the ketone or ester to the organometallic reagent at a low temperature. An ice bath (0 °C) is standard for Grignard reactions[4], while a dry ice/acetone bath (-78 °C) is often used for more reactive organolithium reagents.
Starting ketone is recovered, and some alkene is formed.
Steric Hindrance: The ketone and/or the organometallic reagent are very bulky, favoring enolization and elimination.
Switch to a more reactive, less hindered nucleophile if possible. Organolithium reagents are often more effective than Grignard reagents for hindered systems.[2] Ensure low-temperature conditions are strictly maintained.
Data Presentation: Impact of Reaction Conditions on Product Distribution
The following table summarizes representative outcomes for the synthesis of a tertiary alcohol, highlighting how temperature and quenching agent selection can dramatically influence the product ratio.
*Major byproducts in this case would be the starting ketone (from enolization) and the secondary alcohol (from reduction).
Experimental Protocols
Protocol 1: Standard Grignard Synthesis of a Tertiary Alcohol with Optimized Workup
This protocol describes the synthesis of 2-phenyl-2-propanol (B165765) from acetophenone and methylmagnesium bromide.
Preparation: All glassware must be rigorously dried in an oven at >120 °C overnight or flame-dried under vacuum and allowed to cool under an inert atmosphere (Nitrogen or Argon).
Grignard Reagent Formation: In a two-necked flask equipped with a stir bar, condenser, and addition funnel, place magnesium turnings (1.2 eq). Add a small volume of anhydrous diethyl ether. Add a small crystal of iodine to activate the magnesium.
Slowly add a solution of methyl bromide (1.1 eq) in anhydrous diethyl ether via the addition funnel. The reaction should initiate, evidenced by bubbling and a color change. If it does not, gentle warming may be required. Once initiated, add the remaining alkyl halide solution dropwise to maintain a gentle reflux.
After the addition is complete, stir the mixture at room temperature for 30-60 minutes until most of the magnesium is consumed.
Addition of Ketone: Cool the Grignard reagent solution to 0 °C using an ice bath.
Slowly add a solution of acetophenone (1.0 eq) in anhydrous diethyl ether dropwise via the addition funnel. Maintain the temperature at 0 °C throughout the addition.
After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.
Workup: Cool the reaction mixture back to 0 °C. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution.[4] Vigorous stirring is necessary.
Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.
Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter and remove the solvent under reduced pressure to yield the crude tertiary alcohol, which can be further purified by distillation or recrystallization.[6]
Protocol 2: Low-Temperature Synthesis using an Organolithium Reagent
This protocol is suitable for reactions with sensitive or sterically hindered substrates.
Preparation: Follow the same rigorous drying procedures as in Protocol 1.
Reaction Setup: In a dried, two-necked flask under an inert atmosphere, dissolve the ketone (e.g., 2,2-dimethyl-3-pentanone, 1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF).
Cool the solution to -78 °C using a dry ice/acetone bath.
Addition of Organolithium: Slowly add the organolithium reagent (e.g., t-butyllithium in pentane, 1.1 eq) dropwise via syringe over 30 minutes. A color change is often observed.
Stir the reaction at -78 °C for 1-2 hours. Monitor the reaction by TLC or LCMS if possible.
Workup: While maintaining the temperature at -78 °C, slowly quench the reaction with saturated aqueous ammonium chloride solution.
Allow the mixture to warm to room temperature. Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product for further purification.
Visualizations
Caption: Decision pathway for tertiary alcohol synthesis.
Caption: Optimized workflow for tertiary alcohol synthesis.
Comparison of Dicyclohexyl-phenyl-methanol with other chiral auxiliaries
A Comprehensive Guide to Chiral Auxiliaries: A Comparative Analysis of Dicyclohexyl-phenyl-methanol Analogues For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the strategic...
Author: BenchChem Technical Support Team. Date: December 2025
A Comprehensive Guide to Chiral Auxiliaries: A Comparative Analysis of Dicyclohexyl-phenyl-methanol Analogues
For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the strategic selection of a chiral auxiliary is a critical determinant of stereochemical outcomes. This guide provides an objective comparison of chiral auxiliaries structurally related to Dicyclohexyl-phenyl-methanol, focusing on performance, experimental protocols, and mechanistic principles. Due to the limited availability of published data on Dicyclohexyl-phenyl-methanol as a chiral auxiliary, this guide will focus on well-characterized analogues that share key structural features: a bulky cyclohexyl ring and a phenyl group. The primary analogues discussed are (-)-8-phenylmenthol (B56881) and (1R, 2S)-trans-2-phenyl-1-cyclohexanol . These compounds provide a valuable framework for understanding the potential applications and efficacy of cyclohexyl-phenyl-methanol derivatives in stereoselective transformations.
Performance Comparison of Chiral Auxiliaries
The effectiveness of a chiral auxiliary is quantified by its ability to induce high stereoselectivity, typically measured as diastereomeric excess (d.e.) or enantiomeric excess (e.e.), and to provide the desired product in high chemical yield. The following tables summarize the performance of (-)-8-phenylmenthol and (1R, 2S)-trans-2-phenyl-1-cyclohexanol in two key asymmetric reactions: the Diels-Alder reaction and the alkylation of enolates. These reactions are fundamental in the construction of complex chiral molecules.
Table 1: Performance in Asymmetric Diels-Alder Reaction
Mechanistic Insights: The Origin of Stereoselectivity
The stereodirecting power of cyclohexyl-based chiral auxiliaries like (-)-8-phenylmenthol and (1R, 2S)-trans-2-phenyl-1-cyclohexanol arises from their conformationally rigid structures. The bulky cyclohexyl and phenyl groups create a well-defined chiral environment that effectively shields one face of the reactive intermediate, compelling the incoming reagent to approach from the less sterically encumbered side.[1]
In the case of the Diels-Alder reaction, coordination of a Lewis acid to the carbonyl oxygen of the dienophile derivative locks the conformation. The phenyl group in (-)-8-phenylmenthol provides an additional layer of steric hindrance, leading to exceptionally high levels of diastereoselectivity.[1] The diene is directed to the face opposite the bulky substituent, resulting in the preferential formation of one diastereomer.
Caption: General workflow for asymmetric synthesis using a chiral auxiliary.
Experimental Protocols
Detailed and reliable experimental procedures are crucial for the successful application of chiral auxiliaries. Below are representative protocols for the attachment of a substrate to a chiral auxiliary, a diastereoselective reaction, and the subsequent cleavage of the auxiliary.
Protocol 1: Attachment of Acryloyl Group to (-)-8-Phenylmenthol
Objective: To synthesize the acrylate ester of (-)-8-phenylmenthol, a common dienophile for asymmetric Diels-Alder reactions.
To a solution of (-)-8-phenylmenthol (1.0 eq) and Et₃N (1.2 eq) in anhydrous CH₂Cl₂ at 0 °C under an argon atmosphere, add acryloyl chloride (1.1 eq) dropwise.
Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.
Quench the reaction with saturated aqueous NaHCO₃ solution.
Separate the organic layer and extract the aqueous layer with CH₂Cl₂.
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired (-)-8-phenylmenthyl acrylate.
Protocol 2: Asymmetric Diels-Alder Reaction
Objective: To perform a diastereoselective Diels-Alder reaction between (-)-8-phenylmenthyl acrylate and cyclopentadiene.
Materials:
(-)-8-phenylmenthyl acrylate
Freshly cracked cyclopentadiene
Diethylaluminum chloride (Et₂AlCl) solution in hexanes
To a solution of (-)-8-phenylmenthyl acrylate (1.0 eq) in anhydrous CH₂Cl₂ at -78 °C under an argon atmosphere, add cyclopentadiene (3.0 eq).
To this mixture, add Et₂AlCl (1.1 eq) dropwise.
Stir the reaction at -78 °C for 3 hours.
Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Allow the mixture to warm to room temperature. Separate the layers and extract the aqueous layer with CH₂Cl₂.
Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.
The diastereomeric excess of the crude product can be determined by ¹H NMR spectroscopy or chiral HPLC analysis. Purify by flash column chromatography.
Protocol 3: Cleavage of the Chiral Auxiliary
Objective: To remove the chiral auxiliary from the Diels-Alder adduct to yield the chiral carboxylic acid and recover the auxiliary.
A Comparative Guide to Chiral Auxiliaries in Asymmetric Aldol Reactions: Evans Auxiliary vs. Dicyclohexyl-phenyl-methanol
For researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of complex molecules, the aldol (B89426) reaction is a fundamental tool for carbon-carbon bond formation. The abili...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of complex molecules, the aldol (B89426) reaction is a fundamental tool for carbon-carbon bond formation. The ability to control the stereochemistry of the newly formed chiral centers is paramount. This guide provides a detailed comparison of the well-established Evans auxiliary with dicyclohexyl-phenyl-methanol in the context of asymmetric aldol reactions, offering insights into their performance based on available experimental data.
Introduction to Asymmetric Aldol Reactions and Chiral Auxiliaries
The aldol reaction creates up to two new stereocenters, and controlling the absolute and relative stereochemistry is a significant challenge in organic synthesis. Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a substrate to direct the stereochemical course of a reaction. After the desired transformation, the auxiliary is cleaved to yield the enantiomerically enriched product. An ideal chiral auxiliary should be readily available, easily attached and removed, and induce a high degree of stereoselectivity.
Evans Auxiliary: A Powerful and Predictable Tool
The Evans oxazolidinone auxiliaries, developed by David A. Evans and his coworkers, are among the most reliable and widely used chiral auxiliaries for asymmetric aldol reactions.[1] They are particularly effective in directing the formation of syn-aldol products with high diastereoselectivity.[2][3]
The stereochemical outcome of the Evans aldol reaction is highly predictable and is governed by the formation of a six-membered chair-like transition state, as described by the Zimmerman-Traxler model.[4] The formation of a Z-enolate, typically achieved using a boron reagent like dibutylboryl triflate and a tertiary amine base, is crucial for the high diastereoselectivity.[2] The bulky substituent on the oxazolidinone ring effectively shields one face of the enolate, directing the approach of the aldehyde from the less hindered side.
Performance Data of Evans Auxiliary in Aldol Reactions
The Evans auxiliary consistently provides excellent yields and high diastereoselectivity across a range of substrates. The following table summarizes representative data from the literature.
Entry
Chiral Auxiliary
Aldehyde
Enolate Source
Diastereomeric Ratio (syn:anti)
Yield (%)
1
(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone
Isobutyraldehyde
Propionyl Imide
>99:1
85
2
(4R)-4-(1-methylethyl)-2-oxazolidinone
Benzaldehyde
Propionyl Imide
95:5
80
3
(4S)-4-benzyl-2-oxazolidinone
n-Octanal
Propionyl Imide
High
High
Note: Specific yield and diastereomeric ratios can vary depending on the specific substrates and reaction conditions.
Experimental Protocol for a Typical Evans Aldol Reaction
The following is a generalized experimental protocol for a boron-mediated Evans syn-aldol reaction.
1. Acylation of the Chiral Auxiliary:
To a solution of the chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in an anhydrous aprotic solvent (e.g., THF) at -78 °C under an inert atmosphere (e.g., argon), is added a strong base (e.g., n-butyllithium) dropwise.
After stirring for a short period, the desired acyl chloride (e.g., propionyl chloride) is added, and the reaction is allowed to warm to room temperature.
The reaction is quenched, and the acylated auxiliary is purified.
2. Enolate Formation and Aldol Addition:
The N-acyl oxazolidinone is dissolved in an anhydrous solvent (e.g., dichloromethane) and cooled to 0 °C.
A dialkylboryl triflate (e.g., dibutylboryl triflate, Bu₂BOTf) is added dropwise, followed by the slow addition of a tertiary amine base (e.g., triethylamine (B128534) or diisopropylethylamine).
The reaction mixture is then cooled to -78 °C.
The aldehyde is added dropwise, and the reaction is stirred at -78 °C until completion, as monitored by thin-layer chromatography (TLC).
3. Work-up and Auxiliary Cleavage:
The reaction is quenched at low temperature with a suitable buffer solution (e.g., phosphate (B84403) buffer, pH 7).
The product is extracted, and the solvent is removed.
The chiral auxiliary can be cleaved from the aldol adduct through various methods, such as hydrolysis with lithium hydroxide (B78521) and hydrogen peroxide, to yield the corresponding β-hydroxy acid, or reduction with lithium borohydride (B1222165) to afford the chiral alcohol. The chiral auxiliary can often be recovered.
Mechanistic Visualization
The stereochemical control in the Evans aldol reaction can be visualized through the Zimmerman-Traxler transition state model.
Caption: Zimmerman-Traxler model for Evans aldol reaction.
The logical workflow for carrying out an Evans aldol reaction is outlined below.
A Researcher's Guide to Assessing Enantiomeric Excess in Products of Asymmetric Synthesis
For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical step in the development of chiral molecules. The stereochemical purity of a compound c...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical step in the development of chiral molecules. The stereochemical purity of a compound can have profound effects on its pharmacological activity, with one enantiomer often being responsible for the desired therapeutic effect while the other may be inactive or even harmful. This guide provides a comprehensive comparison of analytical techniques for assessing the enantiomeric excess of chiral products, with a focus on those derived from asymmetric reactions, including those potentially catalyzed by chiral ligands such as Dicyclohexyl-phenyl-methanol.
The enantioselective addition of organometallic reagents to carbonyls is a fundamental carbon-carbon bond-forming reaction, and the use of chiral ligands or auxiliaries is crucial for achieving high stereoselectivity. While direct literature on the use of Dicyclohexyl-phenyl-methanol as a catalyst for reactions like the addition of diethylzinc (B1219324) to aldehydes is not abundant, its structural motifs are common in highly effective chiral ligands. The resulting chiral secondary alcohols require precise and accurate ee determination. This guide compares the most common methods for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents (CSAs).
Quantitative Performance Comparison of Analytical Techniques
The choice of analytical technique for determining enantiomeric excess depends on several factors, including the nature of the analyte, the required accuracy and precision, sample throughput, and available instrumentation. The following table summarizes the key performance metrics for the most common methods.
Feature
Chiral HPLC
Chiral GC
NMR with Chiral Solvating Agents
Principle
Differential interaction of enantiomers with a chiral stationary phase leading to different retention times.[1]
Separation of volatile enantiomers based on their differential interaction with a chiral stationary phase in a capillary column.
Formation of diastereomeric complexes with a chiral solvating agent, resulting in distinct NMR signals for each enantiomer.[2]
Resolution
Generally high, with baseline separation often achievable.
Excellent resolution, particularly for volatile and thermally stable compounds.
Variable, depends on the analyte, the CSA, and experimental conditions. May not achieve baseline separation.
Sensitivity
High, especially with UV or Mass Spectrometry (MS) detection.
Very high, particularly with Flame Ionization Detection (FID) or MS.
Lower sensitivity compared to chromatographic methods.
Sample Throughput
Moderate, with typical run times of 10-30 minutes per sample.
Moderate to high, with run times often shorter than HPLC.
High, as spectra can be acquired rapidly.
Instrumentation
Widely available in analytical laboratories.
Common in many analytical laboratories.
Standard NMR spectrometer is required.
Method Development
Can be time-consuming, requiring screening of columns and mobile phases.
Requires optimization of temperature programs and carrier gas flow rates.
Involves screening of different CSAs and optimizing concentration and temperature.[1]
Sample Requirements
Sample must be soluble in the mobile phase.
Analyte must be volatile and thermally stable. Derivatization may be necessary.
Requires a higher concentration of the analyte compared to chromatographic methods.
Experimental Protocols
Below are detailed methodologies for the determination of enantiomeric excess of a representative chiral alcohol, 1-phenylpropan-1-ol, which is a common product of the asymmetric addition of diethylzinc to benzaldehyde.
Protocol 1: Enantiomeric Excess Determination by Chiral Gas Chromatography (GC)
This protocol is based on methods commonly used for the analysis of chiral secondary alcohols.
1. Instrumentation and Materials:
Gas chromatograph equipped with a flame ionization detector (FID).
Oven Temperature Program: Initial temperature of 100 °C, hold for 1 min, then ramp to 150 °C at 2 °C/min.
Injection Volume: 1 µL.
3. Sample Preparation:
Prepare a solution of the racemic 1-phenylpropan-1-ol standard in the chosen solvent (e.g., 1 mg/mL).
Prepare a solution of the reaction product (sample with unknown ee) at a similar concentration.
4. Analysis Procedure:
Inject the racemic standard solution to determine the retention times of the two enantiomers and to confirm baseline separation.
Inject the sample solution.
Integrate the peak areas for both enantiomers in the chromatogram.
Calculate the enantiomeric excess using the following formula:
ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100
(where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).
Protocol 2: Enantiomeric Excess Determination by ¹H NMR Spectroscopy with a Chiral Solvating Agent (CSA)
This protocol describes a general method for ee determination using a chiral solvating agent.
1. Instrumentation and Materials:
NMR spectrometer (e.g., 400 MHz or higher).
High-quality NMR tubes.
Chiral solvating agent (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol or a chiral gallium-based complex).[4]
Racemic 1-phenylpropan-1-ol standard.
Sample of 1-phenylpropan-1-ol with unknown enantiomeric excess.
Deuterated solvent (e.g., CDCl₃ or C₆D₆).
2. Sample Preparation:
In an NMR tube, dissolve a precise amount of the 1-phenylpropan-1-ol sample (e.g., 5-10 mg) in approximately 0.6 mL of the deuterated solvent.
Acquire a standard ¹H NMR spectrum of the sample.
To the same NMR tube, add a specific molar equivalent of the chiral solvating agent (e.g., 1.0 to 2.0 equivalents).
Gently mix the contents of the NMR tube.
3. NMR Analysis:
Acquire a ¹H NMR spectrum of the mixture of the analyte and the chiral solvating agent.
Identify a proton signal of the analyte that shows clear separation (splitting) into two distinct signals corresponding to the two enantiomers in the presence of the CSA. The carbinol proton or other protons close to the stereocenter are often good candidates.
Integrate the areas of the two separated signals.
Calculate the enantiomeric excess using the same formula as for the GC method, substituting peak areas with the integration values of the corresponding NMR signals.
Visualizing the Workflow and Logic
Diagrams created using the DOT language provide a clear visual representation of the experimental workflows and the logical relationships in assessing enantiomeric excess.
Caption: Workflow for asymmetric synthesis and subsequent enantiomeric excess determination.
Caption: Logical relationship for chiral recognition in ee determination.
A Comparative Guide to Chiral HPLC Analysis of Dicyclohexyl-phenyl-methanol and Structurally Similar Compounds
For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the accurate determination of enantiomeric purity is a critical step. This guide provides a comparative overview of chiral...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the accurate determination of enantiomeric purity is a critical step. This guide provides a comparative overview of chiral High-Performance Liquid Chromatography (HPLC) methods for the analysis of bulky tertiary alcohols, with a focus on Dicyclohexyl-phenyl-methanol. We will explore recommended chiral stationary phases (CSPs), mobile phase conditions, and compare the performance of traditional HPLC with Supercritical Fluid Chromatography (SFC), a modern alternative for chiral separations.
Data Presentation: Performance Comparison of Chiral Separation Techniques
Due to the limited availability of direct experimental data for the chiral separation of Dicyclohexyl-phenyl-methanol, the following table presents illustrative data based on the separation of structurally similar bulky tertiary alcohols on common polysaccharide-based chiral stationary phases. This data serves as a representative baseline for method development.
k'1: Retention factor of the first eluting enantiomer
α: Separation factor (selectivity)
Rs: Resolution between the two enantiomers
Comparison with an Alternative: Supercritical Fluid Chromatography (SFC)
Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative to HPLC for chiral separations, offering several key advantages.[1]
Advantages of SFC over HPLC for Chiral Analysis:
Faster Separations: The low viscosity of supercritical fluids allows for higher flow rates and faster analysis times.[1]
Reduced Solvent Consumption: SFC primarily uses compressed carbon dioxide as the mobile phase, significantly reducing the consumption of organic solvents, making it a "greener" technique.[1]
Potentially Higher Efficiency and Resolution: The high diffusivity of solutes in supercritical fluids can lead to sharper peaks and improved resolution.[1]
While HPLC remains a robust and widely accessible technique, SFC is a compelling alternative for high-throughput screening and green chemistry initiatives in drug development.[1]
Experimental Protocols
Below are detailed protocols for the chiral HPLC analysis of a bulky tertiary alcohol like Dicyclohexyl-phenyl-methanol.
Protocol 1: Chiral HPLC Method with Polysaccharide-Based CSP
Sample Preparation:
Dissolve the racemic or enantioenriched Dicyclohexyl-phenyl-methanol in the mobile phase to a concentration of approximately 1 mg/mL.
Filter the sample solution through a 0.45 µm syringe filter before injection.
HPLC System and Conditions:
HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a UV detector.
Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or Chiralcel® OJ-H (250 x 4.6 mm, 5 µm).
Mobile Phase: A mixture of n-Hexane and Isopropanol. A typical starting condition is 90:10 (v/v). The ratio can be adjusted to optimize retention and resolution.
Flow Rate: 1.0 mL/min.
Column Temperature: 25°C.
Detection: UV at 254 nm (or a wavelength where the analyte has maximum absorbance).
Injection Volume: 10 µL.
Data Analysis:
Inject a racemic standard to determine the retention times of both enantiomers.
Calculate the retention factor (k'), separation factor (α), and resolution (Rs) to evaluate the separation performance. A resolution of ≥ 1.5 is generally considered baseline separation.
Protocol 2: Alternative Chiral SFC Method
Sample Preparation:
Prepare the sample as described in Protocol 1, using a solvent compatible with SFC (e.g., methanol or ethanol).
SFC System and Conditions:
SFC System: An analytical SFC system equipped with a CO2 pump, a modifier pump, an automated back pressure regulator, a column oven, and a UV detector.
Column: Chiralpak® AD-H (150 x 4.6 mm, 5 µm) or a similar polysaccharide-based SFC column.
Mobile Phase: Supercritical CO2 with a modifier (e.g., methanol or ethanol). A typical starting condition is a gradient of 5-40% modifier over 5-10 minutes.
Flow Rate: 2-4 mL/min.
Back Pressure: 100-150 bar.
Column Temperature: 35-40°C.
Detection: UV at 254 nm.
Injection Volume: 5 µL.
Data Analysis:
Analyze the data as described in Protocol 1.
Mandatory Visualization
Workflow for Chiral Method Development
The following diagram illustrates a logical workflow for developing a chiral separation method for a new compound like Dicyclohexyl-phenyl-methanol.
Caption: A logical workflow for chiral HPLC method development.
Signaling Pathway for Chiral Recognition
The following diagram illustrates the principle of chiral recognition on a chiral stationary phase, which is the basis for enantiomeric separation.
Caption: Principle of chiral recognition leading to separation.
A Comparative Guide to the Steric Effects of Bulky Alcohol Protecting Groups
In the realm of organic synthesis, particularly in the development of complex molecules and pharmaceuticals, the strategic use of protecting groups is paramount. For alcohols, a frequently encountered and reactive functi...
Author: BenchChem Technical Support Team. Date: December 2025
In the realm of organic synthesis, particularly in the development of complex molecules and pharmaceuticals, the strategic use of protecting groups is paramount. For alcohols, a frequently encountered and reactive functional group, protection is often necessary to prevent unwanted side reactions. The choice of a protecting group is dictated by its stability under various reaction conditions and the ease of its removal. A critical factor influencing this choice is the steric bulk of the protecting group, which can significantly impact reaction rates, yields, and stereoselectivity. This guide provides a comparative analysis of common bulky alcohol protecting groups, supported by experimental data, to aid researchers in making informed decisions.
The Role of Steric Hindrance
Steric hindrance, arising from the spatial arrangement of atoms within a molecule, plays a crucial role in chemical reactivity.[1] Bulky protecting groups can shield the alcohol's oxygen atom, reducing its nucleophilicity and basicity.[2] This steric shield can prevent the alcohol from participating in undesired reactions, thereby allowing chemical transformations to occur selectively at other sites within the molecule.[3][4] However, excessive steric bulk can also impede desired reactions, highlighting the need for a careful balance.
Comparison of Common Bulky Silyl (B83357) Ether Protecting Groups
Silyl ethers are among the most widely used protecting groups for alcohols due to their ease of formation, stability to a range of reagents, and versatile deprotection methods.[3][5][6] The steric bulk of silyl ethers can be conveniently tuned by modifying the substituents on the silicon atom.
A common method to quantify the steric effect of a protecting group is to compare the relative rates of its cleavage (deprotection). The data presented below summarizes the relative stability of various silyl ethers towards acidic hydrolysis, which is inversely proportional to the reaction rate. A higher stability indicates greater steric hindrance around the silicon-oxygen bond.
Protecting Group
Abbreviation
Structure
Relative Stability (Acidic Hydrolysis)
Trimethylsilyl
TMS
-Si(CH₃)₃
~1
Triethylsilyl
TES
-Si(CH₂CH₃)₃
~64
tert-Butyldimethylsilyl
TBDMS (TBS)
-Si(CH₃)₂C(CH₃)₃
~20,000
Triisopropylsilyl
TIPS
-Si[CH(CH₃)₂]₃
~700,000
tert-Butyldiphenylsilyl
TBDPS
-Si(C₆H₅)₂C(CH₃)₃
~5,000,000
Data adapted from literature sources on silyl ether stability. The relative stability is a general trend and can vary with specific reaction conditions.
As the table illustrates, increasing the size of the alkyl groups on the silicon atom from methyl (TMS) to isopropyl (TIPS) dramatically increases the stability of the silyl ether towards acidic cleavage. This is a direct consequence of the increased steric bulk around the silicon atom, which hinders the approach of the attacking species. The TBDPS group, with its two phenyl rings and a tert-butyl group, offers even greater steric protection and stability.[7]
Other Notable Bulky Protecting Groups
While silyl ethers are workhorses in organic synthesis, other bulky protecting groups are employed for their unique properties.
Triphenylmethyl (Trityl, Tr): This is a very bulky protecting group, often used for the selective protection of primary alcohols due to its significant steric hindrance.[8] Secondary and tertiary alcohols generally do not react with trityl chloride at a practical rate.[2]
Tetrahydropyranyl (THP): While not as sterically demanding as the bulky silyl ethers, THP provides good stability under basic, organometallic, and nucleophilic conditions.[6][9] It is, however, sensitive to acid.[8] The formation of a THP ether introduces a new chiral center, which can lead to a mixture of diastereomers.[8]
Experimental Protocols
Detailed methodologies are crucial for reproducibility and for understanding the context of the presented data. Below are representative protocols for the protection and deprotection of alcohols, which are often used in studies comparing steric effects.
General Procedure for Silylation of an Alcohol
This protocol describes a standard method for the formation of a silyl ether, in this case, a TBDMS ether.
To a solution of the alcohol (1.0 mmol) in anhydrous DMF (5 mL), add imidazole (2.2 mmol) and TBDMS-Cl (1.1 mmol).
Stir the reaction mixture at room temperature for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, pour the reaction mixture into diethyl ether and wash with saturated aqueous sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica (B1680970) gel.
General Procedure for Deprotection of a Silyl Ether using Fluoride (B91410)
This protocol outlines the cleavage of a silyl ether using a fluoride source, a common method for deprotection.[5]
Materials:
Silyl ether (1.0 mmol)
Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.2 mL, 1.2 mmol)
Anhydrous Tetrahydrofuran (THF, 5 mL)
Diethyl ether
Water
Brine
Anhydrous magnesium sulfate
Procedure:
To a solution of the silyl ether (1.0 mmol) in anhydrous THF (5 mL), add the TBAF solution (1.2 mL, 1.2 mmol) at room temperature.
Stir the reaction mixture and monitor its progress by TLC. Reaction times can vary from minutes to several hours depending on the steric bulk of the silyl group.
Once the reaction is complete, quench the mixture with water.
Extract the product with diethyl ether.
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the resulting alcohol by flash column chromatography.
Visualizing Experimental Workflow and Steric Effects
Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and conceptual relationships.
Caption: General workflow for using a protecting group in multi-step synthesis.
The Landscape of Chiral Directing Groups: A Comparative Guide to Efficacy in Asymmetric Synthesis
In the pursuit of enantiomerically pure compounds, essential for the development of pharmaceuticals and other advanced materials, chiral directing groups, often termed chiral auxiliaries, serve as a cornerstone of modern...
Author: BenchChem Technical Support Team. Date: December 2025
In the pursuit of enantiomerically pure compounds, essential for the development of pharmaceuticals and other advanced materials, chiral directing groups, often termed chiral auxiliaries, serve as a cornerstone of modern asymmetric synthesis. These molecular scaffolds temporarily attach to a prochiral substrate, steering subsequent chemical transformations to yield a desired stereoisomer with high selectivity. While a diverse array of chiral auxiliaries has been developed, this guide provides a comparative overview of the efficacy of prominent classes, with a focus on cyclohexyl-based systems and their performance relative to other widely used auxiliaries.
Initial investigations into the efficacy of dicyclohexyl-phenyl-methanol as a chiral directing group did not yield sufficient experimental data in peer-reviewed literature to facilitate a direct comparison. This suggests that it may be a novel or less commonly employed auxiliary. Consequently, this guide will focus on well-documented and highly effective alternatives, providing researchers with a practical framework for selecting an appropriate chiral directing group for their synthetic challenges.
Performance Comparison of Chiral Auxiliaries
The effectiveness of a chiral auxiliary is paramount in asymmetric reactions, with key performance indicators being the diastereomeric excess (d.e.) or enantiomeric excess (e.e.), and the overall chemical yield. Below, we present a comparative summary of widely-used chiral auxiliaries in two fundamental carbon-carbon bond-forming reactions: the Diels-Alder reaction and asymmetric enolate alkylation.
Asymmetric Diels-Alder Reaction
The Diels-Alder reaction is a powerful method for constructing six-membered rings with multiple stereocenters. The use of chiral auxiliaries on the dienophile allows for excellent stereocontrol.
The alkylation of chiral enolates is a fundamental strategy for the asymmetric formation of C-C bonds. The chiral auxiliary dictates the facial selectivity of the incoming electrophile.
Detailed and reproducible experimental procedures are crucial for the successful application of chiral auxiliaries.
General Procedure for Asymmetric Diels-Alder Reaction with a Cyclohexyl-Based Auxiliary
Preparation of the Chiral Acrylate: To a solution of the chiral alcohol (e.g., (1R,2S)-trans-2-phenyl-1-cyclohexanol) (1.0 eq.) and triethylamine (B128534) (1.5 eq.) in anhydrous dichloromethane (B109758) at 0 °C, acryloyl chloride (1.2 eq.) is added dropwise. The reaction is stirred for 2 hours at room temperature, then quenched with water. The organic layer is separated, washed with brine, dried over anhydrous MgSO₄, and concentrated under reduced pressure. The crude acrylate is purified by column chromatography.
Diels-Alder Reaction: A solution of the chiral acrylate (1.0 eq.) in anhydrous dichloromethane is cooled to -78 °C under an inert atmosphere. The Lewis acid (e.g., TiCl₄, 1.1 eq.) is added dropwise, and the mixture is stirred for 30 minutes. Freshly cracked cyclopentadiene (B3395910) (3.0 eq.) is then added, and the reaction is stirred for 4 hours at -78 °C.
Work-up and Analysis: The reaction is quenched by the addition of a saturated aqueous NH₄Cl solution. The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated. The diastereomeric ratio is determined by ¹H NMR spectroscopy or HPLC analysis.
Auxiliary Cleavage: The chiral auxiliary can be removed by hydrolysis (e.g., LiOH in THF/H₂O) or reductive cleavage (e.g., LiAlH₄ in THF) to yield the chiral carboxylic acid or alcohol, respectively, and allow for recovery of the auxiliary.[1]
General Procedure for Asymmetric Alkylation with an Evans Oxazolidinone Auxiliary
Acylation of the Auxiliary: To a solution of the Evans auxiliary (e.g., (S)-4-benzyl-2-oxazolidinone) (1.0 eq.) in anhydrous THF at -78 °C, n-butyllithium (1.05 eq.) is added dropwise. After 15 minutes, the desired acyl chloride (e.g., propionyl chloride) (1.1 eq.) is added, and the reaction is stirred for 1 hour.
Enolate Formation and Alkylation: The N-acyl oxazolidinone is dissolved in anhydrous THF and cooled to -78 °C. A strong base (e.g., NaHMDS, 1.1 eq.) is added, and the mixture is stirred for 30 minutes to form the Z-enolate. The electrophile (e.g., benzyl bromide, 1.2 eq.) is then added, and the reaction is stirred until completion (monitored by TLC).
Work-up and Analysis: The reaction is quenched with a saturated aqueous NH₄Cl solution. The mixture is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The diastereomeric excess of the crude product is determined by NMR or HPLC analysis.
Auxiliary Cleavage: The auxiliary is typically removed by hydrolysis with LiOH/H₂O₂ to provide the chiral carboxylic acid.
Mechanistic Insights and Logical Workflow
The stereochemical outcome of these reactions is governed by the conformational rigidity of the substrate-auxiliary conjugate, which effectively shields one face of the reactive intermediate.
Caption: Workflow for an asymmetric Diels-Alder reaction using a chiral auxiliary.
The stereocontrol in the Diels-Alder reaction arises from the coordination of the Lewis acid to the carbonyl oxygen of the dienophile, locking its conformation. The bulky chiral auxiliary then sterically hinders one face, directing the incoming diene to the opposite side.
Caption: Mechanism of asymmetric alkylation using an Evans oxazolidinone auxiliary.
In the case of Evans' oxazolidinone, the formation of a rigid sodium chelate involving the enolate oxygen and the carbonyl oxygen of the auxiliary locks the conformation of the enolate. The substituent at the C4 position of the oxazolidinone then effectively blocks one face of the enolate, leading to highly diastereoselective alkylation.
A Comparative Guide to Asymmetric Induction Methodologies Beyond Dicyclohexyl-phenyl-methanol
For researchers, scientists, and drug development professionals seeking to achieve high stereoselectivity in chemical synthesis, moving beyond traditional chiral reagents like dicyclohexyl-phenyl-methanol opens up a dive...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals seeking to achieve high stereoselectivity in chemical synthesis, moving beyond traditional chiral reagents like dicyclohexyl-phenyl-methanol opens up a diverse landscape of powerful techniques. This guide provides an objective comparison of prominent alternative methods for asymmetric induction, supported by experimental data, detailed protocols, and mechanistic diagrams to facilitate informed selection for specific synthetic challenges. The core methodologies explored include the use of chiral auxiliaries, reagent-controlled synthesis, organocatalysis, and biocatalysis, each offering distinct advantages in terms of stereocontrol, substrate scope, and operational simplicity.
Performance Benchmark: A Comparative Overview
The following tables summarize the performance of representative alternative methods for asymmetric induction across various reaction types. These examples highlight the high levels of enantioselectivity and diastereoselectivity achievable with these techniques.
This section provides a detailed examination of each alternative method, including experimental protocols for key transformations and diagrams illustrating the underlying principles and reaction pathways.
Chiral Auxiliaries: The Evans Oxazolidinone
Evans oxazolidinones are a class of chiral auxiliaries that provide excellent stereocontrol in a variety of carbon-carbon bond-forming reactions, most notably in the alkylation of enolates.[8] The auxiliary is temporarily attached to the substrate, directs the stereoselective formation of a new chiral center, and is subsequently cleaved and can be recovered.[9]
Experimental Protocol: Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary[1][3]
Step 1: Acylation of the Chiral Auxiliary
(S)-4-benzyl-2-oxazolidinone is acylated with propionic anhydride (B1165640) in the presence of a catalytic amount of 4-(dimethylamino)pyridine (DMAP) and a base such as triethylamine. The reaction can be carried out in toluene (B28343) at reflux for 30 minutes to afford the N-propionyl oxazolidinone.
Step 2: Diastereoselective Alkylation
The N-propionyl oxazolidinone is dissolved in an anhydrous solvent like THF and cooled to -78 °C. A strong base, such as sodium bis(trimethylsilyl)amide (NaN(TMS)₂), is added to form a rigid, chelated (Z)-enolate. Allyl iodide is then added, and the reaction is stirred at -78 °C. The alkylation proceeds with high diastereoselectivity (typically 98:2 dr), favoring the approach of the electrophile from the face opposite the bulky benzyl (B1604629) group of the auxiliary.
Step 3: Cleavage of the Chiral Auxiliary
The purified major diastereomer is dissolved in a mixture of THF and water and cooled to 0 °C. Lithium hydroxide (B78521) (LiOH) and hydrogen peroxide (H₂O₂) are added to hydrolytically cleave the auxiliary, yielding the chiral carboxylic acid and recovering the (S)-4-benzyl-2-oxazolidinone.
Reagent-Controlled Asymmetric Induction: The Corey-Bakshi-Shibata (CBS) Reduction
The Corey-Bakshi-Shibata (CBS) reduction is a highly enantioselective method for the reduction of prochiral ketones to chiral secondary alcohols.[10] This method utilizes a chiral oxazaborolidine catalyst, which coordinates with both the borane (B79455) reducing agent and the ketone substrate to facilitate a highly stereocontrolled hydride transfer.[11][12]
Experimental Protocol: CBS Reduction of a Prochiral Ketone[11]
A solution of the prochiral ketone in an anhydrous solvent like toluene is cooled to -78 °C. A solution of the (R)- or (S)-2-methyl-CBS-oxazaborolidine catalyst (typically 1.0 M in toluene) is added, and the mixture is stirred for a few minutes. A solution of a borane reducing agent, such as catecholborane or borane-THF complex, is then added slowly. The reaction is stirred for several hours at -78 °C before being quenched with a saturated aqueous solution of sodium bicarbonate. After extraction and purification, the chiral alcohol is obtained in high yield and enantiomeric excess.
Organocatalysis employs small, chiral organic molecules to catalyze asymmetric transformations. L-proline is a highly effective and readily available organocatalyst for direct asymmetric aldol reactions between ketones and aldehydes.[13][14] The reaction proceeds through an enamine intermediate, mimicking the mechanism of Class I aldolase (B8822740) enzymes.[15][16]
Experimental Protocol: Proline-Catalyzed Direct Asymmetric Aldol Reaction[5]
To a mixture of the aldehyde and an excess of the ketone (which also serves as the solvent in some cases), a catalytic amount of L-proline (e.g., 0.5 mol%) is added. The reaction can be carried out in various solvents, including brine, at temperatures ranging from room temperature to -20 °C. The reaction progress is monitored by TLC or GC. Upon completion, the reaction is worked up by partitioning between an organic solvent and water, followed by purification of the aldol product by column chromatography.
Biocatalysis utilizes enzymes to perform highly selective chemical transformations. Enzymes offer unparalleled stereoselectivity under mild reaction conditions.[17] A prominent application is the asymmetric reduction of prochiral ketones to chiral alcohols using ketoreductases (KREDs) or the Baeyer-Villiger oxidation of ketones to esters and lactones using Baeyer-Villiger monooxygenases (BVMOs).[18][19]
Experimental Protocol: Biocatalytic Reduction of a Prochiral Ketone[20]
A buffer solution containing the prochiral ketone substrate is prepared. A ketoreductase enzyme (either as an isolated enzyme or as part of a whole-cell system) is added. A cofactor regeneration system is often required, which can be achieved by adding a co-substrate like isopropanol (B130326) or glucose and a corresponding dehydrogenase. The reaction is typically stirred at or near room temperature, and the pH is maintained. The reaction progress is monitored by HPLC. Upon completion, the product is extracted with an organic solvent and purified.
Biocatalytic Ketone Reduction with Cofactor Regeneration
Conclusion
The field of asymmetric synthesis offers a rich toolbox of methodologies that extend far beyond the use of classical chiral reagents. Chiral auxiliaries, reagent-controlled methods, organocatalysis, and biocatalysis each provide powerful and often complementary strategies for achieving high levels of stereocontrol. The choice of method will depend on factors such as the specific transformation desired, the nature of the substrate, and considerations of atom economy and green chemistry. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers in the rational design and implementation of efficient and highly stereoselective synthetic routes.
The Strategic Application of Dicyclohexyl-phenyl-methanol in Asymmetric Synthesis: A Cost-Benefit Analysis
In the landscape of pharmaceutical development and fine chemical synthesis, the pursuit of enantiomerically pure compounds is paramount. Chiral auxiliaries are a cornerstone of asymmetric synthesis, offering a robust met...
Author: BenchChem Technical Support Team. Date: December 2025
In the landscape of pharmaceutical development and fine chemical synthesis, the pursuit of enantiomerically pure compounds is paramount. Chiral auxiliaries are a cornerstone of asymmetric synthesis, offering a robust method for controlling stereochemistry. This guide provides a comprehensive cost-benefit analysis of utilizing Dicyclohexyl-phenyl-methanol as a potential chiral auxiliary, comparing its inferred performance and cost-effectiveness against established alternatives. This analysis is tailored for researchers, scientists, and drug development professionals seeking to make informed decisions in their synthetic strategies.
While direct experimental data on the performance of Dicyclohexyl-phenyl-methanol as a chiral auxiliary in key asymmetric reactions is limited in publicly available literature, its structural similarity to well-studied cyclohexyl-based auxiliaries allows for an insightful comparative analysis. These related compounds, such as trans-2-phenyl-1-cyclohexanol (B1200244) and (-)-8-phenylmenthol, have demonstrated high efficacy in controlling the stereochemical outcome of reactions.
Performance Comparison of Cyclohexyl-Based Chiral Auxiliaries
The efficacy of a chiral auxiliary is primarily determined by its ability to induce high diastereoselectivity in a given transformation, leading to a high yield of the desired stereoisomer. The rigid cyclohexane (B81311) backbone and the steric influence of the phenyl group in these auxiliaries are key to their stereodirecting capabilities.[1] Below is a summary of the performance of established cyclohexyl-based chiral auxiliaries in two fundamental asymmetric transformations: the Diels-Alder reaction and the alkylation of enolates. This data provides a benchmark for the expected performance of Dicyclohexyl-phenyl-methanol.
Table 1: Performance of Cyclohexyl-Based Chiral Auxiliaries in Asymmetric Diels-Alder Reaction [1]
Chiral Auxiliary
Lewis Acid
Temperature (°C)
Yield (%)
Diastereomeric Ratio (endo:exo)
(-)-8-Phenylmenthol
Et₂AlCl
-78
90
>99:1
(1R, 2S)-trans-2-Phenyl-1-cyclohexanol
TiCl₄
-78
85
95:5
Table 2: Performance of Cyclohexyl-Based Chiral Auxiliaries in Asymmetric Enolate Alkylation [1]
Chiral Auxiliary
Electrophile
Base
Yield (%)
Diastereomeric Ratio
(-)-8-Phenylmenthol
Benzyl bromide
LDA
85
98:2
(1R, 2S)-trans-2-Phenyl-1-cyclohexanol
Methyl iodide
LHMDS
92
90:10
Cost-Benefit Analysis
The selection of a chiral auxiliary is a balance between performance and cost. While high stereoselectivity is crucial, the price of the auxiliary, especially for large-scale synthesis, is a significant factor.
Table 3: Cost Comparison of Dicyclohexyl-phenyl-methanol and Alternative Chiral Auxiliaries
Note: Prices are approximate and subject to change based on supplier, purity, and quantity.
The significantly higher cost of Dicyclohexyl-phenyl-methanol compared to its potential alternatives suggests that its application would be justified only if it offers substantially superior performance in terms of yield or stereoselectivity, or if it possesses unique properties not found in other auxiliaries.
Experimental Protocols
Below are detailed experimental protocols for the synthesis of a chiral auxiliary and its application in an asymmetric Diels-Alder reaction. These protocols are representative of the methodologies used for cyclohexyl-based chiral auxiliaries and would serve as a starting point for the use of Dicyclohexyl-phenyl-methanol.
Synthesis of Dicyclohexyl-phenyl-methanol
A plausible synthetic route to Dicyclohexyl-phenyl-methanol involves the Grignard reaction between phenylmagnesium bromide and dicyclohexyl ketone.
dot
Caption: Synthetic pathway for Dicyclohexyl-phenyl-methanol.
Protocol:
Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, magnesium turnings are placed under an inert atmosphere (e.g., argon). Anhydrous diethyl ether is added, followed by a small crystal of iodine. A solution of bromobenzene (B47551) in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the formation of phenylmagnesium bromide.
Addition of Ketone: Once the Grignard reagent has formed, a solution of dicyclohexyl ketone in anhydrous diethyl ether is added dropwise at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC).
Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford pure Dicyclohexyl-phenyl-methanol.
Asymmetric Diels-Alder Reaction using a Cyclohexyl-Based Chiral Auxiliary
This protocol describes the general procedure for a Lewis acid-catalyzed asymmetric Diels-Alder reaction.[1]
The Role of Bulky Chiral Alcohols in Asymmetric Synthesis: A Comparative Guide to Diastereomeric Ratio Determination
For researchers, scientists, and drug development professionals, achieving high levels of stereocontrol is a critical objective in the synthesis of chiral molecules. Chiral auxiliaries, temporarily incorporated into a pr...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, achieving high levels of stereocontrol is a critical objective in the synthesis of chiral molecules. Chiral auxiliaries, temporarily incorporated into a prochiral substrate, represent a robust strategy for directing the stereochemical outcome of a reaction. Among these, bulky chiral alcohols, such as the conceptual dicyclohexyl-phenyl-methanol, are valued for their potential to create a sterically demanding environment that favors the formation of one diastereomer over another.
Performance Comparison of Chiral Auxiliaries in Asymmetric Alkylation
The effectiveness of a chiral auxiliary is quantified by the diastereomeric ratio (d.r.) or diastereomeric excess (d.e.) of the product, alongside the chemical yield. The following table summarizes the performance of different chiral auxiliaries in the asymmetric alkylation of enolates, a fundamental carbon-carbon bond-forming reaction.
Note: Data for (-)-8-Phenylmenthol, (-)-Menthol, and (1R, 2S)-trans-2-Phenyl-1-cyclohexanol are representative values from studies on cyclohexyl-based chiral auxiliaries in asymmetric alkylations.[2]
Experimental Protocols
General Experimental Protocol for Asymmetric Alkylation using a Chiral Alcohol Auxiliary
This protocol describes a general procedure for the asymmetric alkylation of an ester enolate derived from a chiral alcohol auxiliary, such as (-)-8-phenylmenthol.
1. Esterification:
To a solution of the chiral alcohol (e.g., (-)-8-phenylmenthol, 1.0 eq.) in an anhydrous aprotic solvent (e.g., dichloromethane) is added a carboxylic acid (1.1 eq.), a coupling reagent (e.g., DCC, 1.2 eq.), and a catalytic amount of DMAP.
The reaction mixture is stirred at room temperature until completion (monitored by TLC).
The reaction is filtered to remove the urea (B33335) byproduct, and the filtrate is washed with aqueous acid, aqueous base, and brine.
The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude ester is purified by column chromatography.
2. Enolate Formation and Alkylation:
A solution of the chiral ester (1.0 eq.) in anhydrous THF is added dropwise to a freshly prepared solution of lithium diisopropylamide (LDA, 1.1 eq.) in THF at -78 °C under an inert atmosphere.
The mixture is stirred at -78 °C for 30-60 minutes to ensure complete enolate formation.
The electrophile (e.g., benzyl bromide, 1.2 eq.) is added dropwise to the enolate solution at -78 °C.
The reaction is stirred at -78 °C for several hours until completion (monitored by TLC).
3. Work-up and Purification:
The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.
The mixture is allowed to warm to room temperature, and the product is extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.
The crude product is purified by column chromatography on silica (B1680970) gel to separate the diastereomers.
4. Auxiliary Cleavage:
The purified major diastereomer is dissolved in a suitable solvent system (e.g., THF/water).
The ester is hydrolyzed using a reagent such as lithium hydroxide (B78521) or reduced using a reagent like lithium aluminum hydride to yield the chiral carboxylic acid or alcohol, respectively, and recover the chiral auxiliary.
Determination of Diastereomeric Ratio by ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique for determining the diastereomeric ratio of a reaction mixture.[3] Diastereomers are distinct chemical compounds with different physical properties, which often leads to distinguishable signals in their NMR spectra.[4]
1. Sample Preparation:
Accurately weigh 5-10 mg of the purified product mixture.
Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean NMR tube.
2. NMR Acquisition:
Acquire a high-resolution ¹H NMR spectrum of the sample. Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.
3. Data Processing and Analysis:
Process the spectrum, including Fourier transformation, phase correction, and baseline correction.
Identify a set of well-resolved signals corresponding to each diastereomer. Protons in close proximity to the newly formed stereocenter are most likely to exhibit different chemical shifts for each diastereomer.
Integrate the selected signals for each diastereomer.
The diastereomeric ratio is calculated from the ratio of the integration values of the corresponding signals.[5]
Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of the diastereomeric ratio in an asymmetric synthesis reaction using a chiral auxiliary.
Caption: Experimental workflow for asymmetric synthesis and diastereomeric ratio determination.
Proper Disposal of Dicyclohexyl-phenyl-methanol: A Comprehensive Guide
For laboratory professionals engaged in research and development, the safe handling and disposal of chemical reagents is a critical component of operational safety and regulatory compliance. This guide provides detailed...
Author: BenchChem Technical Support Team. Date: December 2025
For laboratory professionals engaged in research and development, the safe handling and disposal of chemical reagents is a critical component of operational safety and regulatory compliance. This guide provides detailed procedural information for the proper disposal of Dicyclohexyl-phenyl-methanol, ensuring the safety of personnel and adherence to environmental regulations.
Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Dicyclohexyl-phenyl-methanol with appropriate safety measures.
Personal Protective Equipment (PPE): Always wear suitable PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety goggles with side-shields, and a laboratory coat.[1][2][3]
Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[2]
Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In the event of accidental contact, rinse the affected area thoroughly with water.[3][4]
Spill Management: In case of a spill, carefully sweep up the solid material, avoiding dust formation, and place it into a designated, labeled container for disposal.[3] Prevent the chemical from entering drains or water courses.[2]
Quantitative Data and Physical Properties
While specific toxicity data is limited in the provided resources, the following physical properties are available:
The disposal of Dicyclohexyl-phenyl-methanol must be conducted as a hazardous waste product in accordance with institutional and local regulations.
Waste Collection:
Collect waste Dicyclohexyl-phenyl-methanol in a dedicated, compatible container. Glass containers are generally recommended.[5][6]
The container must be in good condition with a secure, tight-fitting screw cap.[5][6]
Labeling:
Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Dicyclohexyl-phenyl-methanol," and the accumulation start date.[6][7]
Ensure the label is legible and securely affixed to the container.
Storage:
Store the sealed waste container in a designated hazardous waste accumulation area.[7]
This area should be secure, well-ventilated, and segregated from incompatible materials.[8]
Arranging for Disposal:
Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[7][8]
Do not dispose of Dicyclohexyl-phenyl-methanol down the drain or in regular trash.[6]
Decontamination of Empty Containers:
To be considered non-hazardous, empty containers must be triple-rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone).[6][9]
The rinsate from this process must be collected and disposed of as hazardous liquid waste.[6][8][9]
After thorough rinsing and drying, deface or remove the original label before disposing of the container as non-hazardous solid waste, in line with your institution's policies.[8]
